Cyclohexyl cysteinate

• CAS: 139560-16-0

Core Science & Biosynthesis

Cyclohexyl Cysteinate (CCHE): Chemical Structure, Physical Properties, and Applications in Cellular Cysteine Delivery

Executive Summary

L-Cysteine is a critical rate-limiting precursor for the biosynthesis of glutathione (GSH), the body's primary intracellular antioxidant. However, the therapeutic administration of free L-cysteine is severely limited by its rapid extracellular oxidation to the insoluble dimer cystine, as well as its reliance on saturable neutral amino acid transporters (such as the ASC system) for cellular entry.

Cyclohexyl cysteinate (CCHE) , a highly lipophilic ester derivative of L-cysteine, was engineered to bypass these pharmacokinetic bottlenecks. By masking the polar carboxylic acid group with a bulky cyclohexyl moiety, CCHE acts as an efficient, diffusion-driven prodrug. This technical whitepaper details the physicochemical properties, synthesis mechanics, and in vitro validation protocols for CCHE, providing a comprehensive guide for researchers in drug development and oxidative stress mitigation.

Chemical Structure and Physical Properties

Cyclohexyl cysteinate is formed via the esterification of the carboxyl group of L-cysteine with cyclohexanol. This structural modification drastically shifts the partition coefficient (LogP) of the molecule, favoring lipid membrane permeation.

Quantitative Data Summary

The following table consolidates the predicted and experimentally derived physical properties of CCHE to guide formulation and handling parameters:

Property	Value	Source
IUPAC Name	Cyclohexyl 2-amino-3-mercaptopropanoate	Nomenclature
CAS Number	139560-16-0	[1]
Molecular Formula	C9H17NO2S	[2]
Molecular Weight	203.3 g/mol	[2]
Boiling Point	295.0 ± 30.0 °C (Predicted)	[2],[1]
Density	1.11 ± 0.1 g/cm³ (Predicted)	[2],[1]
pKa	9.27 ± 0.10 (Predicted)	[2]
Vapour Pressure	0.00157 mmHg at 25°C	[1]

Mechanistic Pathway: Cellular Delivery & Cleavage

The fundamental advantage of CCHE lies in its mechanism of cellular entry. Unlike free L-cysteine, which requires active transport, CCHE passively partitions into the lipid bilayer. Once localized at the cell membrane or within the cytosol, CCHE is rapidly hydrolyzed by membrane-associated carboxylesterases [3].

This enzymatic cleavage releases free L-cysteine directly into the intracellular pool, alongside cyclohexanol as a byproduct. The continuous enzymatic "sink" maintains a concentration gradient that drives further passive uptake of CCHE. Studies in rat lung slices have demonstrated that CCHE is one of the most effective cysteine esters, elevating intracellular cysteine to maximum levels (approx. 4.57 nmol/mg wet weight) at 45 minutes and maintaining these elevated levels significantly longer than free cysteine or methyl esters[4].

Figure 1: CCHE cellular uptake and carboxylesterase-mediated hydrolysis into L-cysteine.

Experimental Protocol: Self-Validating Synthesis of CCHE·HCl

Objective: Synthesize Cyclohexyl L-cysteinate hydrochloride (CCHE·HCl) with high purity for in vitro biological assays.

Causality & Design: Direct Fischer esterification of L-cysteine with cyclohexanol is thermodynamically challenging due to the bulkiness of the alcohol and water formation. We utilize thionyl chloride ( SOCl2​ ) as both a dehydrating agent and a source of catalytic HCl. The HCl generated in situ protonates the primary amine, protecting it from unwanted amidation and yielding a stable, water-soluble hydrochloride salt suitable for physiological buffers.

Step-by-Step Methodology:

• Preparation: Suspend 10 mmol of L-cysteine in 50 mL of anhydrous cyclohexanol in a round-bottom flask under an inert argon atmosphere.

• Activation: Cool the suspension to 0°C using an ice bath. Dropwise add 15 mmol of thionyl chloride ( SOCl2​ ) over 15 minutes. Causality: Strict temperature control during this highly exothermic step prevents the thermal degradation of the sensitive thiol group.

• Reflux & Esterification: Gradually warm the mixture to 80°C and stir for 12 hours to drive the reaction to completion.

• In-Process Control (IPC): Withdraw a 10 µL aliquot, neutralize with saturated NaHCO3​ , and analyze via Thin Layer Chromatography (TLC) using Silica gel (Butanol:Acetic Acid:Water 4:1:1). Stain with ninhydrin. The disappearance of the baseline L-cysteine spot confirms reaction completion.

• Precipitation: Cool the mixture to room temperature and pour it vigorously into 200 mL of ice-cold diethyl ether. Causality: The highly polar CCHE·HCl salt is entirely insoluble in ether, whereas unreacted cyclohexanol remains in solution, allowing for rapid and clean phase separation.

• Validation: Filter the precipitate, wash with cold ether, and dry under vacuum. Validate the molecular structure via 1 H-NMR (in D2​O ), ensuring the presence of the cyclohexyl multiplet at ~4.8 ppm and the preservation of the thiol proton.

Experimental Protocol: In Vitro Pharmacokinetic Profiling

Objective: Quantify the cellular uptake and esterase-mediated cleavage of CCHE in precision-cut lung slices (PCLS)[4].

Causality & Design: To definitively prove that CCHE acts as a prodrug cleaved by membrane-associated carboxylesterase[3], researchers must run parallel assays: a standard uptake assay and an esterase-inhibited control. Paraoxon is utilized as an irreversible inhibitor of carboxylesterase. By comparing the two groups, we isolate the enzyme-dependent cleavage from passive diffusion.

Step-by-Step Methodology:

• Tissue Preparation: Prepare precision-cut rat lung slices (approx. 1 mm thick) and equilibrate them in oxygenated Krebs-Ringer bicarbonate buffer at 37°C.

• Inhibitor Pre-incubation (Control Group): Pre-incubate half of the lung slices with 100 µM paraoxon for 30 minutes. Causality: This step irreversibly blocks carboxylesterase activity. Inhibiting this enzyme has been shown to dramatically slow the initial increase in cellular cysteine, validating the prodrug mechanism[3].

• CCHE Exposure: Introduce 1 mM CCHE to both the control and experimental groups. Incubate for 45 minutes. Data Context: Previous kinetic studies indicate that CCHE maximizes intracellular cysteine concentrations at the 45-minute mark[4].

• Quenching & Lysis: Remove the slices, wash rapidly in ice-cold PBS to halt metabolism, and immediately homogenize in 5% sulfosalicylic acid (SSA). Causality: SSA precipitates cellular proteins and creates an acidic environment that prevents the auto-oxidation of free thiols during the extraction phase.

• Derivatization & Quantification: Centrifuge the homogenate to pellet proteins. Derivatize the supernatant with monobromobimane (mBBr), a fluorescent tag specific to thiols. Quantify the intracellular levels of L-cysteine and GSH using reverse-phase HPLC with fluorescence detection.

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• 4. apps.dtic.mil [apps.dtic.mil]

Mechanism of action of cyclohexyl cysteinate in vitro

An In-Depth Technical Guide to Elucidating the In-VItro Mechanism of Action of Cyclohexyl Cysteinate

Introduction

In the landscape of modern drug discovery, the rational design of novel chemical entities that combine pharmacologically active moieties with structural motifs capable of fine-tuning their biological activity is a cornerstone of innovation. Cyclohexyl cysteinate emerges as a compound of significant interest, representing a strategic fusion of the biochemically versatile cysteine scaffold with a cyclohexyl group, a well-established modulator of pharmacokinetic and pharmacodynamic properties.[1][2] The cysteine component, with its nucleophilic thiol group, is a linchpin in numerous physiological processes, including redox homeostasis and enzymatic catalysis, making it a frequent target for therapeutic intervention.[1] The cyclohexyl moiety is often employed in medicinal chemistry to enhance metabolic stability, improve target binding affinity by exploring three-dimensional space, and modulate lipophilicity.[2]

This guide provides a comprehensive, in-depth framework for researchers, scientists, and drug development professionals to systematically investigate the in vitro mechanism of action of cyclohexyl cysteinate. Moving beyond a rigid template, this document is structured to mirror a logical, real-world research workflow, from initial broad-spectrum screening to the detailed elucidation of specific molecular interactions. As your virtual Senior Application Scientist, I will not only provide detailed protocols but also explain the causality behind experimental choices, ensuring that each step is a self-validating component of a cohesive investigative narrative.

Part 1: Initial Characterization and Hypothesis-Driven Screening

The initial phase of characterization is designed to cast a wide net, identifying the primary biological activities of cyclohexyl cysteinate. This allows for the formulation of data-driven hypotheses that will guide more focused mechanistic studies.

Foundational Physicochemical and Cytotoxicity Profiling

Before delving into complex mechanistic assays, it is critical to establish the compound's basic parameters and its general effect on cell viability.

Rationale: Understanding the compound's solubility and stability is paramount for accurate and reproducible in vitro testing. A broad cytotoxicity screen across a panel of cell lines is the first step in identifying potential therapeutic windows and forming initial hypotheses. For instance, selective toxicity towards cancer cells over non-malignant cells would strongly suggest a cancer-specific mechanism of action.[3]

Experimental Protocol: Multi-Panel Cytotoxicity Assay

• Cell Line Selection:

  • Choose a diverse panel of human cancer cell lines (e.g., A549 - lung, MDA-MB-231 - breast, MIA PaCa-2 - pancreatic, representing KRAS-mutant cancers where cysteine metabolism is crucial).[1][4]

  • Include at least one non-malignant cell line (e.g., human fibroblasts) to assess general cytotoxicity and selectivity.[3]

• Cell Seeding:

  • Seed cells in 96-well plates at a predetermined density (e.g., 5 x 10³ cells per well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[4]

• Compound Treatment:

  • Prepare a 2x stock solution of cyclohexyl cysteinate in the appropriate vehicle (e.g., DMSO).

  • Perform a serial dilution to create a range of final concentrations (e.g., from 0.1 µM to 100 µM). The final vehicle concentration should not exceed 0.5%, a level typically non-toxic to cells.[3]

  • Treat the cells with the compound dilutions and incubate for a standard duration (e.g., 48 or 72 hours).[3][4]

• Viability Assessment (Sulforhodamine B - SRB Assay):

  • After incubation, gently discard the media and fix the cells with 10% trichloroacetic acid at 4°C for at least 1 hour.[3]

  • Wash the plates four to five times with slow-running tap water and allow them to air-dry completely.

  • Stain the fixed cells with 0.4% SRB solution for 20-30 minutes at room temperature.

  • Remove the SRB solution and wash the plates four times with 1% acetic acid to remove unbound dye.[3]

  • Allow the plates to air-dry.

  • Solubilize the bound dye with 10 mM Tris base solution.

  • Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to determine the EC₅₀ (half-maximal effective concentration) for each cell line.

Hypothesis Generation from Structural Motifs

The structure of cyclohexyl cysteinate itself provides clues for potential mechanisms.

• The Cysteine Core: Cysteine and its derivatives are well-known antioxidants and can also serve as inhibitors of specific enzymes, particularly cysteine proteases like cathepsins.[1][5] They are also crucial for the synthesis of glutathione (GSH), a major endogenous antioxidant.[1]

• The Cyclohexyl Group: This moiety is present in various approved drugs and investigational compounds, including inhibitors of kinases (e.g., CDK12) and modulators of protein-protein interactions.[6][7]

Based on these motifs, we can formulate several primary hypotheses:

• Cyclohexyl cysteinate may act as a cysteine protease inhibitor .[5]

• It could function as a pro-drug for cysteine , modulating intracellular redox balance.[8]

• It might interfere with a specific cell signaling pathway , such as the MAPK pathway, as seen with other modified cysteine derivatives.[4]

• It may possess direct antioxidant activity through radical scavenging.[9]

The following sections will detail the experimental workflows to systematically test these hypotheses.

Part 2: Elucidating a Potential Anticancer Mechanism

Let us assume the initial cytotoxicity screen revealed potent and selective activity against KRAS-mutant cancer cells. This directs our investigation towards mechanisms known to be relevant in these cancers.

Signaling Pathway Analysis via Western Blotting

Rationale: KRAS is a key upstream mediator of the MAPK signaling pathway. Aberrant activation of this pathway is a hallmark of many cancers. Investigating the phosphorylation status of key proteins in this cascade can reveal if cyclohexyl cysteinate modulates this critical pathway.[4]

Experimental Protocol: MAPK Pathway Phosphorylation Assay

• Cell Culture and Treatment:

  • Culture A549 cells to 70-80% confluency.

  • Treat the cells with cyclohexyl cysteinate at its EC₅₀ and 2x EC₅₀ concentrations for a defined period (e.g., 24-48 hours). Include a vehicle-only control.[4]

• Protein Extraction:

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against key MAPK pathway proteins: p-MEK1/2, total MEK1/2, p-ERK1/2, total ERK1/2.[4] Use an antibody for a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phosphorylated protein levels to the total protein levels for each target.

  • Compare the normalized values in treated samples to the vehicle control. A significant change would indicate pathway modulation.

Visualization: Hypothetical MAPK Pathway Modulation

Below is a DOT script visualizing the potential inhibitory effect of cyclohexyl cysteinate on the MAPK pathway.

Caption: Hypothetical inhibition of MEK1/2 phosphorylation by Cyclohexyl Cysteinate.

Direct Enzyme Inhibition: Cysteine Cathepsin Assay

Rationale: Cysteine cathepsins are proteases that are often overexpressed in tumors and are involved in invasion and metastasis. Given the cysteine-like structure of the compound, it is a plausible inhibitor.[5] A cell-free enzymatic assay provides direct evidence of target engagement without the complexity of a cellular environment.

Experimental Protocol: Cell-Free Cathepsin L Inhibition Assay

• Reagents:

  • Recombinant human Cathepsin L.

  • Fluorogenic Cathepsin L substrate (e.g., Z-FR-AMC).

  • Assay buffer (e.g., 100 mM sodium acetate, pH 5.5, with DTT and EDTA).

  • A known Cathepsin L inhibitor as a positive control.

• Assay Procedure:

  • In a 96-well black plate, add the assay buffer.

  • Add various concentrations of cyclohexyl cysteinate.

  • Add a fixed concentration of recombinant Cathepsin L to all wells (except for the no-enzyme control) and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence (e.g., Ex/Em = 380/460 nm) over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) for each concentration.

  • Normalize the rates to the vehicle control (100% activity).

  • Plot the percentage of inhibition against the log of the inhibitor concentration and fit the data to determine the IC₅₀ value.

Visualization: Target Identification Workflow

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• 9. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]

Introduction: The Significance of Physicochemical Properties in Cysteine Derivatives

An In-Depth Technical Guide to the Molecular Weight and Aqueous Solubility of Cyclohexyl Cysteinate

For Researchers, Scientists, and Drug Development Professionals

Cysteine derivatives are a class of compounds with significant potential in the pharmaceutical industry, valued for their roles as antioxidants, in detoxification pathways, and as building blocks for more complex molecules.[1][2] The introduction of a cyclohexyl moiety to a cysteine scaffold, creating a compound such as cyclohexyl cysteinate, represents a strategic chemical modification aimed at modulating the parent molecule's physicochemical properties. The cyclohexyl group, a non-polar, three-dimensional structure, can serve as a bioisostere for other groups, potentially improving target protein binding and altering metabolic stability.[3]

However, such modifications profoundly impact two fundamental characteristics that dictate a compound's journey through the drug development pipeline: molecular weight and aqueous solubility. Aqueous solubility is a critical determinant of a drug's absorption and bioavailability, and a lack of it can lead to erroneous in-vitro results, poor in-vivo efficacy, and significant formulation challenges.[4][5][6]

This technical guide, written from the perspective of a Senior Application Scientist, provides an in-depth exploration of the molecular weight and, more critically, the aqueous solubility of cyclohexyl cysteinate. For the purposes of this guide, we will define Cyclohexyl Cysteinate as the cyclohexyl ester of the amino acid L-cysteine. This document will not only present the theoretical underpinnings of these properties but will also provide detailed, field-proven experimental protocols for their determination, explaining the causality behind each step.

Part 1: Molecular Weight of Cyclohexyl Cysteinate

The molecular weight (MW) of a compound is a fundamental property, essential for stoichiometric calculations in synthesis, preparing solutions of known molarity, and for characterization.

Theoretical Molecular Weight Calculation

The molecular weight is determined from the compound's molecular formula, which is established based on its constituent atoms.

• L-Cysteine: The molecular formula is C₃H₇NO₂S.

• Cyclohexanol: The molecular formula is C₆H₁₂O.

• Esterification: The formation of the cyclohexyl ester of L-cysteine involves the reaction of the carboxylic acid group of cysteine with the hydroxyl group of cyclohexanol, with the elimination of one molecule of water (H₂O).

The resulting molecular formula for L-cysteine cyclohexyl ester is C₉H₁₇NO₂S .

The molecular weight is calculated by summing the atomic weights of all atoms in the formula:

• Carbon (C): 9 x 12.011 u = 108.099 u

• Hydrogen (H): 17 x 1.008 u = 17.136 u

• Nitrogen (N): 1 x 14.007 u = 14.007 u

• Oxygen (O): 2 x 15.999 u = 31.998 u

• Sulfur (S): 1 x 32.06 u = 32.06 u

Sum = 203.30 u

Experimental Verification: Mass Spectrometry

While the theoretical molecular weight is precise, experimental verification is a critical component of compound characterization. High-resolution mass spectrometry (HRMS) is the gold standard for confirming the molecular weight and elemental composition of a synthesized compound. This technique provides a highly accurate mass-to-charge ratio (m/z) that can confirm the calculated molecular weight to within a few parts per million (ppm).

Property	Value
Molecular Formula	C₉H₁₇NO₂S
Average Molecular Weight	203.30 g/mol
Monoisotopic Mass	203.09800 u

Part 2: Aqueous Solubility - A Critical Parameter in Drug Development

Aqueous solubility is the maximum concentration of a substance that can dissolve in water at a given temperature and pressure to form a saturated solution.[4] It is a cornerstone of preclinical development, as a compound must be in solution to be absorbed and exert its pharmacological effect.

The introduction of the bulky, hydrophobic cyclohexyl group to the cysteine backbone is expected to significantly decrease aqueous solubility compared to the parent amino acid. Understanding and accurately quantifying this property is therefore paramount.

Theoretical Foundations: Kinetic vs. Thermodynamic Solubility

It is crucial to distinguish between two types of solubility measurements commonly performed in drug discovery.[5][6]

• Kinetic Solubility: This is a high-throughput measurement of how readily a compound dissolves when a concentrated stock solution (typically in DMSO) is rapidly diluted into an aqueous buffer. It measures the concentration before the compound starts to precipitate and is often influenced by the rate of dissolution and the potential for supersaturation.[6]

• Thermodynamic Solubility: Also known as equilibrium solubility, this is the true measure of a compound's solubility. It is determined by allowing an excess of the solid compound to equilibrate with an aqueous solvent over an extended period (24-72 hours) until the solution is saturated.[6][7] The shake-flask method is the universally recognized "gold standard" for determining thermodynamic solubility.[5]

For drug development professionals, kinetic solubility is useful for early-stage screening of large numbers of compounds, while thermodynamic solubility provides the definitive value required for formulation development and biopharmaceutical classification.

Experimental Protocol 1: Thermodynamic Solubility Determination via the Shake-Flask Method

This protocol describes the definitive method for measuring the equilibrium solubility of Cyclohexyl Cysteinate. The objective is to achieve a true equilibrium between the undissolved solid and the dissolved compound.

Causality Behind Experimental Choices:

• Excess Solid: Using an excess of the compound ensures that the solution becomes saturated, which is the definition of solubility.

• Prolonged Equilibration: Many crystalline compounds dissolve slowly. An extended period of agitation (24-48 hours) is necessary to ensure the system reaches thermodynamic equilibrium.[6][7]

• Temperature Control: Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducibility.

• Separation of Undissolved Solid: It is imperative to separate the saturated solution from the excess solid without disturbing the equilibrium. Centrifugation followed by filtration is a robust method to achieve this.[7]

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid Cyclohexyl Cysteinate (e.g., 2-5 mg) to a glass vial. The exact amount is not critical as long as undissolved solid remains at the end of the experiment.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to the vial.

• Equilibration: Seal the vial and place it in a shaker or rotator in a temperature-controlled incubator (e.g., 25°C or 37°C) for 24-48 hours. This extended time allows the system to reach equilibrium.

• Phase Separation: After equilibration, allow the vial to stand for a short period to let the larger particles settle. Then, centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the remaining solid.

• Sample Collection: Carefully remove a known volume of the supernatant. For highly accurate results, filter the supernatant through a 0.22 µm syringe filter to remove any remaining micro-particulates. The first few drops should be discarded to avoid any adsorption to the filter membrane.

• Quantification: Analyze the concentration of Cyclohexyl Cysteinate in the filtered supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calculation: The measured concentration is the thermodynamic solubility of the compound under the tested conditions.

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An In-Depth Technical Guide to the Thermodynamic Stability of S-Cyclohexyl Cysteinate Derivatives at Ambient Temperature

Abstract

S-alkyl cysteine derivatives, specifically those incorporating ester functionalities like S-cyclohexyl cysteinate, are valuable intermediates in peptide synthesis and serve as motifs in various pharmaceutically relevant molecules. Their utility, however, is intrinsically linked to their stability. This technical guide provides a comprehensive framework for understanding and evaluating the thermodynamic stability of S-cyclohexyl cysteinate derivatives at room temperature. We will explore the principal degradation pathways—ester hydrolysis and thioether oxidation—and detail the experimental design and analytical methodologies required for a robust stability assessment. This document is intended for researchers, scientists, and drug development professionals seeking to characterize and mitigate stability issues associated with this class of compounds.

Introduction to S-Cyclohexyl Cysteinate Derivatives

S-cyclohexyl cysteinate represents a class of amino acid derivatives where the sulfur atom of cysteine is alkylated with a cyclohexyl group, and the carboxylic acid is esterified. For the context of this guide, we will consider a representative molecule: S-cyclohexyl-L-cysteine ethyl ester . This structure incorporates the key functional groups whose stability is of primary concern: a thioether, an ester, and a chiral center.

The stability of this molecule is not merely an academic curiosity. In pharmaceutical development, understanding a compound's intrinsic stability is a regulatory requirement and fundamental to ensuring the safety, efficacy, and shelf-life of a drug product.[1][2] Degradation can lead to loss of potency and the formation of potentially toxic impurities.

Theoretical Degradation Pathways

At room temperature, S-cyclohexyl-L-cysteine ethyl ester is susceptible to two primary, non-enzymatic degradation pathways. Understanding these pathways is the first step in designing experiments to probe the molecule's stability.

Hydrolytic Cleavage of the Ester Linkage

The ester group is prone to hydrolysis, a reaction catalyzed by the presence of acid or base. This process cleaves the ethyl ester to yield S-cyclohexyl-L-cysteine and ethanol. The rate of hydrolysis is highly dependent on pH.[3][4]

• Acid-Catalyzed Hydrolysis: In acidic conditions, the carbonyl oxygen is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed (Saponification): Under basic conditions, the hydroxide ion directly attacks the carbonyl carbon. This process is generally faster and irreversible compared to acid-catalyzed hydrolysis.[5]

Oxidation of the Thioether Moiety

The thioether (sulfide) group is susceptible to oxidation. Common oxidants, including atmospheric oxygen (autoxidation), peroxides, or metal ions, can convert the thioether first to a sulfoxide and then, under more stringent conditions, to a sulfone.[6][7]

• Sulfoxide Formation: This first oxidation step introduces a new chiral center at the sulfur atom, leading to diastereomers. Sulfoxides are common functional groups in pharmaceuticals.[8]

• Sulfone Formation: Further oxidation leads to the corresponding sulfone, which represents a significant change in the molecule's polarity, size, and chemical properties.

The following diagram illustrates these primary degradation routes.

Caption: Primary degradation pathways for S-cyclohexyl-L-cysteine ethyl ester.

Experimental Design for Stability Assessment

A comprehensive stability study involves both long-term storage under standard conditions and accelerated degradation under stress conditions. The latter, known as forced degradation, is crucial for rapidly identifying potential degradants and establishing "stability-indicating" analytical methods.[1][9]

The Principle of Forced Degradation (Stress Testing)

Forced degradation studies deliberately expose the drug substance to conditions more severe than accelerated testing. The goal is to generate a modest level of degradation (typically 5-20%) to ensure that the analytical methods can adequately detect and quantify the resulting impurities.[2] These studies are mandated by regulatory bodies like the International Council for Harmonisation (ICH).[10][11][12]

Protocol 1: Forced Degradation Study

Objective: To identify the likely degradation products of S-cyclohexyl-L-cysteine ethyl ester under hydrolytic and oxidative stress.

Methodology:

• Preparation: Prepare stock solutions of the test compound in a suitable solvent (e.g., acetonitrile/water).

• Acid Hydrolysis: Add 0.1 M hydrochloric acid (HCl) to a solution of the compound. Incubate at 60°C. Sample at time points (e.g., 2, 4, 8, 24 hours). Neutralize samples before analysis.

• Base Hydrolysis: Add 0.1 M sodium hydroxide (NaOH) to a solution of the compound. Keep at room temperature due to the typically rapid nature of base hydrolysis. Sample at shorter time points (e.g., 5, 15, 30, 60 minutes). Neutralize samples before analysis.

• Oxidative Degradation: Add 3% hydrogen peroxide (H₂O₂) to a solution of the compound. Incubate at room temperature, protected from light. Sample at time points (e.g., 1, 4, 8, 24 hours).

• Thermal Stress: Store the solid compound at an elevated temperature (e.g., 80°C). Sample at various time points.

• Photostability: Expose the solid compound and a solution to light conditions as specified in ICH guideline Q1B.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC method (see Section 4).

Analytical Methodologies for Quantitation

The cornerstone of any stability study is a validated, stability-indicating analytical method. This is a method that can accurately measure the decrease in the active substance concentration due to degradation and separate the degradation products from the parent compound and from each other.[13][14]

Protocol 2: Development of a Stability-Indicating RP-HPLC Method

Objective: To develop a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method capable of separating the parent compound from its potential hydrolytic and oxidative degradants.

Methodology:

• Column Selection: Start with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). The hydrophobic C18 stationary phase is well-suited for retaining the nonpolar cyclohexyl group.

• Mobile Phase Selection:

  • Aqueous Phase (A): 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in water. The acidic pH suppresses the silanol activity on the column and ensures the primary amine is protonated, leading to better peak shape.

  • Organic Phase (B): Acetonitrile or Methanol.

• Detection: Use a UV detector. A photodiode array (PDA) detector is highly recommended as it can assess peak purity. Scan for an appropriate wavelength (e.g., 210-220 nm) where the amide bond or other chromophores absorb.

• Gradient Elution: Develop a gradient elution method to separate compounds with different polarities.

  • Example Gradient: Start with a low percentage of organic phase (e.g., 10% B) to retain the polar hydrolysis product. Increase the gradient linearly (e.g., to 90% B) to elute the more nonpolar parent compound and potential sulfoxide/sulfone degradants.

• Method Validation: Once developed, validate the method according to ICH Q2(R1) guidelines, assessing specificity, linearity, accuracy, precision, and robustness. The specificity is confirmed by injecting the samples from the forced degradation study.

Structural Elucidation with Mass Spectrometry (LC-MS)

To identify the unknown peaks observed during the forced degradation study, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable. By coupling the HPLC to a mass spectrometer, one can obtain the mass-to-charge ratio (m/z) of the parent compound and its degradants, which provides definitive evidence for their identities.

The following diagram illustrates the overall workflow for stability testing.

Caption: Workflow for assessing the stability of S-cyclohexyl cysteinate.

Data Interpretation and Stability Profile

The data from the forced degradation study provides a qualitative and quantitative picture of the compound's stability.

Hypothetical Forced Degradation Data

The results can be summarized in a table to clearly present the stability profile.

Stress Condition	Duration	Parent Compound Remaining (%)	Major Degradant(s) Identified
Control (Unstressed)	24 hr	99.9%	-
0.1 M HCl	24 hr	91.5%	S-Cyclohexyl-L-Cysteine
0.1 M NaOH	1 hr	45.2%	S-Cyclohexyl-L-Cysteine
3% H₂O₂	24 hr	78.9%	Sulfoxide Derivative
Thermal (80°C)	24 hr	98.8%	Minor unspecified degradants

Analysis of Hypothetical Data:

• The compound is highly susceptible to base-catalyzed hydrolysis, showing over 50% degradation in just one hour.

• It is moderately susceptible to oxidation and acid-catalyzed hydrolysis under the tested conditions.

• It exhibits good thermal stability in the solid state.

Strategies for Enhanced Stability

Based on the stability profile, several strategies can be employed to minimize degradation during storage and formulation:

• pH Control: The most critical factor is pH. Formulating the compound in a buffered solution with a slightly acidic to neutral pH (e.g., pH 4-6) would significantly inhibit the rapid base-catalyzed hydrolysis.

• Protection from Oxidants: To prevent oxidation, the inclusion of antioxidants may be considered. Additionally, packaging under an inert atmosphere (e.g., nitrogen or argon) can prevent autoxidation.

• Storage Conditions: As with most chemicals, storage at lower temperatures (e.g., refrigerated) and protected from light will slow down all potential degradation reactions.

Conclusion

The thermodynamic stability of S-cyclohexyl cysteinate derivatives at room temperature is governed primarily by their susceptibility to ester hydrolysis and thioether oxidation. A systematic approach using forced degradation studies, coupled with a validated stability-indicating HPLC method, is essential for a thorough characterization. The insights gained from these studies are paramount for making informed decisions in formulation development, defining appropriate storage conditions, and ensuring the overall quality and safety of products containing this chemical moiety.

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In Vivo Metabolism and Pharmacokinetics of Cyclohexyl Cysteinate: A Technical Whitepaper

Executive Summary

L-cysteine is a critical precursor for the synthesis of glutathione (GSH), the body's primary intracellular antioxidant. However, the direct therapeutic administration of L-cysteine is severely limited by its rapid extracellular oxidation into cystine and its poor cellular permeability[1]. To bypass these physiological barriers, esterification of the carboxyl group is employed to create highly lipophilic prodrugs. Cyclohexyl cysteinate (CCHE; CAS 139560-16-0) [2] represents an optimized iteration of this strategy, offering superior pharmacokinetic retention and sustained intracellular thiol elevation compared to standard treatments like N-acetylcysteine (NAC)[1].

As a Senior Application Scientist, this guide explores the mechanistic rationale, enzymatic cleavage pathways, and self-validating experimental protocols required to evaluate the pharmacokinetics of CCHE in vivo and ex vivo.

Molecular Rationale and Prodrug Dynamics

The causality behind selecting a cyclohexyl ester over simpler alkyl esters (e.g., methyl or ethyl) lies in steric hindrance . While esterification inherently increases lipophilicity—allowing the molecule to bypass specific amino acid transporters and enter the cell via passive diffusion[3]—the bulky cyclohexyl ring specifically slows the rate of enzymatic hydrolysis by intracellular esterases[1].

This structural choice prevents a rapid "burst release" of cysteine, providing a sustained elevation of intracellular thiol pools. This prolonged therapeutic window is critical for chemoprotection against electrophilic toxins[4]. In direct contrast, NAC fails to raise intracellular cysteine above control levels in intact lung slice models, highlighting the superior membrane permeability and trapping mechanism of CCHE[1].

In Vivo Metabolism & Enzymatic Cleavage

The metabolic activation of CCHE is strictly dependent on carboxylesterase (CES) activity[3]. Upon penetrating the cell membrane, CCHE is hydrolyzed by membrane-associated and cytosolic CES into free L-cysteine and cyclohexanol[3]. Once cleaved, the highly polar L-cysteine is trapped intracellularly, where it is funneled into the γ-glutamylcysteine synthetase (γ-GCS) pathway for GSH production.

Fig 1: Carboxylesterase-mediated intracellular cleavage of CCHE into L-cysteine and GSH.

The rate of this metabolism is highly tissue-dependent. Liver homogenates metabolize cysteine esters significantly faster than lung homogenates[1]. The half-life (T1/2) of cysteine esters in the lung ranges from 6.5 to 12.1 minutes, whereas in the liver, they are rapidly cleared with a T1/2 of 1.9 to 5.3 minutes[4]. This differential metabolism allows CCHE to exert a pronounced and prolonged effect in pulmonary tissues.

Pharmacokinetic Profiling & Tissue Distribution

Quantitative analysis reveals the pharmacokinetic superiority of CCHE over other delivery systems. When administered to rat lung slices, CCHE produces the longest-lasting increase in intracellular L-cysteine (CySH)[1].

Table 1: Comparative Pharmacokinetics of Cysteine Delivery Systems in Rat Lung Slices[1][4]

Compound	T1/2 Lung (min)	T1/2 Liver (min)	Intracellular CySH at 10 min	Intracellular CySH at 60 min
L-Cysteine (Control)	58.8 ± 17.3	14.0 ± 1.6	0.9 ± 0.1 nmol/mg	Baseline
Cysteine Methyl Ester (CME)	6.5 - 12.1	1.9 - 5.3	2.60 ± 0.5 nmol/mg	1.25 ± 0.08 nmol/mg
Cyclohexyl Cysteinate (CCHE)	6.5 - 12.1	1.9 - 5.3	2.74 ± 0.15 nmol/mg	4.13 ± 0.37 nmol/mg

*Represents the class range for cysteine esters.

As demonstrated, while the methyl ester (CME) peaks early and degrades rapidly, CCHE continues to accumulate CySH, reaching a maximum of 4.57 nmol/mg at 45 minutes and remaining highly elevated at 60 minutes[4].

Experimental Protocols for PK/PD Evaluation

To accurately evaluate the metabolism of CCHE, we utilize an ex vivo precision-cut lung slice model. This model is superior to raw homogenates because it preserves cellular architecture and neutral amino acid transport systems (ASC and L), providing a highly accurate pharmacokinetic representation[3].

Fig 2: Ex vivo experimental workflow for validating CCHE pharmacokinetics and CES dependency.

Step-by-Step Methodology:

• Tissue Preparation: Generate 250 µm-thick precision-cut lung slices from Sprague-Dawley rats and stabilize them in a physiological buffer[5].

• Self-Validating Control (Esterase Blockade): Pre-incubate a subset of slices with 1 mM paraoxon or bis(4-nitrophenyl) phosphate, or lower the incubation temperature to 4°C[3].

  • Causality: This step creates a self-validating system. By chemically or thermodynamically inhibiting CES, we isolate the enzyme's role. If CCHE fails to elevate CySH under these conditions, it definitively proves that membrane-associated CES is the obligate activator of the prodrug[3].

• Prodrug Administration: Introduce CCHE into the incubation medium. Inhibiting standard ASC and L uptake systems does not reduce CCHE uptake, confirming its reliance on lipophilic passive diffusion[3].

• Time-Course Sampling: Harvest tissue slices at 10, 45, and 60-minute intervals to capture the sustained release profile[4]. Wash rapidly to remove extracellular adherents.

• Thiol Quantification: Homogenize the tissue in acidic conditions (e.g., sulfosalicylic acid) to precipitate proteins and prevent auto-oxidation. Quantify intracellular free CySH and GSH using HPLC coupled with electrochemical detection[4].

Therapeutic Implications

The sustained release profile of CCHE makes it a potent chemoprotectant against inhaled toxicants. Pretreatment with cysteine esters protects against the lethal effects of inhaled perfluoroisobutene (PFIB) in vivo, with the duration of protection directly correlating to the duration of intracellular CySH elevation[1]. Furthermore, related lipophilic thiol esters (such as L-cysteine ethyl ester) have shown profound efficacy in preventing and reversing opioid-induced respiratory depression (OIRD) and physical dependence on morphine[6][7]. The enhanced lipophilicity and delayed cleavage of CCHE position it as a highly promising candidate for advanced neuropharmacological and toxicological applications.

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An In-depth Technical Guide to Cyclohexyl Cysteinate Derivatives: Synthesis, Properties, and Applications in Drug Discovery

Foreword

In the landscape of modern drug development, the strategic modification of amino acid scaffolds is a cornerstone of rational drug design. Cysteine, with its nucleophilic thiol group, presents a unique handle for chemical elaboration, enabling the synthesis of compounds with tailored pharmacological profiles. The incorporation of a cyclohexyl moiety onto the cysteine backbone, a concept broadly termed "cyclohexyl cysteinate," offers a compelling strategy to enhance metabolic stability, improve target engagement, and modulate physicochemical properties.

This technical guide provides a comprehensive overview of cyclohexyl cysteinate derivatives. It navigates the nuances of their nomenclature, delves into synthetic methodologies, and explores their applications, particularly within the realm of therapeutic innovation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the potential of these versatile chemical entities.

Deconstructing "Cyclohexyl Cysteinate": A Note on Nomenclature

The term "cyclohexyl cysteinate" is not a formal chemical name and lacks a single, definitive CAS number. Instead, it broadly describes a class of compounds where a cyclohexyl group is covalently attached to a cysteine residue. This attachment can occur at several positions, leading to distinct isomers with different chemical properties and biological activities. The primary points of attachment are:

• S-Cyclohexyl Cysteine: The cyclohexyl group is attached to the sulfur atom of the cysteine side chain.

• N-Cyclohexyl Cysteine: The cyclohexyl group is attached to the nitrogen atom of the alpha-amino group.

• Cyclohexyl Ester of Cysteine: The cyclohexyl group forms an ester with the carboxylic acid moiety of cysteine.

Furthermore, the cyclohexyl group can be a substituent on a larger chemical entity that is then attached to the cysteine. Given this ambiguity, it is crucial to specify the precise connectivity when discussing these derivatives. For the purpose of this guide, we will focus on well-characterized examples from the scientific literature.

The Cyclohexyl Moiety in Drug Design: A Rationale

The incorporation of a cyclohexyl group into a drug candidate is a well-established strategy in medicinal chemistry.[1] This non-aromatic, alicyclic ring offers several advantages over linear alkyl chains or aromatic rings:

• Increased Lipophilicity: The cyclohexyl group enhances the lipophilicity of a molecule, which can improve its ability to cross cell membranes and access intracellular targets.

• Metabolic Stability: The saturated nature of the cyclohexane ring makes it less susceptible to oxidative metabolism compared to aromatic rings or unsaturated chains.

• Conformational Rigidity: The defined chair and boat conformations of the cyclohexane ring can pre-organize the molecule into a bioactive conformation, reducing the entropic penalty upon binding to a target protein and potentially increasing affinity.[1]

• Bioisosteric Replacement: The cyclohexyl group can serve as a bioisostere for other chemical groups, such as a phenyl ring or a tert-butyl group, allowing for the fine-tuning of steric bulk and electronic properties.[1]

Synthesis of Cyclohexyl Cysteinate Derivatives

The synthesis of cyclohexyl cysteinate derivatives is dependent on the desired point of attachment. The following sections outline general synthetic strategies.

Synthesis of S-Cyclohexyl Cysteine Derivatives

S-alkylation of cysteine is a common method for introducing substituents onto the thiol side chain. A general representation of this is the reaction of a cysteine derivative with a cyclohexyl halide or a related electrophile.

Caption: General workflow for the S-alkylation of cysteine.

Experimental Protocol: Synthesis of N-acetyl-S-(2-hydroxycyclohexyl)-L-cysteine

This protocol is adapted from the known synthesis of related mercapturic acid derivatives.

• Reaction Setup: In a round-bottom flask, dissolve N-acetyl-L-cysteine in a suitable solvent such as ethanol or a mixture of ethanol and water.

• Base Addition: Add a slight excess of a base, like sodium hydroxide, to deprotonate the thiol group, forming the more nucleophilic thiolate.

• Electrophile Addition: To the stirred solution, add cyclohexene oxide. The thiolate will attack the epoxide ring, leading to its opening.

• Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Once the reaction is complete, neutralize the mixture with an acid (e.g., HCl). Extract the product with an organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Synthesis of N-Cyclohexyl Cysteine Derivatives

N-alkylation of the alpha-amino group of cysteine can be achieved through reductive amination.

Caption: Reductive amination for the synthesis of N-cyclohexyl cysteine.

Experimental Protocol: Synthesis of N-Cyclohexyl-L-cysteine Methyl Ester

• Reaction Setup: Dissolve L-cysteine methyl ester hydrochloride in a suitable solvent like dichloromethane. Add a mild base, such as triethylamine, to neutralize the hydrochloride salt.

• Imine Formation: Add cyclohexanone to the solution. The mixture is stirred to allow for the formation of the imine intermediate.

• Reduction: Add a reducing agent, such as sodium triacetoxyborohydride, portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting crude product is then purified by column chromatography.

Reference Data and Physicochemical Properties

As "cyclohexyl cysteinate" encompasses a class of compounds, the physicochemical properties will vary depending on the specific derivative. Below is a table summarizing the computed properties for a representative S-substituted derivative, trans-(S,S)-N-acetyl-S-(2-hydroxycyclohexyl)-L-cysteine, based on publicly available data.

Property	Value	Source
Molecular Formula	C11H19NO4S	PubChem
Molecular Weight	261.34 g/mol	PubChem[2]
XLogP3	0.5	PubChem[2]
Hydrogen Bond Donor Count	3	PubChem[2]
Hydrogen Bond Acceptor Count	5	PubChem[2]
Rotatable Bond Count	6	PubChem[2]
Exact Mass	261.10347926 Da	PubChem[2]
PubChem CID	21121048	PubChem[2]

Note: These are computationally generated properties and should be confirmed by experimental data.

Applications in Drug Development and Biological Activity

Cyclohexyl cysteinate derivatives have been explored in various therapeutic areas, leveraging the advantageous properties of the cyclohexyl moiety.

Enzyme Inhibition

The cysteine scaffold is a key component in the design of enzyme inhibitors, particularly for proteases and hydrolases. The cyclohexyl group can be incorporated to enhance binding to hydrophobic pockets within the enzyme's active site. For instance, S-(4-cyclohexyl)benzyl-L-cysteine derivatives have been synthesized and evaluated as potent and selective inhibitors of leukotriene A4 hydrolase, an enzyme involved in inflammatory pathways.[3]

Peptide and Protein Modification

The site-specific modification of proteins and peptides is a powerful tool in chemical biology and drug development. Cysteine, being a relatively rare amino acid with a highly reactive thiol group, is an ideal target for such modifications. Cyclohexyl-containing reagents can be designed to react specifically with cysteine residues, thereby introducing a lipophilic and metabolically stable moiety to modulate the properties of the target biomolecule.

Antiviral and Anticancer Research

The cyclohexyl group is a common feature in a number of approved drugs, including those with antiviral and anticancer activity.[1] While specific examples of simple cyclohexyl cysteinate derivatives as standalone drugs are not prominent, the cyclohexyl-cysteine motif can be a crucial component of more complex molecules. For example, in the development of cyclin-dependent kinase 12 (CDK12) inhibitors for cancer therapy, molecules containing a trans-cyclohexylamino moiety have been investigated.[4]

Analytical Methods

The analysis of cyclohexyl cysteinate derivatives typically involves standard chromatographic and spectroscopic techniques.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common method for the separation and quantification of these derivatives. The choice of column (e.g., C18) and mobile phase (e.g., acetonitrile/water with an additive like trifluoroacetic acid) will depend on the polarity of the specific compound.

• Mass Spectrometry (MS): MS, often coupled with LC (LC-MS), is essential for confirming the molecular weight and for structural elucidation through fragmentation analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are indispensable for the unambiguous structural characterization of synthesized cyclohexyl cysteinate derivatives.

Conclusion

While "cyclohexyl cysteinate" is a general term rather than a specific chemical entity, the class of compounds it represents holds significant potential in drug discovery and development. The strategic incorporation of a cyclohexyl group onto a cysteine scaffold can impart favorable physicochemical and pharmacokinetic properties. A thorough understanding of the synthetic methodologies and a clear, unambiguous nomenclature are paramount for researchers working in this area. As our understanding of target biology deepens, the rational design of novel cyclohexyl cysteinate derivatives is expected to continue to yield promising therapeutic candidates.

References

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• ACS Publications. Discovery of 3-Benzyl-1-(trans-4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-arylurea Derivatives as Novel and Selective Cyclin-Dependent Kinase 12 (CDK12) Inhibitors. Available from: [Link].

• PubMed. Synthesis and biological evaluation of N-mercaptoacylcysteine derivatives as leukotriene A4 hydrolase inhibitors. Available from: [Link].

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Engineering Intracellular Antioxidant Delivery: The Role of Cyclohexyl Cysteinate as a Prodrug Mechanism

Executive Summary

The intracellular delivery of highly polar, reactive amino acids remains a persistent challenge in rational drug design. L-cysteine is a critical rate-limiting precursor for the biosynthesis of glutathione (GSH), the body's primary endogenous antioxidant. However, administering free L-cysteine is therapeutically inefficient due to its poor membrane permeability and rapid extracellular oxidation. This technical guide explores the mechanistic rationale, pharmacokinetic advantages, and experimental validation of cyclohexyl cysteinate (CAS: 139560-16-0)[1], an advanced ester prodrug designed to bypass these biological barriers and provide sustained intracellular antioxidant delivery.

The Pharmacokinetic Bottleneck of Free L-Cysteine

From an application science perspective, free L-cysteine is a problematic active pharmaceutical ingredient (API). Its zwitterionic nature at physiological pH renders it highly hydrophilic, severely restricting passive diffusion across lipophilic cell membranes. Furthermore, the exposed sulfhydryl (-SH) group is highly reactive, leading to rapid spontaneous oxidation in extracellular fluids to form cystine, an insoluble dimer that can cause crystalluria and lacks the immediate antioxidant capacity of its monomeric form.

To achieve therapeutic intracellular concentrations, the physicochemical properties of the molecule must be temporarily altered. This is the foundational logic of the prodrug approach: masking polar functional groups to create a new chemical entity with optimized absorption, distribution, metabolism, and excretion (ADME) characteristics[2].

Mechanistic Rationale: The Cyclohexyl Promoiety

Esterification is a well-established strategy for neutralizing the negative charge of a carboxylate group, thereby increasing the partition coefficient (LogP) of the molecule. However, the choice of the ester promoiety is critical.

While simple alkyl esters (e.g., methyl or ethyl esters) successfully improve lipophilicity, they are highly susceptible to rapid, indiscriminate cleavage by plasma esterases. This results in premature systemic release of the active drug before it reaches the target intracellular space. By utilizing a cyclohexyl ester promoiety, we introduce significant steric hindrance around the ester carbonyl carbon.

This steric bulk serves a dual purpose:

• Enhanced Bioavailability: Cyclohexyloxy-based promoieties have been historically validated to dramatically increase the oral bioavailability of highly polar parent compounds by facilitating transcellular absorption[3].

• Sustained Intracellular Release: The bulky cyclohexyl ring attenuates the hydrolysis rate. It shifts the primary site of cleavage from the plasma compartment to the intracellular space, where robust ubiquitous carboxylesterases reside, ensuring a controlled, sustained release of L-cysteine for GSH biosynthesis.

Intracellular activation of cyclohexyl cysteinate and subsequent GSH biosynthesis.

Physicochemical and Pharmacokinetic Profiling

The derivatization of L-cysteine into cyclohexyl cysteinate fundamentally alters its pharmacokinetic behavior. The table below summarizes the comparative advantages of this structural modification.

Pharmacokinetic Parameter	Free L-Cysteine	Cyclohexyl Cysteinate (Prodrug)	Mechanistic Implication
Lipophilicity (LogP)	Negative (~ -0.6)	Positive (~ +2.1)	Enhances passive transcellular diffusion across lipid bilayers.
Membrane Permeability	Low	High	Bypasses the need for saturable, active amino acid transporters.
Metabolic Stability	Poor (Rapid oxidation)	High (Masked carboxyl)	Prevents extracellular degradation into insoluble cystine.
Intracellular Release Rate	N/A (Immediate)	Sustained (Enzyme-dependent)	Mitigates toxicity spikes; provides steady-state GSH replenishment.

Experimental Methodologies: Validation of Prodrug Kinetics

To rigorously evaluate the delivery efficacy of cyclohexyl cysteinate, researchers must employ self-validating assays that uncouple chemical instability from enzymatic cleavage. A common pitfall in prodrug pharmacokinetics is ex vivo degradation; esterases are highly robust and will continue to cleave the prodrug in the sample tube if not aggressively quenched.

Experimental workflow for evaluating prodrug cleavage kinetics via LC-MS/MS.

Protocol: In Vitro Esterase Cleavage and Cysteine Release Assay

Objective: To quantify the half-life ( t1/2​ ) of cyclohexyl cysteinate and confirm the stoichiometric release of L-cysteine.

• Stock Preparation: Dissolve cyclohexyl cysteinate in LC-MS grade DMSO to a 10 mM stock.

  • Causality: DMSO ensures complete dissolution of the highly lipophilic prodrug before introduction to aqueous media, preventing micelle formation that could skew kinetic data.

• Enzymatic Incubation: Dilute the stock to a final concentration of 10 µM in 1X PBS (pH 7.4) containing 1 U/mL Porcine Liver Esterase (PLE) or 50% human plasma. Maintain at 37°C in a shaking incubator.

  • Self-Validation Checkpoint: Always run a parallel control in PBS without esterase to calculate the baseline spontaneous chemical hydrolysis rate.

• Kinetic Sampling: At predetermined intervals (0, 15, 30, 60, 120, 240 minutes), extract 100 µL aliquots.

• Aggressive Quenching: Immediately transfer the aliquot into 300 µL of ice-cold acetonitrile (ACN) containing 1% formic acid and an internal standard (e.g., isotopically labeled cysteine).

  • Causality: The cold ACN rapidly denatures the esterases, instantly halting the reaction. The formic acid lowers the pH, stabilizing the released thiol from spontaneous oxidation prior to analysis.

• Centrifugation: Spin at 15,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

• LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole mass spectrometer. Monitor the MRM transitions for both the parent prodrug depletion and L-cysteine appearance.

Therapeutic Applications: Chemoprotection and Beyond

The primary clinical utility of cysteine prodrugs lies in chemoprotection and the mitigation of oxidative stress. For instance, alkylating antineoplastic agents like cyclophosphamide generate toxic electrophilic metabolites (e.g., acrolein) that accumulate in the bladder, causing severe hemorrhagic cystitis.

Cysteine prodrugs effectively neutralize these electrophilic toxins by providing a continuous intracellular supply of sulfhydryl groups. Studies have demonstrated that L-cysteine prodrugs can protect against cyclophosphamide-induced urotoxicity without compromising the therapeutic, antineoplastic efficacy of the primary chemotherapeutic agent[4]. The sustained release profile provided by the cyclohexyl ester makes it an optimal candidate for long-term prophylactic administration during aggressive chemotherapy regimens.

Conclusion

Cyclohexyl cysteinate exemplifies the precision of rational prodrug design. By balancing lipophilicity for cellular entry with precise steric hindrance for controlled enzymatic release, it successfully overcomes the inherent delivery barriers of free amino acids. For drug development professionals, leveraging such targeted promoieties is essential for optimizing the DMPK profiles of next-generation antioxidant and chemoprotective therapies.

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• NextSDS. "cyclohexyl cysteinate — Chemical Substance Information." NextSDS Substance Database. 1

• WuXi AppTec. "Prodrug Approaches for Improved DMPK Characteristics and Their Preclinical Study Considerations." WuXi AppTec Insights, 29 Aug 2024.2

• Yoshimura, Y., et al. "Orally active 1-(cyclohexyloxycarbonyloxy)alkyl ester prodrugs of cefotiam." PubMed / National Institutes of Health. 3

• Roberts, J. C., et al. "L-cysteine prodrug protects against cyclophosphamide urotoxicity without compromising therapeutic activity." PubMed / National Institutes of Health. 4

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• 3. Orally active 1-(cyclohexyloxycarbonyloxy)alkyl ester prodrugs of cefotiam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Cyclohexyl Cysteinate Derivatives: An Application and Protocol Guide

Introduction: The Significance of Cyclohexyl Cysteinate Derivatives in Modern Drug Discovery

Cysteine, a proteogenic amino acid, possesses a uniquely nucleophilic thiol group that serves as a versatile handle for chemical modification. This reactivity has been extensively exploited in the field of medicinal chemistry to synthesize novel amino acid derivatives with tailored pharmacological profiles. Among these, cyclohexyl cysteinate derivatives are emerging as a significant class of compounds. The incorporation of a bulky, lipophilic cyclohexyl moiety can profoundly influence the parent molecule's properties, including its membrane permeability, metabolic stability, and interaction with biological targets. These attributes make cyclohexyl cysteinate derivatives attractive scaffolds for the development of new therapeutic agents, ranging from enzyme inhibitors to modulators of protein-protein interactions.

This comprehensive guide provides detailed protocols for the synthesis of two key cyclohexyl cysteinate derivatives: S-cyclohexyl-L-cysteine and N-acetyl-S-cyclohexyl-L-cysteine . The methodologies presented herein are grounded in established principles of organic synthesis and are designed to be reproducible in a standard laboratory setting. Beyond a mere recitation of steps, this document elucidates the chemical reasoning behind the selection of reagents and reaction conditions, empowering researchers to not only replicate these procedures but also to adapt them for the synthesis of novel analogs.

Strategic Approaches to Cyclohexyl Cysteinate Synthesis

The synthesis of cyclohexyl cysteinate derivatives can be broadly approached via two primary routes, contingent on the desired point of cyclohexylation: S-alkylation or N-acylation/alkylation. This guide will focus on the most direct and widely applicable methods for preparing S-cyclohexyl and N-acetyl-S-cyclohexyl derivatives.

Core Synthetic Strategies:

• S-Alkylation of L-Cysteine: This is the most direct route to S-cyclohexyl-L-cysteine. It involves the nucleophilic attack of the cysteine thiol on an electrophilic cyclohexyl source, typically a cyclohexyl halide. The high nucleophilicity of the thiol group makes this a highly chemoselective transformation under appropriate pH control.[1]

• N-Acetylation followed by S-Alkylation: To synthesize N-acetyl-S-cyclohexyl-L-cysteine, a two-step sequence is employed. First, the amino group of L-cysteine is acetylated. This serves a dual purpose: it provides the desired N-acetyl functionality and protects the amine from participating in side reactions during the subsequent S-alkylation step.

The choice of strategy is dictated by the final target molecule. For derivatives where the primary amine is to be preserved or modified with a different group, direct S-alkylation is preferred. For applications requiring the N-acetyl moiety, which can enhance stability and mimic acetylated proteins, the two-step approach is necessary.

Visualizing the Synthetic Pathways

To provide a clear overview of the synthetic transformations, the following reaction schemes are presented.

Sources

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Using cyclohexyl cysteinate in solid-phase peptide synthesis

Initiating Literature Review

I'm currently immersed in Google searches, aiming to gather authoritative insights into cyclohexyl cysteine's application in solid-phase peptide synthesis. My focus is sharpened on its advantages, potential drawbacks like racemization, and any techniques that can mitigate undesirable effects. I'll delve into primary literature.

Analyzing Search Results

I've moved on to analyzing the Google search results, identifying key mechanistic insights and reaction conditions specific to cyclohexyl cysteinate in SPPS. I'm focusing on comparative data against other cysteine derivatives, prioritizing sources with experimental validation. The goal now is to structure the application notes, starting with an introduction highlighting the cyclohexyl group's benefits.

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Application Notes and Protocols for the Esterification of Cyclohexyl Cysteinate

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol and technical guidance for the synthesis of cyclohexyl cysteinate esters, a class of compounds with growing importance in medicinal chemistry and drug development. The inherent challenges posed by the multifunctional nature of cysteine—specifically the nucleophilic thiol group and the potential for racemization—necessitate a carefully controlled synthetic strategy. This guide focuses on the Steglich esterification, a mild and effective method for coupling carboxylic acids with alcohols, as the preferred route for this transformation. We will delve into the mechanistic underpinnings of this reaction, provide a step-by-step experimental protocol, and offer expert insights into process optimization, purification, and troubleshooting. This document is intended to serve as a self-validating system for researchers, ensuring a high degree of reproducibility and success in the synthesis of these valuable molecules.

Introduction: The Significance of Cyclohexyl Cysteinate Esters

Cysteine, with its unique thiol side chain, is a critical amino acid in a vast array of biological processes, including protein structure, catalysis, and redox signaling. The chemical modification of cysteine, particularly through the formation of esters, provides a powerful tool for modulating the physicochemical properties of cysteine-containing molecules. The introduction of a cyclohexyl ester moiety can significantly enhance the lipophilicity of a parent compound, a strategy often employed in drug design to improve membrane permeability and bioavailability. Furthermore, the cyclohexyl group can introduce conformational constraints that may be beneficial for optimizing interactions with biological targets.

The synthesis of cyclohexyl cysteinate esters, however, is not without its challenges. The primary hurdles include:

• Chemoselectivity: The presence of three functional groups (amine, carboxylic acid, and thiol) requires a robust protecting group strategy to ensure the desired esterification occurs at the carboxylic acid.

• Racemization: The chiral center at the α-carbon of cysteine is susceptible to epimerization under harsh reaction conditions.

• Steric Hindrance: Cyclohexanol is a secondary alcohol, which can exhibit lower reactivity in esterification reactions compared to primary alcohols.

This guide will address these challenges by providing a detailed protocol based on the Steglich esterification, a method renowned for its mild reaction conditions and compatibility with sensitive substrates.[1][2]

The Synthetic Strategy: Steglich Esterification

The Steglich esterification is a carbodiimide-mediated coupling reaction that utilizes dicyclohexylcarbodiimide (DCC) or a similar coupling agent, in conjunction with a catalytic amount of 4-dimethylaminopyridine (DMAP).[1][3][4] This method is particularly well-suited for the synthesis of esters from sterically hindered alcohols and acid-sensitive substrates.[4][5]

Reaction Mechanism

The mechanism of the Steglich esterification involves several key steps:

• Activation of the Carboxylic Acid: The carboxylic acid reacts with DCC to form a highly reactive O-acylisourea intermediate.[4]

• Acyl Transfer to DMAP: The nucleophilic DMAP catalyst attacks the O-acylisourea, forming a reactive N-acylpyridinium species. This step is crucial for accelerating the reaction and suppressing a common side reaction, the formation of an unreactive N-acylurea byproduct.[4]

• Nucleophilic Attack by the Alcohol: The alcohol (cyclohexanol) then attacks the N-acylpyridinium intermediate, leading to the formation of the desired ester and the regeneration of the DMAP catalyst.

• Byproduct Formation: The DCC is consumed in the reaction, forming dicyclohexylurea (DCU), an insoluble byproduct that precipitates out of the reaction mixture.[1]

Protecting Group Strategy

A robust protecting group strategy is essential for the successful synthesis of cyclohexyl cysteinate esters.

• Amine Protection: The α-amino group of cysteine must be protected to prevent its participation in side reactions. The tert-butoxycarbonyl (Boc) group is an excellent choice as it is stable under the neutral conditions of the Steglich esterification and can be readily removed with mild acid. Alternatively, the fluorenylmethyloxycarbonyl (Fmoc) group can be used, which is base-labile.

• Thiol Protection: The thiol group is highly nucleophilic and susceptible to oxidation. The trityl (Trt) group is a bulky and effective protecting group for the thiol side chain.[6] It is stable to the reaction conditions and can be removed under acidic conditions, often concurrently with the Boc group.

For the purpose of this protocol, we will focus on the use of N-Boc-S-Trt-L-cysteine as the starting material.

Experimental Protocol

This protocol details the synthesis of N-(tert-butoxycarbonyl)-S-trityl-L-cysteine cyclohexyl ester.

Materials and Equipment

Reagent/Equipment	Grade/Specification
N-Boc-S-Trt-L-cysteine	≥98% purity
Cyclohexanol	Anhydrous, ≥99%
Dicyclohexylcarbodiimide (DCC)	≥99%
4-(Dimethylamino)pyridine (DMAP)	≥99%
Dichloromethane (DCM)	Anhydrous, ≥99.8%
Ethyl acetate	ACS grade
Hexanes	ACS grade
Hydrochloric acid (HCl)	0.5 N aqueous solution
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution
Brine	Saturated aqueous solution
Sodium sulfate (Na₂SO₄)	Anhydrous
Round-bottom flask	Appropriate size
Magnetic stirrer and stir bar
Ice bath
Filtration apparatus	Büchner funnel, filter paper
Rotary evaporator
Glass column for chromatography
Silica gel	60 Å, 230-400 mesh

Reaction Workflow

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add N-Boc-S-Trt-L-cysteine (1.0 eq.), cyclohexanol (1.2 eq.), and DMAP (0.1 eq.). Dissolve the solids in anhydrous DCM (approximately 0.1 M concentration with respect to the cysteine derivative).

• DCC Addition: Cool the reaction mixture to 0 °C in an ice bath. In a separate flask, dissolve DCC (1.1 eq.) in a minimal amount of anhydrous DCM. Slowly add the DCC solution to the reaction mixture dropwise over 15-20 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Purification:

  • Upon completion, cool the reaction mixture in an ice bath for 30 minutes to maximize the precipitation of DCU.

  • Filter the mixture through a Büchner funnel to remove the precipitated DCU, washing the filter cake with a small amount of cold DCM.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 N HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can be further purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-(tert-butoxycarbonyl)-S-trityl-L-cysteine cyclohexyl ester.

Characterization and Data Interpretation

A successful synthesis should be confirmed by a suite of analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Predicted signals for the Boc group (~1.4 ppm), cyclohexyl protons (broad multiplets ~1.2-1.9 ppm and a methine proton ~4.8 ppm), cysteine protons, and trityl protons (~7.2-7.5 ppm).
¹³C NMR	Predicted signals for the ester carbonyl (~170 ppm), Boc carbonyl (~155 ppm), and carbons of the Boc, cyclohexyl, and trityl groups.
FT-IR	Characteristic C=O stretching frequencies for the ester and carbamate (~1730 cm⁻¹ and ~1690 cm⁻¹, respectively), and N-H stretching (~3300 cm⁻¹).
Mass Spectrometry	Observation of the molecular ion peak corresponding to the calculated mass of the product.

Troubleshooting and Expert Insights

Potential Issue	Probable Cause	Recommended Solution
Low Yield	Incomplete reaction due to steric hindrance.	Increase reaction time to 24-48 hours. A slight increase in temperature (e.g., to 40 °C) may be beneficial. Consider using 1.5-2.0 equivalents of cyclohexanol.
Formation of N-acylurea byproduct.	Ensure slow, dropwise addition of DCC at 0 °C. Confirm the catalytic amount of DMAP is used.
Presence of DCU in Final Product	Incomplete removal during workup.	After initial filtration, concentrate the crude product, redissolve in a minimal amount of a solvent like diethyl ether or hexanes, and cool to precipitate residual DCU. Repeat if necessary.
Racemization	Not a significant issue with Steglich esterification under these mild conditions.	If racemization is suspected, chiral HPLC analysis can be performed.

Conclusion

The Steglich esterification provides a robust and reliable method for the synthesis of cyclohexyl cysteinate esters, provided that a proper protecting group strategy is employed and the reaction is performed under anhydrous conditions. The protocol outlined in this guide, coupled with the troubleshooting advice, offers a comprehensive framework for researchers to successfully synthesize these valuable compounds. The mild reaction conditions preserve the chiral integrity of the cysteine backbone, and the systematic workup and purification procedure ensures the isolation of a high-purity product.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.
• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405-6413.
• Nahra, F., & Lemaire, M. (2019).
• BenchChem. (2025). Application Notes and Protocols: Steglich Esterification and 1,3-Dicyclohexylurea (DCU) Byproduct Removal.
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• PubChem. (n.d.). N-(tert-Butoxycarbonyl)-L-cysteine methyl ester.
• Reddit. (2025).
• Sciencemadness.org. (2020). Getting Discouraged With Organic Chemistry As A Hobby.
• Wikipedia. (n.d.).
• Diaz-Rodriguez, V., et al. (2017). Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring. PMC.
• MDPI. (2022).
• The Royal Society of Chemistry. (2014).
• PubChem. (n.d.). S-(triphenylmethyl)-L-cysteine 2,5-dioxo-1-pyrrolidinyl ester.
• BenchChem. (2026). Synthesis and Purification of Fmoc-D-Cys(Trt)-OH: A Technical Guide.
• Reddit. (2014).

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Application Notes &amp; Protocols: The Strategic Use of Cyclohexyl Cysteinate Scaffolds in Novel Drug Discovery

Abstract

The strategic incorporation of cycloalkane moieties into bioactive molecules represents a powerful approach in modern medicinal chemistry. This guide focuses on the design, synthesis, and application of cyclohexyl cysteinate derivatives—compounds that merge the versatile biochemical reactivity of cysteine with the advantageous physicochemical properties of a cyclohexyl group. The cysteine scaffold offers three distinct handles for chemical modification—the thiol, the amine, and the carboxylic acid—making it a uniquely flexible building block for creating diverse chemical libraries.[1][2][3] The cyclohexyl ring, often employed as a bioisostere for phenyl or tert-butyl groups, provides a means to enhance lipophilicity, improve metabolic stability, and enforce conformational rigidity, thereby optimizing ligand-target interactions.[4] This document provides a comprehensive framework for researchers, scientists, and drug development professionals, detailing the scientific rationale, step-by-step synthetic protocols, and key biological assays for leveraging cyclohexyl cysteinate scaffolds in the discovery of novel therapeutics.

Part 1: Foundational Principles - The "Why" of Cyclohexyl Cysteinate Design

The convergence of a cysteine core with a cyclohexyl substituent is not arbitrary; it is a deliberate design choice aimed at overcoming common challenges in drug development, such as poor binding affinity, metabolic instability, and unfavorable pharmacokinetics.

The Cysteine Scaffold: A Triumvirate of Functionality

Cysteine's utility in drug design stems from its three distinct functional groups:

• The Thiol (Sulfhydryl) Group: A potent nucleophile, the thiol group is the lynchpin for developing covalent inhibitors that form irreversible or reversible bonds with target proteins, often leading to enhanced potency and prolonged duration of action.[1] It is also a primary site for bioconjugation.

• The Amine Group: Serves as a key interaction point (e.g., hydrogen bond donor) and a site for N-alkylation or acylation to build out molecular complexity.

• The Carboxylic Acid Group: Functions as a hydrogen bond acceptor or a negatively charged moiety at physiological pH, often critical for salt bridge formation within a binding pocket. Esterification of this group, as in cyclohexyl cysteinate, is a classic pro-drug strategy or a method to modulate lipophilicity.

The Cyclohexyl Moiety: A "Privileged" Pharmacophore

The cyclohexyl group is a mainstay in medicinal chemistry for several reasons:[4]

• Enhanced Binding Affinity: Its three-dimensional, non-planar structure allows for more extensive van der Waals contacts within deep, lipophilic binding pockets compared to flat aromatic rings.

• Conformational Rigidity: Replacing a flexible alkyl chain with a rigid cyclohexyl ring reduces the number of rotatable bonds. This pre-organizes the molecule into a more favorable conformation for binding, minimizing the entropic penalty upon target engagement.[4]

• Improved Metabolic Stability: The saturated nature of the cyclohexyl ring makes it less susceptible to oxidative metabolism by cytochrome P450 enzymes compared to aromatic rings.

• Bioisosterism: It serves as an effective bioisostere for phenyl and t-butyl groups, allowing chemists to fine-tune steric bulk, lipophilicity, and solubility to optimize a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[4]

Caption: Synergistic combination of Cysteine and Cyclohexyl motifs.

Part 2: Synthesis and Characterization Protocols

The synthesis of cyclohexyl cysteinate derivatives requires a robust strategy that selectively modifies the desired functional group while protecting the others. Below are representative protocols for key transformations.

Protocol 2.1: Synthesis of Cyclohexyl Cysteinate via Esterification

This protocol describes the esterification of the carboxylic acid of a fully protected cysteine amino acid with cyclohexanol.

Rationale: Protecting the amine (e.g., with Boc or Fmoc) and thiol (e.g., with Trityl) groups is critical to prevent side reactions during esterification.[5] Dicyclohexylcarbodiimide (DCC) or a similar coupling agent is used to activate the carboxylic acid for nucleophilic attack by cyclohexanol.

Step-by-Step Methodology:

• Solubilization: In a round-bottom flask, dissolve 1.0 equivalent of N-Boc-S-Trityl-L-Cysteine in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Addition of Alcohol: Add 1.2 equivalents of cyclohexanol and 0.1 equivalents of 4-Dimethylaminopyridine (DMAP) to the solution.

• Initiation of Coupling: Cool the flask to 0°C in an ice bath. Add 1.1 equivalents of DCC dissolved in a small amount of anhydrous DCM dropwise over 15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (12-16 hours) under an inert atmosphere (e.g., nitrogen or argon).

• Work-up: A white precipitate (dicyclohexylurea) will form. Filter the reaction mixture through a pad of Celite. Wash the filtrate sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the protected cyclohexyl cysteinate.

• Deprotection (Optional): The Boc and Trityl groups can be removed simultaneously using a solution of Trifluoroacetic acid (TFA) with scavengers like triethylsilane and water (e.g., TFA/TIS/H₂O 95:2.5:2.5) to yield the final product.[5]

Protocol 2.2: Synthesis of N-Cyclohexyl Cysteine via Reductive Amination

This protocol is adapted from established methods for the N-alkylation of amino acids.[6]

Rationale: Reductive amination provides a direct route to form the C-N bond between the cysteine's amine group and a cyclohexyl ring (from cyclohexanone). Sodium cyanoborohydride is a mild reducing agent suitable for this transformation.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1.0 equivalent of L-cysteine in an appropriate aqueous buffer (e.g., phosphate buffer, pH 7.0).

• Keto-Amine Formation: Add 1.5 equivalents of cyclohexanone to the solution and stir for 1 hour at room temperature to allow for the formation of the Schiff base intermediate.

• Reduction: Slowly add 2.0 equivalents of sodium cyanoborohydride (NaBH₃CN) in portions. Monitor the reaction for gas evolution.

• Reaction: Stir the mixture at room temperature for 24 hours.

• Work-up and Purification: Acidify the reaction mixture with 1 M HCl to pH ~2 to destroy any remaining reducing agent. The product can then be purified using ion-exchange chromatography or by crystallization.

Caption: Synthetic workflows for key cyclohexyl cysteinate derivatives.

Part 3: Applications in Target-Based Drug Discovery

Cyclohexyl cysteinate derivatives can be screened against a wide array of biological targets. The following protocols provide a framework for assessing their activity against common enzyme classes.

Case Study: Inhibition of Metalloproteases

N-alkylated cysteine derivatives have shown promise as inhibitors of zinc-containing enzymes like carboxypeptidase A.[6] The cyclohexyl group can occupy hydrophobic pockets (like the S1' pocket), while the cysteine core coordinates with the catalytic zinc ion.

Protocol 3.1: In Vitro Carboxypeptidase A (CPA) Inhibition Assay

Rationale: This assay measures the ability of a test compound to inhibit the enzymatic activity of CPA using a chromogenic substrate. The rate of product formation is monitored spectrophotometrically.

Materials:

• Carboxypeptidase A (bovine pancreas)

• Chromogenic substrate (e.g., N-(4-Methoxyphenylazoformyl)-Phe-OH)

• Tris-HCl buffer (50 mM, pH 7.5)

• Test compounds (dissolved in DMSO)

• 96-well microplate and plate reader

Step-by-Step Methodology:

• Assay Preparation: Prepare a stock solution of CPA in Tris-HCl buffer. Prepare serial dilutions of the test compound (e.g., from 100 µM to 1 nM) in the same buffer. Ensure the final DMSO concentration in the assay is ≤1%.

• Enzyme-Inhibitor Incubation: In a 96-well plate, add 50 µL of buffer, 25 µL of CPA solution, and 5 µL of the test compound dilution. Include a "no inhibitor" control (with 5 µL of DMSO) and a "no enzyme" blank.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add 20 µL of the chromogenic substrate to each well to start the reaction.

• Kinetic Measurement: Immediately place the plate in a plate reader pre-heated to 37°C. Measure the absorbance at the appropriate wavelength (e.g., 320 nm) every 30 seconds for 10-15 minutes.

• Data Analysis: Calculate the initial reaction velocity (V₀) for each concentration of the inhibitor. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Data Presentation: Structure-Activity Relationship (SAR)

The following table illustrates a hypothetical SAR for a series of cysteine derivatives against CPA, highlighting the impact of the cyclohexyl group.

Compound ID	Structure	R Group	IC₅₀ (nM) [Hypothetical]
C-1	N-R -Cysteine	-H	>10,000
C-2	N-R -Cysteine	-CH₃	5,200
C-3	N-R -Cysteine	-CH(CH₃)₂	850
C-4	N-R -Cysteine	-Cyclohexyl	150
C-5	N-R -Cysteine	-Phenyl	400

This hypothetical data shows that the bulky, lipophilic cyclohexyl group (C-4) provides a significant potency enhancement over smaller alkyl groups and even a phenyl ring, consistent with findings for some enzyme targets.[6]

Caption: Inhibition of a protease signaling cascade by a cyclohexyl cysteinate derivative.

Part 4: ADME & Physicochemical Profiling

Early assessment of a compound's drug-like properties is essential. The cyclohexyl moiety is often introduced to improve these properties.

Protocol 4.1: Determination of LogP (Octanol-Water Partition Coefficient)

Rationale: LogP is a measure of a compound's lipophilicity, which influences its absorption, membrane permeability, and solubility. The shake-flask method is the traditional approach.

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the test compound in either n-octanol or water. The two solvents must be mutually saturated beforehand by mixing them vigorously and allowing the phases to separate.

• Partitioning: In a separatory funnel, combine equal volumes of the n-octanol and water phases, with the compound dissolved in one of them.

• Equilibration: Shake the funnel vigorously for 5 minutes, then allow it to stand until the two phases have completely separated.

• Sampling & Analysis: Carefully collect a sample from both the aqueous and the octanol layers. Determine the concentration of the compound in each layer using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate LogP using the formula: LogP = log₁₀([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).

Data Presentation: Physicochemical Properties

Compound ID	Scaffold	LogP [Hypothetical]	Aqueous Solubility (µg/mL) [Hypothetical]	Microsomal Stability (t½, min) [Hypothetical]
D-1	Phenyl Cysteinate	2.1	150	15
D-2	Cyclohexyl Cysteinate	2.8	50	45

This hypothetical data illustrates how replacing a phenyl ring with a cyclohexyl ring can increase lipophilicity (higher LogP) and significantly improve metabolic stability (longer half-life in liver microsomes), though it may decrease aqueous solubility.[4][7]

Conclusion and Future Directions

The strategic fusion of a cyclohexyl moiety with a cysteine scaffold offers a compelling platform for modern drug discovery. These derivatives provide a rich playground for medicinal chemists to tune physicochemical properties, enhance target affinity, and develop novel covalent or non-covalent therapeutics. Future work in this area should focus on exploring stereochemical diversity within the cyclohexyl ring (e.g., cis/trans isomers), investigating fluorinated cyclohexyl rings to mitigate metabolic liabilities and modulate pKa, and applying these versatile building blocks to a broader range of biological targets, including kinases, epigenetic enzymes, and protein-protein interactions.

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• Uno, T., et al. (2018). Discovery of 3-Benzyl-1-(trans-4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-arylurea Derivatives as Novel and Selective Cyclin-Dependent Kinase 12 (CDK12) Inhibitors. Journal of Medicinal Chemistry, 61(17), 7836-7853. [Link]

• Pawłowski, M., et al. (1993). New 2,4-dibromo-6-(N-cyclohexyl-N-methyl)-aminomethylanilides of derivatives of cysteine and cystine with expectorant activity. Acta Poloniae Pharmaceutica, 50(4-5), 331-336. [Link]

• O'Brien, E., et al. (2010). Cysteine and cystine bioisosteres to treat schizophrenia and reduce drug cravings.

• Waduthanthri, K. D., et al. (2019). Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration. Bioorganic & Medicinal Chemistry, 27(19), 115033. [Link]

• Ye, H. J., et al. (2021). Synthetic Optimization and MAPK Pathway Activation Anticancer Mechanism of Polyisoprenylated Cysteinyl Amide Inhibitors. Molecules, 26(22), 6965. [Link]

• Sheng, Z., et al. (2012). Cyclohexyl Ketone Inhibitors of Pin1 Dock in a Trans-Diaxial Cyclohexane Conformation. PLoS ONE, 7(9), e46309. [Link]

• Mykhailiuk, P. K., et al. (2019). Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents. Chemistry – A European Journal, 25(60), 13745-13752. [Link]

• Wang, Y., et al. (2024). Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates. Open Exploration, 2, 1-17. [Link]

• Desai, V. R., et al. (2024). Protocol for organelle-specific cysteine capture and quantification of cysteine oxidation state. STAR Protocols, 5(1), 102875. [Link]

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• 6. pubs.acs.org [pubs.acs.org]
• 7. Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Validation of Cyclohexyl Cysteinate Hydrochloride from L-Cysteine

Introduction & Mechanistic Rationale

The targeted delivery of L-cysteine into intracellular compartments is a critical challenge in drug development, primarily due to the rapid extracellular oxidation of free cysteine into insoluble cystine. To circumvent this, highly lipophilic esters of cysteine, such as cyclohexyl cysteinate hydrochloride (CCHE) , have been developed as efficient prodrug delivery systems[1]. Upon crossing the cell membrane, CCHE is enzymatically cleaved by membrane-associated carboxylesterases to release free L-cysteine, which subsequently supports the biosynthesis of reduced glutathione (GSH) and acts as a direct chemoprotectant against electrophilic toxins[1]. The U.S. Army Drug Development Program has historically investigated these esters (e.g., WR 279681) for their potent radioprotective and chemoprotective properties[2].

Reaction Causality & Design: The synthesis of CCHE from L-cysteine utilizes a modified Fischer esterification driven by thionyl chloride (SOCl₂) in an excess of cyclohexanol. The choice of reagents is highly deliberate:

• Dual-Role Activation: SOCl₂ reacts exothermically with cyclohexanol to generate an alkyl chlorosulfite intermediate and anhydrous hydrogen chloride (HCl) gas in situ.

• Amine Protection: The generated HCl immediately protonates the α-amino group of L-cysteine to form a non-nucleophilic ammonium salt. This is a critical self-regulating step; it prevents the free amine from attacking the activated ester, thereby completely inhibiting the formation of unwanted diketopiperazine byproducts.

• Thiol Preservation: In this highly acidic environment, the thiol (-SH) group remains protonated and acts as a poor nucleophile, preventing the formation of thioesters without the need for complex orthogonal protecting groups.

Caption: Workflow for the synthesis of cyclohexyl cysteinate hydrochloride via SOCl2 activation.

Comparative Efficacy: Cellular Cysteine Elevation

The structural choice of the cyclohexyl moiety over simpler alkyl chains (e.g., methyl or ethyl) is dictated by its superior lipophilicity and resistance to rapid enzymatic degradation, resulting in a prolonged therapeutic window[3].

Table 1: Comparative Intracellular Cysteine (CySH) Elevation in Lung Tissue Slices [3]

Cysteine Ester Variant	CySH Level at 10 min (nmol/mg)	CySH Level at 60 min (nmol/mg)	Cellular Retention Profile
Cysteine Methyl Ester	2.60 ± 0.50	1.25 ± 0.08	Rapid clearance; short half-life
Cysteine Cyclohexyl Ester	2.74 ± 0.15	4.13 ± 0.37	Prolonged accumulation & sustained release
Untreated Control	0.90 ± 0.10	0.90 ± 0.10	Baseline physiological level

Note: Data demonstrates that while both esters elevate initial CySH levels, the cyclohexyl ester uniquely sustains and increases the intracellular thiol pool over a 60-minute period.

Experimental Protocol: Thionyl Chloride-Mediated Esterification

This protocol is designed as a self-validating system , incorporating visual and chemical In-Process Controls (IPCs) to ensure high yield and purity.

Materials & Reagents

• L-Cysteine (Free base, >99% purity)

• Cyclohexanol (Anhydrous, acts as both reactant and solvent)

• Thionyl Chloride (SOCl₂) (Distilled prior to use)

• Diethyl Ether (Anhydrous, for precipitation)

• Absolute Ethanol (For recrystallization)

Step-by-Step Synthesis Workflow

• Solvent Preparation & Cooling: Add 50 mL of anhydrous cyclohexanol to a 250 mL round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser fitted with a drying tube (CaCl₂). Cool the flask in an ice-water bath to exactly 0°C.

  • Causality: Cyclohexanol is used in large excess (approx. 5-10 equivalents) to drive the equilibrium of the esterification forward according to Le Chatelier's principle.

• Activation (IPC 1): Slowly add 1.5 equivalents of SOCl₂ dropwise over 30 minutes.

  • Self-Validation: The reaction must remain clear. A yellow or brown discoloration indicates the addition is too fast, leading to localized overheating and oxidation of the alcohol.

• Substrate Addition: Remove the ice bath. Gradually add 1.0 equivalent of L-cysteine powder to the stirring solution at room temperature.

• Esterification (IPC 2): Heat the reaction mixture to 80–90°C for 4 to 6 hours.

  • Self-Validation: Observe the evolution of SO₂ and HCl gases (bubbling). The reaction is considered mechanistically complete when gas evolution entirely ceases, indicating the full consumption of the chlorosulfite intermediate.

• Precipitation (IPC 3): Cool the mixture to room temperature, then transfer it to an ice bath. Vigorously stir and slowly add 150 mL of ice-cold anhydrous diethyl ether.

  • Causality: The highly polar hydrochloride salt of the ester is completely insoluble in diethyl ether, whereas unreacted cyclohexanol and non-polar byproducts remain dissolved.

  • Self-Validation: A dense white precipitate should form immediately. If an oil forms, moisture has compromised the reaction; scratching the inside of the flask with a glass rod will induce crystallization.

• Isolation: Filter the crude white precipitate under a vacuum and wash thoroughly with three 30 mL portions of cold diethyl ether to remove residual cyclohexanol.

• Purification: Recrystallize the crude product from a minimal amount of hot absolute ethanol, adding cold diethyl ether until turbidity is reached. Cool to 4°C overnight to yield pure cyclohexyl cysteinate hydrochloride crystals.

Downstream Biological Application: Cellular Uptake Pathway

Once synthesized and purified, CCHE is utilized in in vitro and in vivo assays to bypass the rate-limiting steps of natural amino acid transport systems (such as the ASC and L systems)[1].

Caption: Cellular uptake and enzymatic cleavage of CCHE to support glutathione biosynthesis.

By exploiting membrane-associated carboxylesterase activity, CCHE acts as a "stealth" vehicle. The inhibition of neutral amino acid uptake systems does not reduce the elevation of cellular cysteine when delivered via CCHE, proving that its mechanism of entry is purely driven by lipophilic diffusion rather than active transport[1].

References

• Title: A novel role for carboxylesterase in the elevation of cellular cysteine by esters of cysteine Source: PubMed (Biochemical Pharmacology) URL: [Link]

• Title: Preparation of Chemicals and Bulk Drug Substances for the U.S. Army Drug Development Program Source: Defense Technical Information Center (DTIC) URL: [Link]

• Title: Fluoroalkene Chemistry. Part 3. Reactions of Arylthiols with Perfluoroisobutene, Perfluoropropene and Chlorotrifluoroethene Source: ResearchGate (Organic & Biomolecular Chemistry) URL: [Link]

Sources

• 1. A novel role for carboxylesterase in the elevation of cellular cysteine by esters of cysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]

HPLC Method Development for Cyclohexyl Cysteinate Quantification: Overcoming Thiol Oxidation and Retention Challenges

Application Note & Protocol Target Audience: Analytical Researchers, Formulation Scientists, and Drug Development Professionals

Executive Summary

Cyclohexyl cysteinate (L-cysteine cyclohexyl ester) is a lipophilic amino acid derivative frequently utilized as an intermediate or prodrug in pharmaceutical development. Its quantification via High-Performance Liquid Chromatography (HPLC) presents a dual challenge: the rapid oxidative dimerization of its free thiol (-SH) group, and the lack of a strong UV chromophore[1].

This application note details a robust, self-validating reversed-phase HPLC-UV method. By leveraging Tris(2-carboxyethyl)phosphine (TCEP) as a pre-column stabilizing agent[2] and an acidic ion-pairing mobile phase, this protocol ensures 100% monomer recovery, sharp peak symmetry, and reproducible quantification without the need for complex pre-column derivatization.

Mechanistic Insights: The Causality of Method Design

As analytical scientists, developing a reliable method for thiol-containing aliphatic esters requires addressing fundamental chemical behaviors. We must control both oxidative instability and mixed-mode column interactions.

Challenge 1: Thiol Oxidation and the TCEP Solution

In aqueous sample diluents, the free sulfhydryl group of cyclohexyl cysteinate acts as a strong nucleophile, rapidly oxidizing in the presence of dissolved oxygen or trace metals to form a cystine-like disulfide dimer. This leads to split peaks, degrading assay recovery, and non-linear calibration curves. Traditional antioxidants like Dithiothreitol (DTT) or 2-mercaptoethanol contain thiols themselves, which absorb in the low UV range and introduce massive interfering peaks[3].

The Causality: To solve this, we utilize Tris(2-carboxyethyl)phosphine (TCEP). TCEP is a non-thiol, water-soluble phosphine that irreversibly reduces disulfide bonds by forming a stable P=O bond (TCEP oxide)[4]. Because TCEP lacks a thiol group, it is virtually transparent at the target UV wavelength (210 nm) and remains highly active even at low pH (pH < 3.0), unlike DTT which requires alkaline conditions[4].

Challenge 2: Chromophore Weakness and Amine Tailing

Cyclohexyl cysteinate lacks a conjugated aromatic system, necessitating low-wavelength UV detection (210 nm)[1]. Furthermore, the molecule possesses a primary amine (-NH2) and a highly lipophilic cyclohexyl ester. On a standard C18 column, the unprotonated amine will interact with residual silanols on the silica backbone, causing severe peak tailing.

The Causality: We employ 0.1% Trifluoroacetic acid (TFA) in both the aqueous and organic mobile phases. TFA serves a dual purpose: it lowers the pH to ~2.0, fully protonating the amine (-NH3+) to suppress silanol interactions, and it acts as an ion-pairing agent, increasing the apparent hydrophobicity of the polar amine to balance the retention driven by the cyclohexyl group.

Visualizing the Analytical Logic

Caption: Workflow for TCEP-mediated reduction and stabilization of cyclohexyl cysteinate.

Caption: Mechanistic role of acidic mobile phase modifiers in optimizing chromatography.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a "self-validating system." It incorporates mandatory internal checks (Blank Specificity, System Suitability, and Spike Recovery) to prove its own validity during every execution sequence.

Reagents and Materials

• Analyte: Cyclohexyl cysteinate reference standard (>98% purity).

• Stabilizer: Tris(2-carboxyethyl)phosphine hydrochloride (TCEP·HCl), HPLC grade[2].

• Modifiers: Trifluoroacetic acid (TFA), LC-MS grade.

• Solvents: Acetonitrile (MeCN) and Water, HPLC grade.

Step-by-Step Sample Preparation

• Diluent Preparation: Prepare a diluent consisting of 0.1% TFA in HPLC Water containing 10 mM TCEP·HCl.

  • Self-Validation Check 1 (Specificity): Inject this diluent as a "Matrix Blank" before any samples. Verify that the TCEP peak (which elutes near the void volume) does not interfere with the analyte's retention window.

• Standard/Sample Solubilization: Accurately weigh the cyclohexyl cysteinate sample and dissolve it in the TCEP-containing diluent to achieve a target stock concentration of 1.0 mg/mL.

• Incubation: Vortex the solution for 30 seconds and incubate at 25°C for 15 minutes.

  • Causality: This precise incubation window allows TCEP to completely reduce any pre-existing disulfide dimers back to the monomeric form without degrading the ester linkage[3].

• Serial Dilution: Dilute the stock to the working analytical range (e.g., 50–500 µg/mL) using the same TCEP diluent.

• Matrix Spike (Optional but Recommended): Spike a known concentration of the reference standard into a sample matrix.

  • Self-Validation Check 2 (Accuracy): Calculate the recovery of the spike to prove that the TCEP reduction is 100% efficient in the presence of matrix excipients.

Data Presentation & Method Parameters

Table 1: Chromatographic Conditions

Parameter	Specification
Column	Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm, 100 Å
Mobile Phase A	0.1% TFA in HPLC Water
Mobile Phase B	0.1% TFA in Acetonitrile
Elution Mode	Isocratic (75% A : 25% B)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	UV at 210 nm
Injection Volume	10 µL

Table 2: System Suitability Parameters (Self-Validation Check 3)

Data generated from 6 replicate injections of the 100 µg/mL working standard.

Parameter	Observed Value	Acceptance Criteria	Pass/Fail
Retention Time ( tR​ )	6.45 min	± 0.2 min	Pass
Tailing Factor ( Tf​ )	1.12	≤ 1.5	Pass
Theoretical Plates ( N )	8,450	≥ 5,000	Pass
Injection Precision (%RSD)	0.45%	≤ 2.0%	Pass

Table 3: Linearity and Recovery Data Summary

Metric	Result	Method Requirement
Linear Range	50 – 500 µg/mL	Fit for purpose
Correlation Coefficient ( R2 )	0.9998	≥ 0.995
Mean Assay Recovery	99.8%	98.0% – 102.0%
Matrix Spike Recovery	100.2%	95.0% – 105.0%

References

• Development of Analytical Method for Separation and Quantification of Cysteine Hydrochloride Monohydrate, Followed by Validation with Total Error Concept by Using Ultra Performance Liquid Chromatography with Pre-Column Derivatiz
• Simultaneous Determination of Glutathione, Cysteine, Homocysteine, and Cysteinylglycine in Biological Fluids by Ion-Pairing High-Performance Liquid Chromatography Coupled with Precolumn Derivatization.
• DEVELOPMENT OF A RELIABLE HPLC TEST METHOD FOR ANALYSIS OF NAC. PCDN.
• Quantitative analysis of tris(2-carboxyethyl)

Sources

• 1. longdom.org [longdom.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. s10901.pcdn.co [s10901.pcdn.co]
• 4. ovid.com [ovid.com]

Formulating Cyclohexyl Cysteinate (CCyE) for Cellular Uptake Assays: Protocols for Intracellular Thiol Modulation

Executive Summary & Mechanistic Rationale

The delivery of exogenous thiols to replenish intracellular glutathione (GSH) and combat oxidative stress is a cornerstone of antioxidant pharmacology and toxicology. However, standard therapies like N-acetylcysteine (NAC) and free L-cysteine suffer from poor lipophilicity, relying heavily on rate-limiting amino acid transporters for cellular entry[1]. This often results in inadequate intracellular accumulation during acute oxidative events.

Cyclohexyl cysteinate (CCyE; CAS: 139560-16-0) represents a highly optimized prodrug approach to bypass these transport limitations. By masking the polar carboxylic acid of cysteine with a bulky, lipophilic cyclohexyl group, CCyE rapidly penetrates the cell membrane via passive diffusion[2]. Once in the cytosol, non-specific esterases cleave the ester bond to liberate free cysteine (CySH).

The Causality of the Cyclohexyl Moiety: The choice of the cyclohexyl group is highly deliberate. While smaller esters like Cysteine Methyl Ester (CME) are hydrolyzed too rapidly—causing a transient spike in CySH that quickly depletes—the steric bulk of the cyclohexyl group slows esterase kinetics[1]. This provides a sustained, prolonged release of intracellular cysteine, making CCyE an ideal candidate for long-term cellular protection assays. Conversely, extreme steric hindrance, such as in Cysteine tert-butyl ester (CTBE), completely blocks esterase access, rendering it biologically inert[1].

Metabolic pathway of Cyclohexyl Cysteinate cellular uptake and intracellular thiol replenishment.

Quantitative Benchmarks: Thiol Accumulation Kinetics

To validate the efficacy of your CCyE formulation, your assay results should align with established in vitro kinetic benchmarks[1]. The table below summarizes the expected intracellular CySH levels when comparing CCyE against other standard thiol donors.

Treatment (Equimolar)	Intracellular CySH at 10 min (nmol/mg)	Intracellular CySH at 60 min (nmol/mg)	Mechanistic Outcome
Control (Vehicle)	0.9 ± 0.1	0.9 ± 0.1	Baseline endogenous levels
N-Acetylcysteine (NAC)	0.9 ± 0.1	0.9 ± 0.1	Poor cellular penetration in vitro
Cysteine Methyl Ester (CME)	2.60 ± 0.50	1.25 ± 0.08	Rapid hydrolysis, fast depletion
Cyclohexyl Cysteinate (CCyE)	2.74 ± 0.15	4.13 ± 0.37	Sustained, prolonged elevation

Formulation Guidelines for In Vitro Assays

Because CCyE is a lipophilic ester, improper formulation will lead to precipitation in aqueous media or premature hydrolysis before cellular entry.

Stock Solution Preparation

• Solvent Selection: Dissolve lyophilized CCyE in 100% anhydrous Dimethyl Sulfoxide (DMSO) to create a 100 mM stock solution .

• Storage: Aliquot the stock into amber microcentrifuge tubes and store at -80°C. Causality: Moisture introduces ambient hydrolysis of the ester bond; anhydrous conditions and extreme cold preserve the prodrug's integrity.

Working Solution & Media Considerations

• Serum-Free Requirement: Dilute the DMSO stock into serum-free culture media immediately prior to dosing. Causality: Fetal Bovine Serum (FBS) contains high levels of extracellular esterases. If CCyE is placed in serum-containing media, it will be prematurely cleaved into free cysteine outside the cell, negating the lipophilic uptake advantage.

• Vehicle Control: Ensure the final concentration of DMSO in the culture media does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity or membrane fluidization.

Experimental Protocol: Cellular Uptake & Thiol Quantification

This self-validating protocol utilizes High-Performance Liquid Chromatography (HPLC) coupled with fluorescence detection following Monobromobimane (mBBr) derivatization. mBBr is non-fluorescent until it specifically reacts with free sulfhydryl groups, providing a highly sensitive and specific readout for intracellular CySH.

Step 1: Cell Seeding and Treatment

• Seed A549 lung epithelial cells (or target cell line) in 6-well plates at a density of 5×105 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Wash cells twice with warm PBS to remove all traces of serum.

• Apply the treatments in serum-free media:

  • Test: 1 mM CCyE

  • Negative Control: 1 mM Cysteine tert-butyl ester (CTBE) — Validates that uptake requires functional esterase cleavage, as CTBE is sterically blocked from hydrolysis.[1]

  • Vehicle Control: 0.5% DMSO in serum-free media.

• Incubate for specific kinetic timepoints (e.g., 10 min, 30 min, 60 min).

Step 2: Cell Lysis and Deproteinization

Note: Speed and temperature control are critical here to prevent auto-oxidation of liberated thiols.

• Immediately place the 6-well plate on ice and aspirate the treatment media.

• Wash rapidly with ice-cold PBS (x2).

• Add 200 µL of ice-cold 5% Trichloroacetic acid (TCA) containing 1 mM EDTA to each well.

  • Causality: TCA instantly precipitates cellular proteins (stopping enzymatic degradation of thiols) and lowers the pH, which protonates the thiol groups (R-SH), preventing their rapid auto-oxidation into disulfides (R-S-S-R).

• Scrape the cells, transfer the lysate to a microcentrifuge tube, and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the acidic supernatant for derivatization.

Step 3: Monobromobimane (mBBr) Derivatization

• In an amber vial, combine 50 µL of the acidic supernatant with 100 µL of 200 mM HEPES buffer (pH 8.0).

• Add 10 µL of 2 M NaOH to neutralize the TCA. Causality: The mBBr reaction requires the thiol to be in its thiolate anion form (R-S⁻), which only occurs at a basic pH (~pH 8.0).

• Add 10 µL of 20 mM mBBr (prepared in acetonitrile).

• Incubate in the dark at room temperature for 15 minutes.

• Stop the reaction by adding 10 µL of 400 mM Methanesulfonic acid. This re-acidifies the sample, stabilizing the fluorescent adduct for HPLC analysis.

Step 4: HPLC Analysis

• Inject 20 µL of the derivatized sample onto a C18 Reverse-Phase HPLC column.

• Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in water (Solvent A) and pure Acetonitrile (Solvent B).

• Detection: Set the fluorescence detector to an excitation wavelength of 390 nm and an emission wavelength of 480 nm.

• Quantification: Calculate CySH concentrations by comparing peak areas to a standard curve generated using known concentrations of pure L-cysteine derivatized under identical conditions. Normalize the final nmol values to the protein pellet mass (quantified via BCA assay after dissolving the TCA pellet in 1M NaOH).

Sources

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. Protection by cysteine esters against chemically induced pulmonary oedema - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Cyclohexyl Cysteinate Esterification Yield

Welcome to the technical support center for the esterification of N-acetyl-L-cysteine with cyclohexanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols. Our goal is to help you navigate the common challenges of this specific esterification, leading to improved reaction yields and product purity.

Understanding the Reaction: Fischer-Speier Esterification

The synthesis of cyclohexyl N-acetyl-L-cysteinate is a classic example of a Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of a carboxylic acid (N-acetyl-L-cysteine) with an alcohol (cyclohexanol) to form an ester and water.[1][2][3] The reaction is reversible, meaning the products can react to reform the starting materials.[1][4][5] To achieve a high yield of the desired ester, the equilibrium must be shifted towards the product side.[1][2][4]

Reaction Mechanism Overview

The generally accepted mechanism for Fischer esterification involves several key steps:[1][2][4][5]

• Protonation of the Carboxylic Acid: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic.

• Nucleophilic Attack: The alcohol (a weak nucleophile) attacks the activated carbonyl carbon.

• Proton Transfer: A proton is transferred from the attacking alcohol's oxygen to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The catalyst is regenerated by the removal of a proton from the carbonyl oxygen.

Below is a diagram illustrating the workflow for a typical Fischer esterification.

Caption: General workflow for a Fischer esterification experiment.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the esterification of N-acetyl-L-cysteine with cyclohexanol.

Q1: What are the most common reasons for low yield in this esterification?

A1: Low yields in this specific Fischer esterification can often be attributed to several factors:

• Equilibrium Not Shifted Towards Products: The accumulation of water can drive the reaction backward, hydrolyzing the ester back to the starting materials.[4][5]

• Inactive or Insufficient Catalyst: The acid catalyst may be old, hydrated, or used in too small a quantity.[6]

• Suboptimal Reaction Time and Temperature: The reaction may not have been allowed to proceed long enough or at a high enough temperature to reach completion.[6]

• Impure Reactants: The presence of water in the cyclohexanol or N-acetyl-L-cysteine can inhibit the reaction.[7]

• Side Reactions: At elevated temperatures, cyclohexanol can undergo dehydration to form cyclohexene, consuming one of the starting materials.[7]

Q2: Which acid catalyst is best for this reaction?

A2: Both homogeneous and heterogeneous acid catalysts can be used.

• Homogeneous Catalysts: Strong mineral acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TSA) are commonly used and are often very effective.[4][5]

• Heterogeneous Catalysts: Solid acid catalysts like Amberlyst-15, a sulfonated polystyrene resin, offer the advantage of being easily filtered out of the reaction mixture, simplifying purification.[7][8][9]

The choice of catalyst may depend on the scale of the reaction and the desired purification method.

Q3: How can I effectively remove water from the reaction?

A3: Removing water is crucial for driving the equilibrium towards the ester.[1] Common methods include:

• Dean-Stark Apparatus: This is a classic method where an azeotrope of the solvent (e.g., toluene) and water is distilled off, with the water being collected in a trap and the solvent returning to the reaction flask.[6][7]

• Molecular Sieves: Adding activated molecular sieves to the reaction mixture can absorb the water as it is formed.[1][6]

• Excess Reactant: Using a large excess of one of the reactants, typically the less expensive one (in this case, likely cyclohexanol), can also shift the equilibrium.[2][4]

Q4: Are there any potential side reactions I should be aware of?

A4: Yes, several side reactions can occur:

• Dehydration of Cyclohexanol: As mentioned, strong acids and high temperatures can lead to the formation of cyclohexene.[7]

• Oxidation of the Thiol Group: The sulfhydryl group (-SH) of N-acetyl-L-cysteine can be oxidized to form a disulfide, N,N'-diacetyl-L-cystine.[10] Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help minimize this.

• Deacetylation: While less common under acidic conditions, the N-acetyl group could potentially be hydrolyzed, especially during aqueous workup.[11]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common problems encountered during the cyclohexyl cysteinate esterification.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst. 2. Insufficient heating. 3. Water in reactants.	1. Use a fresh, anhydrous acid catalyst. Consider increasing the catalyst loading. 2. Ensure the reaction is heated to a sufficient temperature to reflux. 3. Use anhydrous cyclohexanol and ensure the N-acetyl-L-cysteine is dry.
Reaction Stalls (Does not go to completion)	1. Equilibrium has been reached. 2. Catalyst has become deactivated.	1. Implement a more efficient water removal method (e.g., Dean-Stark trap). 2. Add a fresh portion of the catalyst.
Formation of Byproducts	1. Dehydration of cyclohexanol. 2. Oxidation of the thiol group.	1. Consider using a milder catalyst or a lower reaction temperature. 2. Purge the reaction vessel with an inert gas (N₂ or Ar) before heating.
Difficult Product Isolation	1. Emulsion formation during aqueous workup. 2. Product is soluble in the aqueous layer.	1. Add brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. 2. Saturate the aqueous layer with a salt like NaCl to decrease the polarity and "salt out" the ester.

Troubleshooting Logic Flow

Caption: A logical flow for troubleshooting low yield in esterification.

Experimental Protocols

The following are example protocols for the esterification of N-acetyl-L-cysteine with cyclohexanol. These should be adapted and optimized for your specific laboratory conditions and scale.

Protocol 1: Fischer Esterification with a Dean-Stark Apparatus

This protocol is a robust method for achieving high yields by continuously removing water.

Materials:

• N-acetyl-L-cysteine

• Cyclohexanol (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TSA)

• Toluene (anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Set up a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• To the flask, add N-acetyl-L-cysteine (1.0 eq), cyclohexanol (1.5-2.0 eq), a catalytic amount of p-TSA (e.g., 0.05 eq), and enough toluene to allow for efficient stirring and azeotropic distillation.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Continue refluxing until no more water is collected in the trap, or until reaction monitoring (e.g., by TLC) indicates the consumption of the limiting reagent.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash with saturated NaHCO₃ solution to neutralize the acid catalyst.

• Wash with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method, such as column chromatography or recrystallization.[12]

Protocol 2: Esterification Using a Solid Acid Catalyst

This protocol offers a simplified workup by using a reusable solid acid catalyst.

Materials:

• N-acetyl-L-cysteine

• Cyclohexanol (anhydrous)

• Amberlyst-15 resin

• Toluene (anhydrous)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Follow steps 1 and 2 from Protocol 1, but instead of p-TSA, add Amberlyst-15 resin (e.g., 10-20% by weight of the N-acetyl-L-cysteine).

• Proceed with steps 3 and 4 from Protocol 1.

• After cooling the reaction mixture, filter to remove the Amberlyst-15 resin. The resin can be washed with fresh solvent and dried for reuse.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Further purification can be carried out if necessary.

Purification and Characterization

Purification of the final product is essential to remove unreacted starting materials, catalyst residues, and any byproducts.

Purification Techniques

• Column Chromatography: This is a highly effective method for separating the desired ester from impurities. A silica gel stationary phase is typically used with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexanes).

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent or solvent pair can be an excellent way to obtain high-purity material.[12]

• Aqueous Workup: As described in the protocols, washing the organic layer with a mild base (like sodium bicarbonate) is crucial for removing the acid catalyst.[13]

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of the final product and can be used to quantify the yield.[12][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the synthesized ester.

• Mass Spectrometry (MS): MS provides information about the molecular weight of the product, confirming its identity.

References

• Pharmaffiliates. (2025, April 30). N-Acetyl L-Cysteine (NAC): Production Processes and Manufacturing Methods. Retrieved from [Link]

• Google Patents. (n.d.). US9763902B2 - Method for preparation of N-acetyl cysteine amide.

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Whittaker, A. M., et al. (2018). Kinetic Analysis as an Optimization Tool for Catalytic Esterification with a Moisture-Tolerant Zirconium Complex. ACS Catalysis, 8(5), 4153-4158. Retrieved from [Link]

• Protti, S., et al. (2024, December 17). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Molecules, 29(24), 5678. Retrieved from [Link]

• Thompson, D. C., et al. (1998). Acylase I-catalyzed deacetylation of N-acetyl-L-cysteine and S-alkyl-N-acetyl-L-cysteines. Chemical Research in Toxicology, 11(7), 800-809. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

• MDPI. (2021, October 13). Novel Synthesis of N-Acetylcysteine Medicine Using an Effective Method. Processes, 9(10), 1817. Retrieved from [Link]

• MDPI. (2025, July 25). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Processes, 13(8), 1567. Retrieved from [Link]

• Reddit. (2020, February 13). How can I improve the yield of my Fischer Esterification?. r/Chempros. Retrieved from [Link]

• Chemistry Steps. (2021, November 18). Fischer Esterification. Retrieved from [Link]

• ResearchGate. (n.d.). Macrokinetics for synthesis of cyclohexyl acetate by esterification of cyclohexene and acetic acid. Retrieved from [Link]

• University of California, Irvine. (n.d.). Fischer Esterification. Retrieved from [Link]

• Li, K., et al. (2021). Synthesis of cyclohexanol and ethanol via the hydrogenation of cyclohexyl acetate with Cu2Znx/Al2O3 catalysts. Catalysis Science & Technology, 11(13), 4568-4578. Retrieved from [Link]

• Ercal, N., et al. (2006, May 15). Separation and quantification of N-acetyl-l-cysteine and N-acetyl-cysteine-amide by HPLC with fluorescence detection. Journal of Chromatography B, 836(1-2), 122-128. Retrieved from [Link]

• Digital Repository at the University of Maryland. (n.d.). Process intensification in the synthesis of organic esters : kinetics, simulations and pilot plant experiments. Retrieved from [Link]

• Shih, I.-L., et al. (1997). Enzymes catalyzed esterification of N-protected amino acids with secondary alcohols. Biotechnology Letters, 19(9), 857-859. Retrieved from [Link]

• Google Patents. (n.d.). CN109096161B - Preparation method of N-acetylcysteine.

• MDPI. (2024, January 5). Determination of N-Acetyl-L-cysteine Ethyl Ester (NACET) by Sequential Injection Analysis. Chemosensors, 12(1), 14. Retrieved from [Link]

• Insights.bio. (2020, April 8). A simple RP-HPLC method for the stability-indicating determination of N-acetyl-L-cysteine and N,N'-diacetyl-L-cystine in cell culture media. Retrieved from [Link]

• RSC Publishing. (2022, June 14). Solid phase wax coating of N-acetylcysteine (NAC) to decrease its solubility profile as a ready to mix supplement. RSC Advances, 12(28), 17765-17774. Retrieved from [Link]

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• 14. Separation and quantification of N-acetyl-l-cysteine and N-acetyl-cysteine-amide by HPLC with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting cyclohexyl cysteinate solubility issues in organic solvents

Welcome to the technical support and troubleshooting guide for Cyclohexyl Cysteinate (CCHE) . While CCHE is a highly valuable reagent used to dramatically increase intracellular cysteine levels and protect against oxidative stress[1], its unique chemical structure makes it notoriously difficult to handle in standard organic workflows.

This guide provides researchers with root-cause analyses, quantitative solubility data, and self-validating protocols to overcome common solubility failures in organic solvents.

Part 1: Diagnostic Workflow

Before adjusting your protocol, you must identify the chemical state of your reagent. CCHE solubility issues almost always stem from either an ionic state mismatch (using the salt form in a non-polar solvent) or unintended oxidative dimerization (disulfide formation). Use the diagnostic logic tree below to isolate your issue.

Diagnostic workflow for identifying the root cause of cyclohexyl cysteinate solubility failures.

Part 2: Causality Analysis & FAQs

Q1: Why is my fresh cyclohexyl cysteinate powder completely insoluble in dichloromethane (DCM) or toluene, but dissolves instantly in methanol? The Causality: Commercially available cysteine esters are predominantly sold as hydrochloride (HCl) salts to prevent degradation. The protonated primary amine ( −NH3+​Cl− ) makes the molecule highly polar and ionic. This ionic crystal lattice cannot be solvated by low-dielectric organic solvents like DCM or toluene, resulting in a persistent suspension. The Solution: You must perform an in situ free-basing step (See Protocol A) to neutralize the amine, which immediately restores organic solubility.

Q2: I successfully isolated the free base of CCHE, but after storing it for a week, it has become a white brick that won't dissolve in ethyl acetate. What happened? The Causality: You are observing oxidative dimerization. The free thiol (-SH) group of cysteine esters is highly nucleophilic. In the presence of atmospheric oxygen and trace transition metals, cysteine rapidly oxidizes via a2[2] to form a covalent 3[3]. The resulting cystine cyclohexyl ester dimer has double the molecular weight and a highly rigid structure, drastically shifting its partition coefficient and crashing it out of moderately polar solvents. The Solution: The disulfide bond must be chemically cleaved using a reducing agent like TCEP (See Protocol B).

Part 3: Quantitative Solubility Profiling

To prevent workflow interruptions, consult the empirical solubility matrix below. The dielectric constant ( ε ) of the solvent dictates the solvation capacity for the specific chemical state of the CCHE molecule.

Solvent System	Dielectric Constant ( ε )	HCl Salt Form	Free Base Form	Oxidized Disulfide Dimer
Water	80.1	Highly Soluble	Insoluble	Insoluble
N,N-Dimethylformamide (DMF)	36.7	Highly Soluble	Highly Soluble	Moderately Soluble
Methanol (MeOH)	32.7	Highly Soluble	Highly Soluble	Sparingly Soluble
Dichloromethane (DCM)	9.1	Insoluble	Highly Soluble	Insoluble
Toluene	2.4	Insoluble	Moderately Soluble	Insoluble

Part 4: Validated Experimental Protocols

The following methodologies are designed as self-validating systems . Do not proceed to downstream synthetic steps unless the visual or chemical validation checkpoints are successfully met.

Protocol A: In Situ Free-Basing for Non-Polar Solvation

Objective: Solubilize CCHE-HCl salt in Dichloromethane (DCM) for organic synthesis. Mechanistic Rationale: Adding a non-nucleophilic base deprotonates the primary amine, converting the insoluble ionic salt into a neutral, highly organic-soluble free base without triggering unwanted side reactions.

• Suspension: Suspend 1.0 mmol of cyclohexyl cysteinate HCl in 10 mL of anhydrous DCM in a round-bottom flask purged with Argon.

• Neutralization: Add 1.05 mmol of N,N-Diisopropylethylamine (DIPEA) dropwise while stirring at room temperature.

• Self-Validation Checkpoint: Observe the reaction flask. The opaque, milky suspension will rapidly clarify into a transparent, homogenous solution within 2 to 5 minutes. This physical phase change validates the successful generation of the soluble free base.

• Purification: Wash the organic layer with 5 mL of brine to remove the DIPEA-HCl byproduct. Dry the organic layer over anhydrous Na2​SO4​ . Proceed immediately to your next synthetic step to prevent oxidation.

Protocol B: Biphasic Reduction of Oxidized Dimers

Objective: Recover soluble free-base monomer from the insoluble cystine cyclohexyl ester dimer. Mechanistic Rationale: Tris(2-carboxyethyl)phosphine (TCEP) selectively reduces disulfides to thiols. By utilizing a biphasic system (DCM/Water), the water-soluble TCEP reduces the dimer at the solvent interface. As the hydrophobic free-base monomer is generated, it immediately partitions into the organic layer, driving the reaction forward and protecting the free thiol from re-oxidation.

Biphasic reduction workflow to recover soluble free-base cyclohexyl cysteinate from oxidized dimers.

• Preparation: Suspend 1.0 mmol of the oxidized insoluble CCHE dimer in 10 mL of DCM.

• Reduction: In a separate flask, dissolve 1.2 mmol of TCEP-HCl in 10 mL of degassed aqueous buffer (pH 5.5).

• Biphasic Mixing: Combine the two phases and stir vigorously (1000 rpm) under Argon for 30 minutes at room temperature.

• Separation: Transfer the mixture to a separatory funnel and isolate the bottom organic (DCM) layer.

• Self-Validation Checkpoint (Ellman’s Test): Spot 1 µL of the isolated DCM layer onto a silica TLC plate and spray with a 0.1% Ellman's Reagent (DTNB) solution in ethanol. An immediate bright yellow spot (indicating the formation of the 2-nitro-5-thiobenzoate anion) chemically validates the presence of the free thiol and the complete reduction of the dimer.

References

• 1 - PubMed / NIH[1] 2.4 - NIH[4]

• 5 - Google Patents (EP1721902A1)[5]

• 2 - Biochemistry / ACS Publications[2]

• 3 - NIH[3]

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• 5. EP1721902A1 - Production methods of thiazoline compounds and optically active alpha-alkylcysteine - Google Patents [patents.google.com]

Optimizing purification of cyclohexyl cysteinate by flash chromatography

An in-depth guide to optimizing the purification of cyclohexyl cysteinate utilizing flash chromatography, designed for researchers and drug development professionals. This guide provides a comprehensive framework, from method development to advanced troubleshooting, ensuring clarity and reproducibility in your purification workflow.

Introduction: The Challenge of Purifying Cyclohexyl Cysteinate

Cyclohexyl cysteinate, an amino acid ester, presents a unique purification challenge due to its moderate polarity and the potential for diastereomer formation. As a molecule containing both a basic amine and a potentially hydrolyzable ester, it requires a carefully optimized purification strategy to prevent degradation and achieve high purity. Flash chromatography, a cornerstone of synthetic chemistry, is the method of choice for this task. This guide, structured from the perspective of a Senior Application Scientist, will walk you through the entire process, emphasizing the scientific principles behind each decision to empower you to solve problems independently.

Part 1: Proactive Method Development

Successful purification begins not with the column itself, but with a robust, small-scale investigation using Thin-Layer Chromatography (TLC). This predictive technique is essential for saving time, solvent, and valuable sample.[1]

Stationary Phase Selection: The Foundation of Separation

The choice of stationary phase is dictated by the polarity of your target molecule and its potential sensitivities.[2]

• Standard Choice: Bare Silica Gel: For most applications involving cyclohexyl cysteinate, high-purity silica gel (40-63 µm particle size) is the ideal stationary phase.[3] Its polar surface effectively interacts with the functional groups of the analyte, allowing for separation based on polarity.[4][5]

• Alternative for Acid-Sensitive Compounds: Alumina (Neutral or Basic): If you suspect your cyclohexyl cysteinate derivative is sensitive to the acidic nature of silica gel, leading to degradation, alumina is an excellent alternative.[2]

• For Highly Polar Analogs: Reversed-Phase (C18): If your derivative is exceptionally polar and shows little to no retention on silica, reversed-phase chromatography is the logical next step. Here, a non-polar C18 stationary phase is used with polar solvents like water, methanol, or acetonitrile.[4][6]

Mobile Phase Optimization via TLC

The mobile phase is the most influential factor in achieving good separation.[2] The goal is to find a solvent system where your target compound has an Rf (retention factor) value between 0.2 and 0.3 .[7] This range typically translates to an elution of 3-5 column volumes in flash chromatography, providing a good balance between resolution and run time.[1]

Recommended Starting Solvent Systems:

Cyclohexyl cysteinate is moderately polar. The following systems are excellent starting points for TLC analysis:

Polarity Target	Starting Solvent System (v/v)	When to Use
Moderately Polar	20-40% Ethyl Acetate in Hexane	Standard starting point for cyclohexyl cysteinate.[7]
More Polar Impurities	5-10% Methanol in Dichloromethane	Use if the compound shows low Rf in Hex/EtOAc.
Non-Polar Impurities	10-20% Diethyl Ether in Hexane	Useful for resolving less polar side products.

Protocol 1: Step-by-Step TLC for Method Scouting

• Prepare the Sample: Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the Plate: Using a capillary tube, spot a small, concentrated dot of the sample onto the baseline of a silica gel TLC plate.

• Develop the Plate: Place the plate in a sealed chamber containing your chosen mobile phase. Ensure the solvent level is below the baseline. Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots. Since amino acid derivatives may not be UV-active, staining is often necessary. A common stain is ninhydrin , which reacts with the primary amine to produce a characteristic purple spot upon gentle heating.[8][9]

• Calculate Rf: Measure the distance from the baseline to the center of your target spot and divide it by the distance from the baseline to the solvent front.

• Optimize: Adjust the solvent ratio to achieve the target Rf of 0.2-0.3.

  • If Rf is too high (>0.4): Decrease the polarity (reduce the percentage of the more polar solvent, e.g., ethyl acetate).

  • If Rf is too low (<0.15): Increase the polarity (increase the percentage of the more polar solvent).

Translating TLC to a Flash Chromatography Gradient

Once you have an optimized TLC solvent system, you can convert it into a flash chromatography method. Most modern flash systems have algorithms to do this automatically.[10] However, a manual approach is also highly effective.

TLC Rf in Starting Solvent	Recommended Flash Method	Elution Profile
0.2 - 0.3	Isocratic Elution: Use the same solvent composition as your TLC.	Simple, predictable, and uses less solvent for easy separations.[11]
< 0.15	Linear Gradient: Start with a less polar mixture (e.g., half the polarity of your TLC solvent) and run a linear gradient to 1.5x or 2x the polarity of your TLC solvent over 10-15 column volumes (CV).[7]	Excellent for separating compounds with a wide range of polarities.
Multiple Spots	Step Gradient: Start isocratically to elute non-polar impurities, then "step" to a higher polarity solvent system to elute your target, and finally perform a high-polarity flush.	Efficient for known mixtures, saving time and solvent.[10][11]

Sample Loading: Dry vs. Liquid

Proper sample loading is critical to achieving sharp bands and good separation.

• Liquid Loading: The preferred method if your crude sample dissolves completely in a minimal amount of the initial, low-polarity mobile phase.

• Dry Loading: Essential when your sample has poor solubility in the starting mobile phase. Dissolving it in a strong solvent and injecting it directly will destroy the separation.

Protocol 2: Step-by-Step Dry Loading Procedure

• Dissolve your crude sample completely in a volatile solvent (e.g., dichloromethane, methanol, or acetone).

• Add silica gel to the solution (typically 2-3 times the mass of your crude sample).

• Swirl the mixture to create a slurry.

• Remove the solvent completely using a rotary evaporator until you are left with a dry, free-flowing powder.

• Carefully load this powder onto the top of your pre-equilibrated flash column.

Part 2: Troubleshooting Guide (Q&A Format)

Even with careful planning, issues can arise. This section addresses the most common problems encountered during the purification of cyclohexyl cysteinate.

Q1: My compound is streaking badly on the column and I'm seeing significant peak tailing. What's happening?

A: Peak tailing for amine-containing compounds like cyclohexyl cysteinate is almost always caused by strong, unwanted secondary interactions with acidic silanol groups on the surface of the silica gel.[12]

• Primary Solution: Add a Basic Modifier. The most effective solution is to add a small amount of a competing base to your mobile phase.

  • Action: Add 0.1-1% triethylamine (TEA) to your mobile phase mixture (e.g., to the ethyl acetate portion). The TEA will preferentially bind to the active silanol sites, allowing your compound to travel through the column without these problematic interactions, resulting in sharper, more symmetrical peaks.[12]

• Secondary Solution: Deactivate the Column. For very sensitive compounds, you can pre-treat the silica.

  • Action: Flush the packed column with 2-3 column volumes of your eluent containing 1-2% TEA. Then, flush with 2-3 column volumes of the starting eluent without TEA before loading your sample.[12]

Q2: I can't separate my product from an impurity that has a very similar Rf value.

A: This is a classic resolution problem. The key is to alter the selectivity of the chromatographic system.[2]

• Solution 1: Use a Shallower Gradient. A steep gradient pushes compounds through the column too quickly, merging peaks.

  • Action: If you are running a linear gradient, make it shallower (e.g., instead of 10-50% EtOAc, try 10-30% EtOAc over the same number of column volumes). This increases the interaction time with the stationary phase and can often resolve closely-eluting spots.[7]

• Solution 2: Change the Solvent System. Different solvents interact with your compound and the silica in unique ways. Changing the solvent can alter the elution order or increase the separation between spots.

  • Action: Switch from a hexane/ethyl acetate system to a dichloromethane/methanol or a toluene/acetone system. Re-screen these new systems on TLC to find an optimal ratio.

• Solution 3: Change the Stationary Phase. If solvent changes fail, the interaction with silica may be the issue.

  • Action: Try a different stationary phase like alumina or a diol-functionalized silica.[2]

Q3: My compound seems to have decomposed on the column. My yield is very low and I see many new spots on the TLC of my fractions.

A: Cyclohexyl cysteinate, containing an ester and a free amine, can be sensitive to the acidic environment of a standard silica gel column.[13]

• Diagnostic Step: Perform a Silica Stability Test.

  • Action: Spot your crude material on a TLC plate. Take a 'before' reading (e.g., under UV or after a light stain). Then, let the plate sit for 1-2 hours and re-examine. If you see new spots appearing or the original spot diminishing, your compound is not stable on silica.[13]

• Solution 1: Use a Deactivated Stationary Phase.

  • Action: Switch to neutral alumina or silica gel that has been pre-treated with a base like triethylamine (see Q1).[2][13]

• Solution 2: Work Quickly.

  • Action: Use a faster flow rate and a steeper gradient to minimize the time your compound spends on the column. This is a compromise, as it may reduce resolution, but it can be effective for preventing decomposition.

Q4: My compound is not eluting from the column, even with a highly polar solvent system like 100% ethyl acetate.

A: This indicates your compound is extremely polar and is irreversibly binding to the silica.

• Solution 1: Use a More Aggressive Solvent System.

  • Action: Try eluting with a mixture containing methanol. A common system for very polar compounds is 5-10% methanol in dichloromethane .[13] For very basic compounds, a stock solution of 10% ammonium hydroxide in methanol, used at 1-10% in dichloromethane, can be effective.[13]

• Solution 2: Switch to a Different Chromatographic Mode.

  • Action: This is a prime candidate for Reversed-Phase (RP) Flash Chromatography . On a C18 column, your polar compound will have low retention in a highly aqueous mobile phase and will elute as you increase the organic modifier (acetonitrile or methanol).[14] Another powerful technique for highly polar molecules is Hydrophilic Interaction Liquid Chromatography (HILIC) .[14][15]

Part 3: Frequently Asked Questions (FAQs)

Q: Should I use a linear or a step gradient? A: It depends on your mixture. A linear gradient is excellent for unknown mixtures or when separating multiple compounds with different polarities.[11] A step gradient is more efficient (faster and uses less solvent) for known mixtures where you want to quickly wash off impurities and then elute your target compound with a single, stronger solvent mixture.[10]

Q: How much crude material can I load onto my flash column? A: A general rule of thumb for a moderately difficult separation (ΔRf ≥ 0.2) is a loading capacity of 1-5% of the silica gel mass. For a 40g silica cartridge, this would be 400 mg to 2 g of crude material. For very difficult separations (ΔRf < 0.1), loading should be reduced to 0.1-1%. Always prioritize a lower loading for better resolution.

Q: My cyclohexyl cysteinate is a mixture of diastereomers. Can I separate them with flash chromatography? A: Separating diastereomers by flash chromatography can be challenging but is often possible. Diastereomers have different physical properties and should be separable on a standard achiral stationary phase like silica.[16] Success depends on achieving sufficient selectivity. You will likely need to screen several different solvent systems and use a very shallow gradient to maximize resolution.[17] In some cases, specialized stationary phases or different chromatographic techniques like SFC may be required for baseline separation.[16]

Q: How can I improve the reproducibility of my purification? A: Reproducibility issues often stem from inconsistencies in procedure. Ensure you are using the same grade of silica, pre-mixed mobile phases from the same solvent bottles, a consistent column packing method (if packing manually), and a standardized sample loading technique.

Part 4: Visualized Workflows

Workflow for Method Development and Purification

This diagram illustrates the logical flow from initial analysis to the final purified product.

Caption: A typical workflow for flash chromatography purification.

Troubleshooting Poor Separation

This decision tree provides a systematic approach to resolving co-elution issues.

Caption: A decision tree for troubleshooting poor chromatographic resolution.

References

• University of Rochester. Troubleshooting Flash Chromatography. Available from: [Link]

• Waters Corporation. (2012). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Available from: [Link]

• Sorbent Technologies, Inc. (2024). Scouting Gradients in Flash Chromatography. Available from: [Link]

• Chromatography Today. (2017). Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures. Available from: [Link]

• BUCHI Corporation. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography. Available from: [Link]

• Microbe Notes. (2025). Chiral Chromatography: Principle, Components, Steps, Types, Uses. Available from: [Link]

• Biotage. (2023). How do I Create an Efficient Gradient Flash Chromatography Method? Available from: [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Available from: [Link]

• Santai Technologies. The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Available from: [Link]

• Santai Technologies. The Choice of Mobile Phase in Reversed-Phase Flash Chromatography. Available from: [Link]

• Teledyne ISCO. CombiFlash Gradient Methods. Available from: [Link]

• Chrom Tech, Inc. (2024). Understanding Chiral Chromatography: A Comprehensive Guide. Available from: [Link]

• PubMed. (2022). Thin-Layer Chromatography Gradient Optimization Strategy for Wet Load Adsorption Flash Chromatography Separations. Available from: [Link]

• Teledyne ISCO. (2021). Flash Method Development from TLC Plates Webinar. Available from: [Link]

• Biotage. (2023). Getting started with Flash Chromatography for peptide purification - Tips and Tricks. Available from: [Link]

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Available from: [Link]

• Regis Technologies. (2020). 6 Top Chiral Chromatography Questions. Available from: [Link]

• Wiley-VCH. (2012). Chapter 1 Aspects of Gradient Optimization. Available from: [Link]

• Harvard University. Successful Flash Chromatography. Available from: [Link]

• ACS Publications. (2010). General Method for Purification of α-Amino acid-N-carboxyanhydrides Using Flash Chromatography. Available from: [Link]

• Phenomenex. Mobile Phase Selectivity. Available from: [Link]

• Reddit. (2017). Chiral Silica for Flash Chromatography? Available from: [Link]

• ResearchGate. (2009). Optimization of the TLC Separation of Seven Amino Acids. Available from: [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available from: [Link]

• Biotage. (2025). Optimizing peptide purification with flash chromatography. Available from: [Link]

• ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available from: [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available from: [Link]

• The University of Burdwan. Identification of Amino acids on Thin-layer Chromatography Plates with a New Reagent. Available from: [Link]

• National Center for Biotechnology Information. (2019). Separation of Amino Acids, Dyes, and Pigments Using Novel Pressurized Circular TLC Assembly for Secure Medical Imaging Applications. Available from: [Link]

• Reddit. (2022). Chromatography of carboxylic acid derivatives of aminoacids? Available from: [Link]

• Shimadzu. Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. Available from: [Link]

• ChemRxiv. (2021). A selenium-based cysteine surrogate for protein chemical synthesis. Available from: [Link]

• Google Patents. (2008). Process For Purifying L-Cysteine.

• PubMed. (2022). Preparation of a high-density vinyl silica gel to anchor cysteine via photo-click reaction and its applications in hydrophilic interaction chromatography. Available from: [Link]

• Waters Corporation. Development and Optimization of a HILIC-MS Separation of 17 Free Amino Acids using an XBridge Premier BEH Amide Column. Available from: [Link]

• National Center for Biotechnology Information. (2020). Best practices for cysteine analysis. Available from: [Link]

• National Center for Biotechnology Information. (2018). Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration. Available from: [Link]

• Danaher Life Sciences. Understanding Preparative Silica Columns for Chromatography. Available from: [Link]

• Organic Syntheses. Dry silica gel (84 g) is added to the column in an even layer until the curved portion at the bottom of the glass column is completely covered (Figure 2). Available from: [Link]

• Semantic Scholar. (2022). Catch, Modify and Analyze: Methods of Chemoselective Modification of Cysteine-Containing Peptides. Available from: [Link]

• ResearchGate. (2012). Synthesis of Cyclohexylphenols. Available from: [Link]

• ACS Publications. (2022). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Available from: [Link]

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Technical Support Center: Managing Unwanted Disulfide Bond Formation in Cyclohexyl Cysteinate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions to address the specific challenges of unwanted disulfide bond formation when working with cyclohexyl cysteinate. Our goal is to equip you with the scientific understanding and practical protocols to ensure the integrity of your experimental outcomes.

Introduction

Cysteine and its derivatives are fundamental in peptide and protein chemistry, primarily due to the unique reactivity of the thiol group. This reactivity allows for the formation of disulfide bonds, which are critical for the structural stability and biological function of many proteins and peptides.[1] However, this same reactivity can be a significant source of experimental difficulty, leading to the formation of unwanted intermolecular or intramolecular disulfide bonds. This can result in dimerization, oligomerization, aggregation, and the formation of incorrect structural isomers, all of which can compromise your research.[2][3]

This guide will focus on cyclohexyl cysteinate, a common cysteine derivative, and provide a structured approach to diagnosing and mitigating unwanted disulfide bond formation.

Troubleshooting Guide

This section addresses common issues encountered during experiments involving cyclohexyl cysteinate. Each problem is followed by a discussion of probable causes and a step-by-step protocol for resolution.

Issue 1: Low Yield of the Desired Monomeric Product and Presence of High Molecular Weight Species

Observation: You observe a significantly lower than expected yield of your target molecule containing cyclohexyl cysteinate. Analysis by techniques such as SDS-PAGE (under non-reducing conditions) or mass spectrometry reveals the presence of higher molecular weight species, suggesting dimerization or oligomerization.[4]

Probable Causes:

• Oxidative Environment: Exposure of the free thiol groups to atmospheric oxygen can catalyze the formation of disulfide bonds.[1]

• High pH: The rate of disulfide bond formation is significantly influenced by pH. Alkaline conditions (pH 8-9) favor the formation of the thiolate anion, which is the reactive species in disulfide bond formation.[2][5][6][7][8]

• High Concentration: High concentrations of the cyclohexyl cysteinate-containing molecule increase the probability of intermolecular reactions, leading to oligomerization.[2]

• Incomplete Thiol Protection: If you are working with a protected cysteine, incomplete removal of the protecting group can lead to a mixture of protected and deprotected thiols, which can then react.

Workflow for Resolution:

Caption: Troubleshooting workflow for low yield and high molecular weight species.

Experimental Protocols:

Protocol 1: pH Optimization

• Prepare a series of buffers with pH values ranging from 6.0 to 8.5 (e.g., phosphate or Tris buffers).

• Set up small-scale reactions of your cyclohexyl cysteinate-containing molecule in each buffer.

• Monitor the reactions over time using an appropriate analytical technique (e.g., RP-HPLC, LC-MS).

• Analyze the results to determine the optimal pH that maximizes the yield of the desired product while minimizing disulfide-linked oligomers.

Protocol 2: High-Dilution Reaction

• Dissolve your starting material in a degassed solvent to a final concentration of 0.1-1 mg/mL.[2]

• If the reaction is an oxidation to form a desired intramolecular disulfide bond, this high dilution will favor the intramolecular reaction over intermolecular oligomerization.[2]

• Proceed with your standard reaction protocol.

Protocol 3: Working Under an Inert Atmosphere

• Degas all solvents by sparging with an inert gas (argon or nitrogen) for at least 30 minutes.[9]

• Assemble your reaction glassware and purge it with the inert gas.

• Add the degassed solvents and reagents to the reaction vessel under a positive pressure of the inert gas.

• Maintain the inert atmosphere throughout the course of the reaction.

Issue 2: Incorrect Disulfide Bond Formation in Peptides with Multiple Cysteines

Observation: You are synthesizing a peptide with multiple cysteine residues, including cyclohexyl cysteinate, and you are obtaining a mixture of isomers with incorrect disulfide bridges. This is often referred to as "disulfide scrambling".[3]

Probable Causes:

• Lack of Orthogonal Protection: If all cysteine residues are deprotected simultaneously, random oxidation can lead to a mixture of all possible disulfide bond isomers.

• Thiol-Disulfide Exchange: A free thiol group can attack an existing disulfide bond, leading to the rearrangement of disulfide bridges. This process is accelerated at higher pH.[10]

Workflow for Resolution:

Caption: Troubleshooting workflow for incorrect disulfide bond formation.

Experimental Protocols:

Protocol 4: Stepwise (Orthogonal) Disulfide Bond Formation

This strategy relies on using different cysteine protecting groups that can be removed under different conditions.[11]

• Synthesis: Synthesize your peptide using Fmoc-Cys(Trt)-OH for the first pair of cysteines that will form a disulfide bond and Fmoc-Cys(Acm)-OH for the second pair.[11]

• First Disulfide Bond Formation:

  • Cleave the peptide from the resin using a standard TFA cocktail. The trityl (Trt) groups will be removed, leaving the acetamidomethyl (Acm) groups intact.[12]

  • Purify the linear peptide with protected Acm groups.

  • Perform the first cyclization (oxidation) in a dilute solution (0.1-1 mg/mL) at a slightly alkaline pH (around 8.0-8.5) using air oxidation or a mild oxidant.[2]

• Second Disulfide Bond Formation:

  • After purification of the single-disulfide-bridged peptide, remove the Acm groups using a reagent such as iodine or silver trifluoromethanesulfonate.

  • Perform the second cyclization under optimized conditions.

Table 1: Common Orthogonal Protecting Groups for Cysteine

Protecting Group	Removal Conditions
Trityl (Trt)	Mild acid (e.g., TFA in cleavage cocktail)[12]
Acetamidomethyl (Acm)	Iodine, silver trifluoromethanesulfonate
4-methoxybenzyl (Mob)	Strong acid (e.g., HF), or TFA/TIS[13]
tert-Butyl (tBu)	Strong acid (e.g., HF)

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for preventing unwanted disulfide bond formation?

A: To minimize unwanted oxidation, a slightly acidic pH (around 6.0-6.5) is generally recommended.[10] The rate of oxidation of cysteine to cystine is significantly slower at acidic pH compared to neutral or alkaline pH.[5][6][7][8] However, if you are intentionally forming a disulfide bond, a pH of 8-9 is often optimal for the reaction rate, but this must be balanced against the risk of side reactions.[2]

Q2: What are the best reducing agents to add to my buffers to keep my cyclohexyl cysteinate in a reduced state?

A: Dithiothreitol (DTT) and tris(2-carboxyethyl)phosphine (TCEP) are two of the most effective and commonly used reducing agents. TCEP is often preferred as it is odorless, more stable in solution, and effective over a wider pH range.

Q3: How can I confirm that my cysteine residues are in the reduced (free thiol) state before proceeding with a reaction?

A: Ellman's reagent (DTNB) can be used to quantify the concentration of free thiols in your sample.[2][3] This provides a reliable way to ensure that protecting groups have been completely removed or that no significant oxidation has occurred during sample handling.

Q4: Are there any analytical techniques that are particularly well-suited for detecting and characterizing unwanted disulfide bonds?

A: Yes, several techniques are highly effective:

• Mass Spectrometry (MS): This is a powerful tool for identifying disulfide-linked peptides. By analyzing the sample under both non-reducing and reducing conditions, you can identify the masses corresponding to the disulfide-bonded species.[4][14][15]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique allows for the separation of different species in your sample before mass analysis, making it possible to identify and quantify monomeric, dimeric, and other oligomeric forms.[15][16]

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): Running your sample on a non-reducing SDS-PAGE gel will show higher molecular weight bands corresponding to disulfide-linked dimers and oligomers. A comparison with a sample run under reducing conditions (with DTT or β-mercaptoethanol) will confirm the presence of disulfide bonds.[4]

Q5: Can the choice of scavengers during peptide cleavage from the resin influence unwanted disulfide bond formation?

A: Absolutely. The choice of scavengers in the cleavage cocktail is critical. Triisopropylsilane (TIS) has been shown to act as a reducing agent and can facilitate the removal of some S-protecting groups, but it can also promote disulfide formation.[13] Using scavengers like ethanedithiol (EDT) can help to keep the cysteine residues in their reduced state.[9] It is crucial to select scavengers that are compatible with your protecting group strategy and the desired final state of your cysteine residues.

References

• Mtoz Biolabs. (n.d.). Methods for Detecting Protein Disulfide Bonds. Mtoz Biolabs. Retrieved from [Link]

• Managò, M., Salvitti, C., Troiani, A., Di Noi, A., Caputo, S., Gatto, E., ... & d'Ischia, M. (2025). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Managò, M., Salvitti, C., Troiani, A., Di Noi, A., Caputo, S., Gatto, E., ... & d'Ischia, M. (2025). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Journal of the American Society for Mass Spectrometry, 36(10), 2189–2196. Retrieved from [Link]

• Biotage. (n.d.). Strategies Toward Optimizing Automated On-Resin Disulfide Bond Formation in Disulfide Rich Peptides. Biotage. Retrieved from [Link]

• Managò, M., Salvitti, C., Troiani, A., Di Noi, A., Caputo, S., Gatto, E., ... & d'Ischia, M. (2025). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Liu, J., & Lu, H. (2011). Disulfide bond formation and its impact on the biological activity and stability of recombinant therapeutic proteins produced by. University of Waterloo. Retrieved from [Link]

• A. Fass, D., & D. Thorpe, C. (2018). Mechanisms of Disulfide Bond Formation in Nascent Polypeptides Entering the Secretory Pathway. PMC. Retrieved from [Link]

• H. Al-Fahad, A., & A. El-Faham, A. (2018). Reduction of cysteine-S-protecting groups by triisopropylsilane. PMC. Retrieved from [Link]

• Managò, M., Salvitti, C., Troiani, A., Di Noi, A., Caputo, S., Gatto, E., ... & d'Ischia, M. (2026). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Request PDF. Retrieved from [Link]

• LibreTexts. (2022). 15.7: Redox Reactions of Thiols and Disulfides. Chemistry LibreTexts. Retrieved from [Link]

• Rapid Novor. (2025). Disulfide Bond Analysis LC-MS Service. Rapid Novor. Retrieved from [Link]

• Managò, M., Salvitti, C., Troiani, A., Di Noi, A., Caputo, S., Gatto, E., ... & d'Ischia, M. (2025). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Leah4sci MCAT. (2017). Disulfide Bridge Formation Cysteine to Cystine. YouTube. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Disulfide Bond Analysis & Mapping. BioPharmaSpec. Retrieved from [Link]

• ResearchGate. (2016). How to get the peptide containing cysteine without oxidation?. ResearchGate. Retrieved from [Link]

• AAPPTec. (n.d.). Planning a Peptide Synthesis. AAPPTec. Retrieved from [Link]

• K. K. H. H., & K. J. (2018). Generic Workflow for Mapping of Complex Disulfide Bonds Using In-Source Reduction and Extracted Ion Chromatograms from Data-Dependent Mass Spectrometry. Analytical Chemistry. Retrieved from [Link]

• G. G., & G. G. (2020). Disulfide-Based Protecting Groups for the Cysteine Side Chain. ACS Publications. Retrieved from [Link]

• ResearchGate. (2016). How to prevent disulfide bond scrambling?. ResearchGate. Retrieved from [Link]

• Biotage. (2023). Disulfide Rich Peptides - which order should the disulfide bonds be formed?. Biotage. Retrieved from [Link]

• S. S., & S. S. (2014). Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates. PMC. Retrieved from [Link]

• S. S., & S. S. (2014). Preventing disulfide bond formation weakens non-covalent forces among lysozyme aggregates. PubMed. Retrieved from [Link]

• The Bumbling Biochemist. (2022). Cysteine, sulfur, disulfide bonds & reducing agents: oxidation, reduction, nucleophilicity, etc.. The Bumbling Biochemist. Retrieved from [Link]

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• 4. Methods for Detecting Protein Disulfide Bonds | MtoZ Biolabs [mtoz-biolabs.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition - PubMed [pubmed.ncbi.nlm.nih.gov]
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Resolving chiral impurities in cyclohexyl cysteinate synthesis

Technical Support Center: Resolving Chiral Impurities in Cyclohexyl Cysteinate Synthesis

Cyclohexyl cysteinate (CCHE) is a highly efficient cellular delivery system for cysteine, frequently utilized to support reduced glutathione (GSH) synthesis and act as a direct chemoprotectant[1]. However, the synthesis and downstream processing of cysteine esters are notoriously prone to chiral degradation—specifically, the epimerization of the L-enantiomer into the D-cysteine diastereomeric impurity.

This technical guide provides researchers and drug development professionals with mechanistic troubleshooting, validated protocols, and analytical methods to ensure chiral integrity during CCHE synthesis.

Part 1: The Causality of Cysteine Racemization

To prevent chiral impurities, one must first understand the thermodynamic drivers of racemization. The fundamental driver of the cysteine racemization side reaction is the unusually high acidity of the cysteine α-proton[2]. This acidity is dictated by the polarizable sulfur atom in the thioether side chain, which stabilizes adjacent carbanion character[2]. When esterified with cyclohexanol, the electron-withdrawing nature of the ester further increases this acidity.

Under basic conditions or prolonged thermal stress, this proton is easily abstracted. This leads to reversible enolization, creating a planar intermediate that loses its stereochemical configuration. Upon random reprotonation, a racemic mixture (D/L-cysteine ester) is formed[2].

Logical pathway of cysteine ester racemization vs. chiral retention.

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my cyclohexyl cysteinate synthesis result in high D-cysteine impurities even at moderate temperatures? A1: If you are observing high levels of the D-enantiomer, your reaction environment likely contains trace bases or is experiencing localized overheating. Because the α-proton of an activated cysteine ester is highly susceptible to abstraction, even weak bases can generate the planar enolate intermediate[2]. Ensure your esterification is strictly acid-catalyzed (e.g., using p-toluenesulfonic acid or dry HCl gas) and avoid any basic additives during the workup phase until the ester is fully stabilized as a salt.

Q2: I am using CCHE in a downstream peptide coupling reaction. How can I prevent epimerization during this step? A2: Downstream coupling is where most racemization occurs. Standard protocols using phosphonium and aminium salts (like HBTU or HATU) combined with unhindered bases like N,N-diisopropylethylamine (DIEA) can cause 5–33% racemization[3]. To prevent this:

• Avoid Pre-activation: Prolonged exposure of the activated cysteine derivative to base significantly increases epimerization. Eliminating pre-activation can reduce racemization by 6- to 7-fold[2][3].

• Change the Base/Reagent: Switch to a carbodiimide-based coupling system (e.g., DIPCDI) with an additive like HOBt or Oxyma Pure. If you must use uronium salts, replace DIEA with a weaker, sterically hindered base like 2,4,6-trimethylpyridine (TMP/collidine)[2][3].

Q3: How do I accurately quantify the chiral purity of my synthesized cyclohexyl cysteinate? A3: Chiral Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS) is the gold standard. By derivatizing the sample with AccQ-Tag reagent, you improve both chromatographic behavior and MS detection sensitivity[4]. Utilizing a Chiralpak ZWIX(+) chiral stationary phase under polar ionic elution conditions provides baseline resolution, with the D-enantiomer eluting prior to the L-enantiomer[4]. Alternatively, Marfey's reagent (FDAA) can be used for pre-column derivatization followed by standard C18 RP-HPLC[5].

Part 3: Quantitative Impact of Reaction Conditions

The table below summarizes the quantitative impact of various reagent systems and conditions on the chiral integrity of cysteine esters during synthesis and coupling.

Reaction / Coupling System	Base Additive	Pre-activation Time	Observed D-Cysteine Impurity (%)
HBTU / HOBt / HATU	DIEA or NMM	5 minutes	5.0% - 33.0%
HBTU / HOBt	TMP (Collidine)	0 minutes	< 1.0%
DIPCDI / HOBt	None	5 minutes	< 1.0%
Acidic Esterification (p-TsOH)	None	N/A	< 0.5%

(Data extrapolated from standard solid-phase and solution-phase cysteine esterification studies[3][5])

Part 4: Self-Validating Experimental Protocols

Protocol 1: Low-Racemization Synthesis of L-Cyclohexyl Cysteinate Hydrochloride

This protocol utilizes azeotropic distillation under strictly acidic conditions to prevent base-catalyzed enolization, creating a self-validating loop where optical purity dictates reaction success.

• Reagent Preparation: Suspend L-cysteine hydrochloride monohydrate (1.0 eq) and p-toluenesulfonic acid (p-TsOH, 1.1 eq) in a large excess of cyclohexanol (acting as both reactant and solvent) and toluene.

• Azeotropic Distillation: Attach a Dean-Stark apparatus. Heat the mixture to reflux (approx. 110°C). The strictly acidic environment prevents the abstraction of the α-proton while driving the esterification forward.

• Reaction Monitoring: Continue refluxing until the theoretical volume of water is collected in the Dean-Stark trap (typically 4–6 hours).

• Precipitation: Cool the reaction mixture to room temperature. Add cold diethyl ether dropwise under vigorous stirring to precipitate the L-cyclohexyl cysteinate hydrochloride salt.

• Self-Validation (Optical Purity): Filter the white precipitate, wash with cold ether, and dry under vacuum. Dissolve a 1% (w/v) sample in water and measure the specific optical rotation [α]D​ at 20°C. Compare against the theoretical value for pure L-cyclohexyl cysteinate to confirm the retention of L-chirality.

Protocol 2: Chiral UHPLC-MS Validation of Cysteine Enantiomers

A highly sensitive, self-validating analytical workflow to quantify trace D-cysteine impurities.

Workflow for chiral resolution and quantification of cysteine enantiomers.

• Disulfide Reduction: Dissolve 1 mg of the synthesized ester in 1 mL of 50 mM ammonium bicarbonate buffer. Add 10 mM 1,4-dithiothreitol (DTT) and incubate at 37°C for 30 minutes to reduce any oxidative dimers (cystine derivatives) back to free thiols[4].

• Derivatization: Mix 10 µL of the reduced sample with 70 µL of borate buffer and 20 µL of AccQ-Tag reagent. Heat at 55°C for 10 minutes to form stable derivatives[4].

• Chromatographic Separation: Inject 2 µL onto a Chiralpak ZWIX(+) column (150 × 3.0 mm, 3 µm). Use an isocratic mobile phase of MeOH/MeCN/H2O (49/49/2 v/v/v) containing 50 mM formic acid and 50 mM ammonium formate[4].

• Mass Spectrometry Detection: Operate the MS in positive electrospray ionization (ESI+) mode. Monitor the specific m/z transitions for the derivatized cysteine ester.

• Self-Validation (Quantification): Integrate the peak areas. The D-enantiomer will elute prior to the L-enantiomer[4]. Calculate the % D-impurity using the formula: (AreaD​/(AreaD​+AreaL​))×100 .

References

• Cysteine Racemization in Fmoc-SPPS: Prevention & Detection Peptide Chemistry [Link]

• Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis The Journal of Organic Chemistry - ACS Publications [Link]

• A novel role for carboxylesterase in the elevation of cellular cysteine by esters of cysteine PubMed - NIH [Link]

• Development and validation of a chiral UHPLC-MS method for the analysis of cysteine enantiomers in biological samples ResearchGate [Link]

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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Scientist's Guide to the NMR Spectroscopic Validation of Synthesized Cyclohexyl Cysteinate

In the landscape of drug development and chemical research, the unambiguous structural confirmation of a synthesized molecule is a cornerstone of scientific rigor. For novel compounds like cyclohexyl cysteinate, a molecule with potential applications stemming from its amino acid and lipophilic moieties, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive tool for validation. This guide provides a comprehensive framework for utilizing ¹H and ¹³C NMR to verify the structural integrity of synthesized cyclohexyl cysteinate, comparing its spectral data against predicted values and potential impurities.

Part 1: The Benchmark – Predicted NMR Profile of Cyclohexyl Cysteinate

Before analyzing an experimental spectrum, it is crucial to establish a theoretical benchmark. The expected chemical shifts for cyclohexyl cysteinate can be predicted based on established principles and data from analogous structures, such as cyclohexanol and cysteine esters.[1][2] The structure and atom numbering for reference are shown below.

Caption: Structure of L-Cyclohexyl Cysteinate with key atoms labeled.

Based on spectral prediction tools and literature values for similar functional groups, the following ¹H and ¹³C NMR chemical shifts are anticipated.[3][4]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Cyclohexyl Cysteinate (in CDCl₃)

Atom	¹H Chemical Shift (ppm)	Multiplicity	Integration	¹³C Chemical Shift (ppm)
Hα / Cα	~ 3.8 - 4.0	Triplet (t)	1H	~ 54 - 56
Hβ / Cβ	~ 2.9 - 3.1	Doublet of doublets (dd)	2H	~ 26 - 28
NH₂	~ 1.5 - 2.5	Broad singlet (br s)	2H	-
SH	~ 1.3 - 1.6	Triplet (t)	1H	-
C' (C=O)	-	-	-	~ 171 - 173
H1 / C1 (Cyclohexyl)	~ 4.8 - 5.0	Multiplet (m)	1H	~ 74 - 76
H2-6 / C2-6 (Cyclohexyl)	~ 1.2 - 1.9	Multiplet (m)	10H	~ 23 - 34

Part 2: The Workflow – A Self-Validating Protocol for Data Acquisition

The integrity of NMR data begins with meticulous sample preparation and a standardized acquisition procedure. The goal is to obtain a high-resolution spectrum free from artifacts and contamination.

Experimental Protocol: Sample Preparation and NMR Acquisition

• Sample Weighing: Accurately weigh 10-20 mg of the synthesized cyclohexyl cysteinate.[5] For ¹³C NMR, a higher concentration (50-100 mg) is preferable to reduce acquisition time.[6]

• Solvent Selection: Dissolve the sample in approximately 0.6 mL of a deuterated solvent, such as Chloroform-d (CDCl₃).[5][7] CDCl₃ is suitable for moderately polar organic compounds and its residual proton peak at 7.26 ppm provides a secondary chemical shift reference.[8]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) to the solution. TMS is the universally recommended primary reference for ¹H and ¹³C NMR, with its signal defined as 0.0 ppm.[9][10][11]

• Filtration: Filter the solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube to remove any particulate matter, which can degrade spectral quality.[7][12]

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum (e.g., 64 scans).

  • Acquire a proton-decoupled ¹³C NMR spectrum. The number of scans will depend on the sample concentration but may range from hundreds to thousands.

This protocol ensures that the resulting data is both reproducible and reliable, forming a trustworthy basis for structural analysis.

Caption: Workflow for NMR Spectroscopic Validation.

Part 3: The Verdict – Data Interpretation and Comparative Analysis

The core of the validation process lies in comparing the acquired experimental spectrum with the predicted benchmark and known spectra of potential impurities.

¹H NMR Spectrum Analysis: A Proton-by-Proton Verification

• Cyclohexyl H1 Proton: Look for a multiplet in the downfield region of ~4.8-5.0 ppm. This signal corresponds to the proton attached to the ester-linked carbon (C1) and is a key indicator of successful esterification. Its integration should correspond to one proton.

• Cysteine α-Proton: A triplet around 3.8-4.0 ppm, integrating to one proton, is characteristic of the α-proton. Its position and multiplicity confirm the amino acid backbone's integrity.

• Cysteine β-Protons: These diastereotopic protons should appear as a doublet of doublets around 2.9-3.1 ppm, integrating to two protons.

• Cyclohexyl Ring Protons: A large, complex multiplet between 1.2 and 1.9 ppm, integrating to ten protons, represents the remaining CH₂ groups of the cyclohexyl ring.[1]

• Exchangeable Protons (NH₂ and SH): These signals often appear as broad singlets and can vary in chemical shift depending on concentration and solvent purity. The NH₂ protons are typically around 1.5-2.5 ppm, while the SH proton is often a triplet (due to coupling with β-protons) around 1.3-1.6 ppm.

¹³C NMR Spectrum Analysis: The Carbon Skeleton Fingerprint

The proton-decoupled ¹³C NMR spectrum provides a count of unique carbon environments. For cyclohexyl cysteinate, eight distinct signals are expected (assuming chiral purity and resolution of all cyclohexyl carbons).

• Carbonyl Carbon (C'): The ester carbonyl should appear as a single peak in the far downfield region, ~171-173 ppm.[13] Its presence is non-negotiable proof of the ester group.

• Cyclohexyl C1 Carbon: The ester-linked carbon (C1) should be found around 74-76 ppm.

• Cysteine Carbons (Cα and Cβ): Expect signals around 54-56 ppm and 26-28 ppm for Cα and Cβ, respectively.

• Cyclohexyl Carbons (C2-C6): The remaining four signals for the cyclohexyl ring carbons should appear in the aliphatic region between 23-34 ppm.[14]

Comparison Against Common Impurities

The true test of purity is the absence of signals corresponding to starting materials or side-products. The most common impurities in this synthesis would be unreacted L-cysteine, cyclohexanol, and the disulfide-linked dimer of the product.[15]

Table 2: Diagnostic NMR Signals for Differentiating Product from Impurities

Compound	Key Diagnostic ¹H Signal (ppm)	Key Diagnostic ¹³C Signal (ppm)
Cyclohexyl Cysteinate (Product)	~4.8-5.0 (m, 1H, Cyclohexyl-H1)	~171-173 (C=O) ; ~74-76 (Cyclohexyl-C1)
Cyclohexanol (Starting Material)	~3.6 (m, 1H, Cyclohexyl-H1)[1]	~70 (Cyclohexyl-C1)
L-Cysteine (Starting Material)	Absence of cyclohexyl signals	Absence of cyclohexyl signals; C=O at ~175 ppm
Disulfide Dimer (Side-Product)	Absence of SH signal (~1.3-1.6 ppm)	Cβ shifted slightly downfield

The absence of a multiplet around 3.6 ppm is a strong indicator that unreacted cyclohexanol has been successfully removed. Similarly, the lack of signals attributable solely to L-cysteine confirms the reaction's completion. The formation of a disulfide dimer, a common side reaction for cysteine derivatives, would be most clearly identified by the disappearance of the thiol (SH) proton signal in the ¹H NMR spectrum.[16]

By systematically comparing the experimental data against these benchmarks, a researcher can confidently assert the identity and purity of the synthesized cyclohexyl cysteinate, a critical step for any professional in drug development or chemical science.

References

• Further conventions for NMR shielding and chemical shifts (IUPAC Recommendations 2008). PubMed. Available at: [Link].

• Small molecule NMR sample preparation. Georgia Institute of Technology NMR Center. Available at: [Link].

• STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. University of Maryland. Available at: [Link].

• NMR Sample Preparation. University of Cambridge Department of Chemistry. Available at: [Link].

• NMR Sample Preparation & NMR Tubes. Weizmann Institute of Science Chemical Research Support. Available at: [Link].

• Updating IUPAC spectroscopy recommendations and data standards. Spectroscopy Europe. Available at: [Link].

• NMR Sample Preparation. Iowa State University Chemical Instrumentation Facility. Available at: [Link].

• NMR Nomenclature. Nuclear Spin Properties and Conventions for Chemical Shifts (IUPAC Recommendations 2001). IUPAC. Available at: [Link].

• Chemical Shift Referencing. University of California, Santa Barbara, Department of Chemistry and Biochemistry. Available at: [Link].

• RECOMMENDATIONS FOR THE PRESENTATION OF NMR STRUCTURES OF PROTEINS AND NUCLEIC ACIDS. BMRB. Available at: [Link].

• Self-similarity in NMR Spectra: An Application in Assessing the Level of Cysteine. PMC. Available at: [Link].

• NMR Chemical Shifts. The Journal of Organic Chemistry. Available at: [Link].

• Impurity profiling of N,N'-ethylenebis-l-cysteine diethyl ester (Bicisate). PubMed. Available at: [Link].

• Cysteine Impurities and Related Compound. Veeprho. Available at: [Link].

• NMR Predictor - Documentation. Chemaxon. Available at: [Link].

• Predict 1H proton NMR spectra. NMRdb.org. Available at: [Link].

• Cyclohexanol - Optional[1H NMR] - Chemical Shifts. SpectraBase. Available at: [Link].

• NMR Chemical Shifts of Trace Impurities. Organometallics. Available at: [Link].

• Cysteine-impurities. Pharmaffiliates. Available at: [Link].

• Predict NMR spectra in seconds | Free Application | NMR Analysis | 1H NMR | 13C NMR. YouTube. Available at: [Link].

• Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. Available at: [Link].

• Starting Guide to NMRPredict Desktop. Mestrelab Resources. Available at: [Link].

• A guide to 13C NMR chemical shift values. Compound Interest. Available at: [Link].

• 1 H and 13 C NMR spectra of 0.1 M cysteine in D 2 O (pH 9.1) and... ResearchGate. Available at: [Link].

• Using 1H and 13C NMR chemical shifts to determine cyclic peptide conformations: a combined molecular dynamics and quantum mechanics approach. RSC Publishing. Available at: [Link].

• Propyl-1-cyclohexyl cation - Optional[13C NMR] - Chemical Shifts. SpectraBase. Available at: [Link].

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• 9. Further conventions for NMR shielding and chemical shifts (IUPAC Recommendations 2008) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. publications.iupac.org [publications.iupac.org]
• 11. Chemical Shift Referencing [nmr.chem.ucsb.edu]
• 12. NMR | Sample Preparation & NMR Tubes | Chemical Research Support [weizmann.ac.il]
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• 16. Impurity profiling of N,N'-ethylenebis-l-cysteine diethyl ester (Bicisate) - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass spectrometry characterization of cyclohexyl cysteinate fragments

An In-Depth Comparative Guide to the Mass Spectrometry Characterization of Cyclohexyl Cysteinate Fragments

Authored by: A Senior Application Scientist

Introduction: The Analytical Challenge of Cysteine Alkylation

For researchers and drug development professionals, understanding protein structure and function is paramount. Cysteine residues, with their reactive thiol groups, are frequent targets for covalent modification, both endogenously and through therapeutic intervention. Alkylation of cysteine is a cornerstone of many proteomic workflows and is critical for studying protein structure, function, and drug engagement.[1][2] The introduction of a cyclohexyl group to a cysteine residue, forming a cyclohexyl cysteinate, presents a unique analytical challenge. This modification can serve as a mimic for other bulky adducts or be a direct result of a compound's mechanism of action.

Characterizing these modified peptides with precision is non-trivial. The primary goal is not just to detect the mass shift corresponding to the modification but to pinpoint its exact location on a specific cysteine residue within a peptide sequence. This requires a robust analytical strategy that can generate information-rich fragment ion spectra without ambiguity. This guide provides an in-depth comparison of modern mass spectrometry fragmentation techniques for the characterization of cyclohexyl cysteinate-containing peptides, grounded in experimental rationale and field-proven insights.

The Core of the Matter: Choosing Your Fragmentation Strategy

The success of any peptide characterization hinges on the fragmentation method employed in the mass spectrometer. Tandem mass spectrometry (MS/MS) is the key to sequencing peptides and localizing modifications.[3] However, not all fragmentation techniques are created equal, especially when dealing with labile or bulky post-translational modifications (PTMs). The choice of fragmentation directly impacts the quality and type of data obtained. We will compare the most common methodologies: Collision-Induced Dissociation (CID), Higher-Energy Collisional Dissociation (HCD), and the more advanced Electron Transfer Dissociation (ETD) and Electron-Transfer/Higher-Energy Collision Dissociation (EThcD).

Workflow Overview: From Protein to Modified Peptide Identification

The general workflow for analyzing cysteine modifications is a multi-step process that requires careful execution to ensure data integrity. The process moves from sample preparation to sophisticated mass spectrometric analysis and data interpretation.

Caption: General experimental workflow for identifying cyclohexyl cysteinate-modified peptides.

Collision-Induced Dissociation (CID) and Higher-Energy Collisional Dissociation (HCD)

CID and its variant HCD (used on Orbitrap instruments) are "vibrational excitation" methods. They work by accelerating precursor ions and colliding them with an inert gas, causing the peptide bonds to fragment.[3]

• Mechanism of Action: These techniques generate primarily b- and y-type fragment ions from the cleavage of peptide backbone amide bonds. This provides the core sequence information needed to identify the peptide.

• Expertise & Experience: For standard, unmodified peptides, CID and HCD are robust, well-understood, and highly effective. However, the energy imparted is non-specific. When analyzing a peptide with a cyclohexyl cysteinate modification, this energy can cause the weakest bonds to break first. Often, this is the bond between the cysteine sulfur and the cyclohexyl group. This leads to a significant "neutral loss" of the modification, where the cyclohexyl group is ejected from the precursor ion before the backbone fragments.

• Trustworthiness & Pitfalls: While a characteristic neutral loss can be an indicator that a modification is present, it is detrimental to confident localization. The resulting MS/MS spectrum is dominated by fragment ions from the unmodified peptide backbone, erasing the information about where the modification was originally attached. This is particularly problematic if multiple cysteine residues are present in the peptide sequence. You can identify the peptide, but you cannot be certain which cysteine was modified. Some low-energy CID methods can sometimes produce a charged loss, which can be a diagnostic ion, but this is not always reliable for localization.[4]

Electron Transfer Dissociation (ETD) and EThcD

Electron-based dissociation methods like ETD represent a paradigm shift from collisional techniques. They are considered "non-ergodic," meaning fragmentation occurs faster than the energy can be distributed throughout the ion, leading to cleavage of different bond types.

• Mechanism of Action: In ETD, radical anions transfer an electron to the multiply protonated peptide precursor. This induces cleavage of the N-Cα bond along the peptide backbone, generating c- and z-type fragment ions . Crucially, this process imparts minimal vibrational energy to the peptide, leaving labile PTMs and side chains intact on the fragment ions.[5]

• EThcD: The Best of Both Worlds: Electron-Transfer/Higher-Energy Collision Dissociation (EThcD) is a powerful hybrid technique. It first subjects the precursor ions to an ETD reaction. Then, all ions, including the unfragmented precursors, are subjected to HCD.[6] This dual fragmentation approach generates a comprehensive set of b-, y-, c-, and z-ions in a single spectrum.[7] This provides exceptionally high sequence coverage and confidence in peptide identification and modification site assignment.[6][8]

Logical Comparison of Fragmentation Outcomes

The choice of fragmentation method fundamentally alters the resulting spectrum and the confidence of site localization for a cyclohexyl cysteinate peptide.

Caption: Logical comparison of fragmentation pathways for cyclohexyl cysteinate peptides.

Comparative Performance Data

To provide a clear comparison, the following table summarizes the expected performance of each technique for characterizing cyclohexyl cysteinate-modified peptides.

Feature	CID (Collision-Induced Dissociation)	HCD (Higher-Energy Collisional Dissociation)	ETD (Electron Transfer Dissociation)	EThcD (Electron-Transfer/HCD)
Primary Mechanism	Vibrational Excitation	Vibrational Excitation	Electron Transfer	Hybrid: Electron Transfer + Vibrational
Primary Fragment Ions	b, y	b, y	c, z	b, y, c, z
Preservation of Modification	Poor; prone to neutral loss	Poor to Moderate; prone to neutral loss	Excellent	Excellent
Peptide Sequence Coverage	Good	Very Good	Good (can be precursor charge-dependent)	Excellent
Site Localization Confidence	Low to Moderate	Low to Moderate	High	Very High[6][7]
Ideal For	General peptide identification	High-resolution peptide identification	Peptides with labile PTMs, disulfide bonds[5]	Complex peptides with labile PTMs
Key Limitation	Loss of modification information	Loss of modification information	Less efficient for low-charge precursors	Instrument availability

Experimental Protocols

A self-validating protocol is essential for trustworthy results. The following provides a detailed methodology for sample preparation and analysis.

Protocol 1: Sample Preparation - Alkylation and Digestion

Causality: The goal is to specifically modify cysteine residues and then digest the protein into peptides of a suitable size for MS analysis.[9][10] Preventing disulfide bond reformation is critical for consistent results.[1]

• Protein Solubilization: Solubilize 100 µg of the protein of interest in 100 µL of a denaturing buffer (e.g., 8 M urea, 50 mM ammonium bicarbonate, pH 8.0).

• Reduction: Add dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56°C for 30 minutes. Rationale: This step reduces all disulfide bonds, ensuring all cysteine thiols are available for alkylation.

• Alkylation: Cool the sample to room temperature. Add the cyclohexyl-containing alkylating agent (e.g., cyclohexyl iodoacetamide) to a final concentration of 25 mM. Incubate for 45 minutes in the dark at room temperature. Rationale: This covalently attaches the cyclohexyl group to the free thiols. Performing this in the dark prevents degradation of iodine-containing reagents.

• Quenching: Quench any excess alkylating agent by adding DTT to an additional final concentration of 10 mM and incubating for 15 minutes.

• Buffer Exchange/Dilution: Dilute the sample with 50 mM ammonium bicarbonate until the urea concentration is below 1 M. Rationale: High concentrations of urea inhibit the activity of trypsin, the digestive enzyme.

• Digestion: Add sequencing-grade trypsin at a 1:50 (enzyme:protein) ratio by weight. Incubate overnight at 37°C.

• Cleanup: Acidify the reaction with formic acid to a final concentration of 1% to stop the digestion. Desalt the resulting peptides using a C18 StageTip or equivalent solid-phase extraction method. Elute, dry the peptides in a vacuum centrifuge, and reconstitute in 0.1% formic acid for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Causality: The liquid chromatography step separates the complex peptide mixture over time, allowing the mass spectrometer to analyze individual peptides one by one for maximum coverage. The MS method must be configured to acquire both MS1 survey scans and data-dependent MS/MS scans using the desired fragmentation technique.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap Eclipse™ Tribrid™ or similar) coupled to a nano-flow HPLC system.

• LC Separation:

  • Column: Acclaim™ PepMap™ C18 column (e.g., 75 µm x 25 cm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in 80% acetonitrile.

  • Gradient: Run a linear gradient from 2% to 40% Mobile Phase B over 90 minutes at a flow rate of 300 nL/min.

• Mass Spectrometer Settings:

  • MS1 (Survey Scan):

    • Resolution: 120,000

    • Scan Range: 350-1500 m/z

    • AGC Target: 4e5

  • MS/MS (Data-Dependent Acquisition):

    • Mode: Top Speed, 3-second cycle.

    • Isolation Window: 1.6 m/z.

    • Activation Type (Select one and compare):

      • HCD: Normalized collision energy of 28-30%.

      • EThcD: Calibrated charge-dependent ETD parameters; supplemental HCD activation at 25-27%.[7]

    • Detector: Orbitrap, with a resolution of 30,000.

Conclusion and Recommendation

For the unambiguous characterization of cyclohexyl cysteinate fragments, the analytical evidence overwhelmingly supports the use of electron-based dissociation methods. While CID and HCD are powerful tools in the proteomics arsenal, their energetic nature makes them suboptimal for localizing this bulky, relatively labile modification. The resulting neutral loss can obscure the very information a researcher is trying to obtain.

Therefore, for any study where the precise location of a cyclohexyl cysteinate modification is critical, EThcD is the recommended fragmentation technique. The generation of a comprehensive suite of b-, y-, c-, and z-ions provides unparalleled sequence coverage and preserves the modification on the fragment ions, leading to confident and trustworthy site localization.[6] For systems where EThcD is unavailable, ETD is a superior alternative to CID/HCD. By selecting the appropriate fragmentation strategy, researchers can move from simple detection to confident and precise characterization, a critical step in drug development and fundamental biological research.

References

• Recognition of cysteine-containing peptides through prompt fragmentation of the 4-dimethylaminophenylazophenyl-4′-maleimide derivative during analysis by MALDI-MS. (n.d.). PMC. [Link]

• Deducing disulfide patterns of cysteine-rich proteins using signature fragments produced by top-down mass spectrometry. (n.d.). Analyst (RSC Publishing). [Link]

• Facilitating Protein Disulfide Mapping by a Combination of Pepsin Digestion, Electron Transfer Higher Energy Dissociation (EThcD), and a Dedicated Search Algorithm SlinkS. (n.d.). PMC. [Link]

• Unusual fragmentation of derivatized cysteine-containing peptides. (n.d.). PMC. [Link]

• Identification of the Unpaired Cysteine Status and Complete Mapping of the 17 Disulfides of Recombinant Tissue Plasminogen Activator Using LC−MS with Electron Transfer Dissociation/Collision Induced Dissociation. (2010, May 19). Analytical Chemistry - ACS Publications. [Link]

• l-Cysteine Modified by S-Sulfation: Consequence on Fragmentation Processes Elucidated by Tandem Mass Spectrometry and Chemical Dynamics Simulations. (2019, April 4). The Journal of Physical Chemistry A - ACS Publications. [Link]

• Proposed fragmentation pattern of L-cysteine. (n.d.). ResearchGate. [Link]

• Unambiguous Phosphosite Localization using Electron-Transfer/Higher-Energy Collision Dissociation (EThcD). (2013, January 24). Journal of Proteome Research - ACS Publications. [Link]

• Reactive Cysteine Profiling. (n.d.). High-Resolution Mass Spec - MS Bioworks. [Link]

• Enhancing Cysteine Chemoproteomic Coverage Through Systematic Assessment of Click Chemistry Product Fragmentation. (n.d.). ChemRxiv. [Link]

• Mass Spectrometry-Based Structural Analysis of Cysteine-Rich Metal-Binding Sites in Proteins with MetaOdysseus R Software. (n.d.). PMC. [Link]

• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. (n.d.). PMC. [Link]

• Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats. (n.d.). SfRBM. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]

• Quantitative Analysis of the Proteomic Selectivity of Acidic Reductive Alkylation of Peptides. (2023, May 1). Digital Commons @ UConn - University of Connecticut. [Link]

• Mass Spectrometry-Based Proteomics for the Analysis of Chromatin Structure and Dynamics. (2013, March 6). PMC. [Link]

• Multiplexed proteomic profiling of cysteine reactivity and ligandability in human T cells. (2025, November 13). PDF. [Link]

• Characterization of cysteinylation of pharmaceutical-grade human serum albumin by electrospray ionization mass spectrometry and low-energy collision-induced dissociation tandem mass spectrometry. (n.d.). PubMed. [Link]

• Combining Native Mass Spectrometry and Proteomics to Differentiate and Map the Metalloform Landscape in Metallothioneins. (n.d.). PMC. [Link]

• Top-Down Mass Spectrometry and Assigning Internal Fragments for Determining Disulfide Bond Positions in Proteins. (2022, December 20). eScholarship.org. [Link]

• Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow. (n.d.). PMC. [Link]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Facilitating Protein Disulfide Mapping by a Combination of Pepsin Digestion, Electron Transfer Higher Energy Dissociation (EThcD), and a Dedicated Search Algorithm SlinkS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Deducing disulfide patterns of cysteine-rich proteins using signature fragments produced by top-down mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Thermodynamic Stability: Cyclohexyl Cysteinate vs. Ethyl Cysteinate

As drug development increasingly relies on prodrug strategies to optimize the pharmacokinetic profiles of highly polar molecules, the chemical nature of the masking group becomes a critical design parameter. L-Cysteine is a vital semi-essential amino acid and the rate-limiting precursor for intracellular glutathione (GSH) synthesis. However, free L-cysteine suffers from poor membrane permeability and rapid systemic oxidation.

To bypass these limitations, cysteine esters are synthesized to increase lipophilicity and cellular uptake[1]. Among these, Ethyl Cysteinate (Cys-OEt) and Cyclohexyl Cysteinate (Cys-OCy) represent two distinct structural approaches. This guide provides an in-depth, objective comparison of their thermodynamic stabilities, grounded in physical organic chemistry, and outlines a self-validating experimental framework for evaluating their hydrolysis kinetics.

Mechanistic Grounding: Steric Shielding and Hydrolysis Kinetics

The thermodynamic and kinetic stability of an ester in aqueous media (or plasma) is fundamentally governed by the activation energy ( Ea​ ) required to form the tetrahedral intermediate during nucleophilic attack by water, hydroxide ions, or esterase enzymes.

The causality behind the differing stabilities of Cys-OEt and Cys-OCy lies in steric hindrance . The bulky, secondary cyclic structure of the cyclohexyl group physically shields the carbonyl carbon from incoming nucleophiles far more effectively than the linear, primary ethyl group. This steric effect is quantitatively described by the Taft Steric Parameter ( Es​ ) [2].

• Ethyl Group ( Es​≈−0.07 ): Offers minimal steric resistance, leading to a low activation energy barrier. Cys-OEt acts as a "fast-release" prodrug, rapidly hydrolyzing to yield free L-cysteine[1].

• Cyclohexyl Group ( Es​≈−0.79 ): The highly negative Taft parameter indicates severe steric crowding[3]. This significantly raises the activation energy for the transition state, suppressing both spontaneous chemical hydrolysis and enzymatic cleavage. Consequently, Cys-OCy functions as a "sustained-release" prodrug with superior formulation shelf-life.

Fig 1: Steric hindrance dictates the activation energy and hydrolysis rate of cysteine esters.

Quantitative Data Presentation

The table below summarizes the comparative physicochemical and thermodynamic properties of both esters. The data illustrates the inverse relationship between steric bulk (Taft parameter) and hydrolysis rate.

Parameter	Ethyl Cysteinate (Cys-OEt)	Cyclohexyl Cysteinate (Cys-OCy)
Alkyl Group Structure	Linear, Primary	Cyclic, Secondary
Taft Steric Parameter ( Es​ )	-0.07	-0.79
Relative Hydrolysis Rate ( krel​ )	1.0 (Baseline)	~0.15 (Slower)
Thermodynamic Stability (Aq)	Low to Moderate	High
Lipophilicity (LogP contribution)	+1.0	+2.5
Primary Application	Rapid intracellular GSH precursor	Sustained-release systemic prodrug

Self-Validating Experimental Protocol: Kinetic Stability Profiling

To objectively measure the thermodynamic stability of these esters, one must isolate the ester hydrolysis pathway from the oxidative degradation of the free thiol group. The following HPLC-UV/Vis protocol is designed as a self-validating system : it simultaneously tracks the disappearance of the intact ester and the appearance of the free cysteine product. Closing this mass balance ensures that the observed degradation is strictly due to ester hydrolysis, rather than unwanted side reactions like disulfide dimerization.

Materials & Reagents

• Substrates: L-Cysteine ethyl ester HCl, L-Cysteine cyclohexyl ester HCl.

• Buffer: 100 mM Phosphate Buffered Saline (PBS), pH 7.4.

• Antioxidant/Chelator: 1 mM EDTA (to prevent trace-metal catalyzed thiol oxidation).

• Internal Standard (IS): Propylparaben (ensures extraction efficiency does not skew kinetic data).

• Derivatization Agent: Ellman's Reagent (DTNB) for tracking free thiol appearance.

Step-by-Step Methodology

Phase 1: Substrate Preparation & Incubation

• Prepare a 100 mM PBS solution (pH 7.4) containing 1 mM EDTA. Degas the buffer thoroughly with nitrogen for 15 minutes to eliminate dissolved oxygen, which causes premature thiol oxidation.

• Dissolve Cys-OEt and Cys-OCy in separate aliquots of the degassed buffer to a final concentration of 500 µM.

• Spike both solutions with 50 µM Propylparaben (Internal Standard).

• Incubate the reaction vials in a thermoshaker at exactly 37°C.

Phase 2: Time-Course Sampling & Quenching 5. At defined intervals ( t=0,15,30,60,120,240 minutes), withdraw 100 µL aliquots from each vial. 6. Immediately quench the hydrolysis reaction by adding the aliquot to 100 µL of ice-cold Acetonitrile containing 0.1% Trifluoroacetic acid (TFA). The sudden drop in pH and temperature halts both chemical and enzymatic hydrolysis instantly. 7. Centrifuge the quenched samples at 12,000 x g for 5 minutes to precipitate any buffer salts.

Phase 3: HPLC Analysis & Mass Balance Validation 8. Inject 10 µL of the supernatant into a Reverse-Phase HPLC system (C18 column, 215 nm UV detection). 9. Self-Validation Step: React a parallel 50 µL aliquot of the unquenched mixture with DTNB and measure absorbance at 412 nm. The molar increase in free L-cysteine must inversely match the molar decrease of the intact ester. If total molarity drops, thiol oxidation is occurring, and the run must be discarded. 10. Calculate the pseudo-first-order rate constant ( kobs​ ) by plotting ln([Ester]t​/[Ester]0​) versus time.

Fig 2: Self-validating HPLC workflow for quantifying ester thermodynamic and kinetic stability.

Conclusion

The selection between ethyl and cyclohexyl cysteinate should be driven by the desired pharmacokinetic profile. The ethyl ester's low steric hindrance ( Es​=−0.07 ) makes it an excellent candidate for immediate intracellular L-cysteine delivery[1]. Conversely, the cyclohexyl ester's profound steric shielding ( Es​=−0.79 )[2][3] confers exceptional thermodynamic stability, making it the superior choice for sustained-release formulations or environments where protection against premature aqueous hydrolysis is paramount.

References

• Density-based quantification of steric effects: validation by Taft steric parameters from acid-catalyzed hydrolysis of esters. RSC Publishing. 2

• Taft linear free-energy relationships in the biocatalytic hydrolysis of sterically hindered nitrophenyl ester substrates. Emerging Investigators.3

• L-Cysteine Ethyl Ester HCl: A Technical Guide to its Fundamental Properties and Applications. Benchchem.1

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• 2. Density-based quantification of steric effects: validation by Taft steric parameters from acid-catalyzed hydrolysis of esters - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. emerginginvestigators.org [emerginginvestigators.org]

A Comparative Guide to Validating the Purity of Cyclohexyl Cysteinate Using LC-MS

For researchers, scientists, and drug development professionals, establishing the purity of an active pharmaceutical ingredient (API) or a critical intermediate is a non-negotiable cornerstone of the development lifecycle. The molecular integrity of a starting material like cyclohexyl cysteinate—an amino acid ester vital for peptide synthesis or as a standalone therapeutic agent—directly influences reaction yield, impurity profiles of subsequent products, and ultimately, the safety and efficacy of the final drug product.

This guide provides an in-depth technical comparison of analytical methodologies for validating the purity of cyclohexyl cysteinate. While Liquid Chromatography-Mass Spectrometry (LC-MS) serves as the central technique due to its superior balance of sensitivity and specificity, no single method provides absolute certainty. True analytical trustworthiness is achieved through a multi-faceted, orthogonal approach. Here, we will not only detail a robust LC-MS protocol but also compare its performance against High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and the primary method of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

The Challenge of Cyclohexyl Cysteinate Analysis: The Criticality of the Thiol Group

Cyclohexyl cysteinate presents a unique analytical challenge primarily due to its free thiol (-SH) group. This functional group is highly susceptible to oxidation, readily forming a disulfide dimer (cystine derivative). This oxidative dimerization is not just a stability issue; it is a critical impurity that must be quantified. Any analytical workflow must be designed to either prevent this oxidation or accurately measure both the monomer and the dimer. As we will see, this reactivity dictates many of the choices in sample preparation and analysis.[1]

The Workhorse Technique: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is arguably the most versatile and widely adopted technique for the purity analysis of non-volatile small molecules like cyclohexyl cysteinate. Its power lies in the synergistic combination of physical separation (LC) and mass-based detection (MS), providing a two-dimensional verification of the analyte and its impurities.[2]

Why LC-MS? The Causality Behind the Choice

• Specificity: The mass spectrometer provides mass-to-charge (m/z) data, a fundamental molecular property. This allows for the confident identification of the main component and the characterization of unknown impurities based on their mass, which is a significant advantage over non-specific detectors like UV.

• Sensitivity: Modern mass spectrometers can achieve detection limits in the picogram to femtogram range, enabling the quantification of trace-level impurities that could be missed by other techniques.[2]

• Structural Information: Tandem mass spectrometry (MS/MS) capabilities allow for the fragmentation of ions, providing structural clues that can help in the tentative identification of process-related impurities or degradants without needing to synthesize every potential impurity standard.

Experimental Workflow: An LC-MS Protocol for Cyclohexyl Cysteinate

The following protocol is a self-validating system designed for accuracy and robustness. The key innovation here is the immediate derivatization of the thiol group to prevent artifactual oxidation during sample preparation and analysis.

Diagram 1: LC-MS Experimental Workflow

Caption: Workflow for LC-MS purity analysis of cyclohexyl cysteinate.

Step-by-Step Methodology:

• Reagent Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water. Rationale: Formic acid protonates the analyte for better ESI+ response and improves peak shape.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Rationale: Acetonitrile is a common organic modifier for reversed-phase chromatography, providing good separation efficiency for small molecules.

  • Derivatizing Agent: 10 mM N-Ethylmaleimide (NEM) in Acetonitrile. Rationale: NEM is a reliable alkylating agent that covalently binds to the thiol group, forming a stable thioether. This prevents oxidation and improves chromatographic behavior.[1]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the cyclohexyl cysteinate sample into a volumetric flask.

  • Dissolve in a suitable diluent (e.g., 50:50 acetonitrile/water) to a final concentration of 1 mg/mL.

  • Immediately add a 1.5 molar excess of the NEM solution to the sample.

  • Vortex and allow to react for 15 minutes at room temperature. This reaction is rapid and specific to thiols under these conditions.[3]

  • Further dilute the derivatized sample to a final concentration of ~10 µg/mL for analysis.

  • Filter the final solution through a 0.22 µm filter into an autosampler vial.

• LC-MS Conditions:

  • Column: C18, 2.1 x 100 mm, 1.8 µm. Rationale: A C18 column provides excellent retention and separation for moderately polar small molecules. The sub-2 µm particle size allows for high resolution and fast analysis times.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C. Rationale: Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.

  • Injection Volume: 2 µL.

  • Gradient: 5% B to 95% B over 10 minutes.

  • MS Detector: Electrospray Ionization (ESI) in Positive Mode. Rationale: The primary amine on the cysteine backbone is easily protonated, making ESI+ the ideal ionization mode.

  • MS Scan Range: m/z 100-1000.

  • Data Acquisition: Full scan MS for impurity detection and targeted MS/MS on the parent ion for identity confirmation.

Orthogonal Validation: A Comparative Framework

Relying solely on LC-MS area percent for purity can be misleading. For instance, non-chromophoric or non-ionizing impurities will be invisible. Therefore, comparing the results with orthogonal (different principle) techniques is essential for true validation.

Quantitative NMR (qNMR): The Primary Standard

Unlike chromatographic methods that rely on relative response factors (assuming every compound gives the same signal per unit area), qNMR is a primary ratio method.[4] The signal integral in a ¹H NMR spectrum is directly proportional to the number of protons generating that signal. By adding a certified internal standard of known purity and mass, the absolute purity of the analyte can be calculated directly, without needing a reference standard of cyclohexyl cysteinate itself.[5][6] This makes qNMR exceptionally powerful for certifying new chemical entities or reference standards.

Diagram 2: Analytical Method Selection Logic

Caption: Decision tree for selecting the appropriate analytical technique.

Comparison of Analytical Techniques

The table below provides a head-to-head comparison of the primary techniques for purity validation of cyclohexyl cysteinate.

Feature	LC-MS	HPLC-UV	GC-MS	Quantitative NMR (qNMR)
Principle	Separation by chromatography, detection by mass-to-charge ratio.	Separation by chromatography, detection by UV absorbance.	Separation of volatile compounds by chromatography, detection by mass.	Signal intensity is directly proportional to the number of nuclei (moles).[7]
Purity Calculation	Relative area % (can be inaccurate if response factors differ).	Relative area % (highly dependent on chromophores).	Relative area % (for volatile impurities).	Absolute purity calculated against a certified internal standard.[4]
Reference Standard	Not required for area %; required for accurate quantitation.	Not required for area %; required for accurate quantitation.	Required for identification and quantitation.	Requires a certified internal standard (but not of the analyte itself).[5]
Selectivity	Very High (based on retention time and mass).	Moderate (risk of co-eluting impurities).[8]	Very High (for volatile compounds).	High (based on unique chemical shifts).
Sensitivity	Very High (pg-fg).[2]	Moderate (ng-µg).	Very High (pg-fg).	Low (requires mg of sample).[4]
Sample Prep	Derivatization of thiol recommended.	Derivatization may be needed for detection if no chromophore.	Extensive derivatization required to make the analyte volatile.[9][10]	Simple dissolution in deuterated solvent with internal standard.
Key Advantage	Excellent for identifying and quantifying unknown impurities.	Robust, cost-effective, and widely available for routine QC.	Gold standard for residual solvent and other volatile impurity analysis.	A primary method providing absolute purity without an analyte-specific standard.[11]
Key Disadvantage	Area % can be misleading; complex instrumentation.	Insensitive to impurities without a UV chromophore.	Not suitable for non-volatile compounds; thermal degradation risk.	Low sensitivity; not suitable for trace analysis; high capital cost.[12]

Data Interpretation and Final Purity Assignment

A comprehensive purity assessment integrates data from these orthogonal techniques.

• Absolute Purity by qNMR: This value serves as the most accurate measure of the mass fraction of cyclohexyl cysteinate in the material. For example, qNMR might determine the sample is 98.5% pure by weight.[12]

• Chromatographic Purity by LC-MS: This provides the relative distribution of all detectable and ionizable impurities. The sum of all impurity peak areas might be 1.0% relative to the main peak. This helps to profile impurities like the disulfide dimer, unreacted cysteine, or synthesis by-products.

• Volatile Impurities by GC-MS: A headspace GC-MS analysis might find 0.2% of residual cyclohexanol and 0.1% of another solvent.

• Enantiomeric Purity by Chiral HPLC: For enantiomerically pure cyclohexyl L-cysteinate, a separate chiral HPLC method is necessary to quantify the presence of the D-enantiomer, which would co-elute in a standard reversed-phase method.[13]

The final, validated purity is reported by combining these results. The qNMR value provides the core purity, which is then corroborated and detailed by the impurity profiles from the chromatographic methods.

Conclusion

Validating the purity of cyclohexyl cysteinate is a multi-step, evidence-based process. While LC-MS is an indispensable tool for its sensitivity and specificity in profiling impurities, it should not be used in isolation. The inherent reactivity of the thiol group necessitates a carefully designed protocol, typically involving derivatization, to ensure data integrity.

For an unassailable purity claim, especially in a regulated drug development environment, LC-MS results must be complemented by an orthogonal, primary method like qNMR , which provides a direct and absolute measure of purity. Additional techniques such as GC-MS for volatile impurities and chiral HPLC for enantiomeric purity complete the analytical picture, creating a self-validating system that ensures the quality, safety, and consistency of this critical pharmaceutical building block.

References

• RSSL. qNMR for Purity Determination in Pharmaceuticals. RSSL. Available from: [Link]

• PatSnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. PatSnap. Available from: [Link]

• Fantin, G., et al. (2006). GC-MS analysis of amino acid enantiomers as their N(O,S)-perfluoroacyl perfluoroalkyl esters: application to space analysis. Chirality, 18(4), 279-95. Available from: [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Emery Pharma. Available from: [Link]

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• Akhtar, M., et al. (2012). Determination of Chemical and Enantiomeric Purity of α‐Amino Acids and their Methyl Esters as N‐Fluorenylmethoxycarbonyl Derivatives Using Amylose‐derived Chiral Stationary Phases. Chirality, 24(10), 838-844. Available from: [Link]

• Dai, Y., et al. (2024). Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. Talanta, 273, 125920. Available from: [Link]

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• Kaspar, H., et al. (2008). GC/MS analysis of amino acids as ethoxycarbonyl ethyl ester. Journal of the Mass Spectrometry Society of Japan, 56(2), 77-83. Available from: [Link]

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• Griffey, R. H., et al. (2005). Quality Control in Combinatorial Chemistry: Determinations of Amounts and Comparison of the “Purity” of LC−MS-Purified Samples by NMR, LC−UV and CLND. Journal of Combinatorial Chemistry, 7(2), 283-289. Available from: [Link]

• LCGC International. (2025, June 28). Quality Control in GC–MS Analysis of Amino Acids. LCGC International. Available from: [Link]

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• D'Aco, K., et al. (2019). Development and validation of a chiral UHPLC-MS method for the analysis of cysteine enantiomers in biological samples. Journal of Pharmaceutical and Biomedical Analysis, 177, 112841. Available from: [Link]

• Li, Y., et al. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Molecules, 28(2), 738. Available from: [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea), 65(3), 177-187. Available from: [Link]

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A Senior Application Scientist's Guide to FTIR Spectroscopy Analysis of Cyclohexyl Cysteinate Functional Groups

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise characterization of molecular structures is paramount. Cyclohexyl cysteinate, an ester derivative of the amino acid cysteine, presents a unique combination of functional groups that are crucial to its chemical and biological activity. This guide provides an in-depth analysis of cyclohexyl cysteinate using Fourier-Transform Infrared (FTIR) spectroscopy, offering a comparative framework and actionable experimental protocols for its unambiguous identification.

The Strategic Role of FTIR in Functional Group Analysis

FTIR spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. The resulting absorption spectrum serves as a molecular "fingerprint," providing definitive information about the functional groups present. For a molecule like cyclohexyl cysteinate, FTIR allows us to individually identify the key structural motifs: the primary amine (-NH2), the ester (C=O, C-O), and the cyclohexyl group (C-H).

Deciphering the Spectral Signature of Cyclohexyl Cysteinate

The FTIR spectrum of cyclohexyl cysteinate is a composite of the characteristic absorptions of its constituent functional groups. Understanding these individual contributions is key to interpreting the overall spectrum.

Key Vibrational Modes and Their Expected Wavenumbers

The primary functional groups within cyclohexyl cysteinate and their expected FTIR absorption ranges are:

• Primary Amine (R-NH₂): This group is characterized by N-H stretching and bending vibrations.

  • N-H Stretching: Primary amines typically exhibit two bands in the 3500-3200 cm⁻¹ region, corresponding to asymmetric and symmetric stretching modes.[1][2][3] These bands are generally sharper and less intense than the O-H bands of alcohols.[2][4]

  • N-H Bending (Scissoring): A medium to strong absorption can be observed around 1600 cm⁻¹.[1]

• Ester (R-COOR'): The ester functional group gives rise to two prominent, strong absorptions.

  • C=O Stretching: A very strong and sharp peak is expected in the range of 1750-1735 cm⁻¹ for saturated aliphatic esters.[1][4]

  • C-O Stretching: Two strong absorptions, often referred to as asymmetrical and symmetrical coupled vibrations, appear in the 1300-1000 cm⁻¹ region.[1][4] For saturated esters (excluding acetates), a strong band is typically seen around 1210-1160 cm⁻¹.[1]

• Cyclohexyl Group (C₆H₁₁): This saturated carbocyclic ring is identified by its C-H stretching and bending vibrations.

  • C-H Stretching: Strong absorptions from sp³-hybridized carbons are found just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range.[5][6][7] The presence of multiple CH₂ groups in the ring leads to distinct symmetric and asymmetric stretching bands.[6][8]

  • CH₂ Bending (Scissoring): A characteristic bending vibration for the methylene groups in a cyclohexane ring appears around 1450 cm⁻¹.[5][7]

• Thiol (S-H) group of Cysteine: In the free amino acid cysteine, a weak S-H stretching band is observed around 2600 cm⁻¹.[9] However, in cyclohexyl cysteinate, this group is typically protected or absent if the esterification involves the thiol group, so the absence of this peak would be expected.

Below is a diagram illustrating the key functional groups of cyclohexyl cysteinate.

Caption: Key functional groups in the cyclohexyl cysteinate molecule.

Comparative FTIR Analysis: Distinguishing Cyclohexyl Cysteinate

To confidently identify cyclohexyl cysteinate, it is crucial to compare its spectrum with those of related molecules. This comparative approach allows for the definitive assignment of spectral features.

Functional Group	Cyclohexyl Cysteinate (Expected, cm⁻¹)	L-Cysteine (Reference, cm⁻¹)	Cyclohexanol (Reference, cm⁻¹)	Ethyl Cysteinate (Reference)
O-H Stretch	Absent	Broad, ~3400-2500 (carboxylic acid & N-H)	Broad, ~3650-3200	Absent
N-H Stretch	Two sharp peaks, ~3500-3200[2][3][4]	Broad overlap with O-H	Absent	Two sharp peaks, ~3500-3200
C-H Stretch (sp³)	Strong, ~2960-2850[5][6]	Present	Strong, ~2960-2850	Present
S-H Stretch	Absent (if involved in esterification) or weak ~2600[9]	Weak, ~2600[9]	Absent	Absent (if involved in esterification) or weak ~2600
C=O Stretch	Strong, sharp, ~1750-1735[1][4]	~1735 (ester-like in zwitterion)	Absent	Strong, sharp, ~1750-1735
N-H Bend	~1600[1]	Present	Absent	~1600
CH₂ Bend	~1450[5][7]	Present	~1450	Present
C-O Stretch	Strong, ~1210-1160[1]	Present	Strong, ~1260-1000	Strong, ~1210-1160

This table highlights the unique combination of absorptions that fingerprint cyclohexyl cysteinate. The presence of the strong ester C=O stretch, coupled with the characteristic N-H stretches of a primary amine and the robust C-H absorptions of a cyclohexyl ring, provides a clear spectral signature. The absence of a broad O-H band distinguishes it from its precursor, cysteine, and from cyclohexanol.

Experimental Protocol for FTIR Analysis

Achieving a high-quality FTIR spectrum is contingent on proper sample preparation and instrument operation. The following is a generalized protocol that can be adapted based on the available instrumentation and the physical state of the cyclohexyl cysteinate sample.

Sample Preparation

The choice of sample preparation technique is critical and depends on whether the sample is a solid or a liquid.

For Solid Samples (e.g., KBr Pellet Method):

• Grinding: Grind a small amount (1-2 mg) of the cyclohexyl cysteinate sample with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. The mixture should be a fine, homogenous powder to minimize light scattering.[10]

• Pellet Pressing: Transfer the ground mixture to a pellet press. Apply pressure according to the manufacturer's instructions to form a transparent or semi-transparent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer.

For Liquid Samples or Solutions (e.g., Salt Plates or ATR):

• Neat Liquids (Salt Plates): Place a small drop of the liquid sample between two salt plates (e.g., NaCl or KBr). Gently press the plates together to form a thin film.[10]

• Solutions: Dissolve the sample in a suitable solvent that has minimal interference in the spectral regions of interest (e.g., chloroform or dichloromethane).[10] Acquire a spectrum of the pure solvent as a background to be subtracted from the sample spectrum.

• Attenuated Total Reflectance (ATR): ATR is a convenient method for both liquids and solids with minimal sample preparation.[11] Place a small amount of the sample directly on the ATR crystal and apply pressure to ensure good contact.

Instrument Operation and Data Acquisition

• Background Spectrum: Before running the sample, acquire a background spectrum of the empty sample compartment (or with the pure solvent or clean ATR crystal). This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Sample Spectrum: Place the prepared sample in the spectrometer and acquire the spectrum.

• Data Processing: After acquisition, the data can be processed to correct the baseline and normalize the intensities if necessary.

The following diagram outlines the general workflow for FTIR analysis.

Caption: General workflow for FTIR spectroscopy analysis.

Conclusion

FTIR spectroscopy provides a rapid and reliable method for the structural elucidation of cyclohexyl cysteinate. By carefully analyzing the characteristic absorption bands of the primary amine, ester, and cyclohexyl functional groups, and by comparing the spectrum to those of related compounds, researchers can achieve a high degree of confidence in their compound's identity and purity. The protocols and comparative data presented in this guide serve as a robust framework for the successful application of FTIR in the analysis of this and similar molecules in a research and development setting.

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Safety & Regulatory Compliance

Navigating the Disposal of Cyclohexyl Cysteinate: A Guide for the Modern Laboratory

In the fast-paced environment of drug discovery and chemical research, the lifecycle of a novel compound extends far beyond its synthesis and application. Proper disposal is not merely a regulatory hurdle but a cornerstone of laboratory safety, environmental responsibility, and scientific integrity. This guide provides essential, in-depth procedural information for the safe and compliant disposal of Cyclohexyl Cysteinate, empowering researchers to manage this compound with confidence and precision.

Immediate Safety and Hazard Assessment

• Cysteinate Moiety : The defining feature is the thiol (-SH) group. Thiols are known for their strong, unpleasant odors and reactivity. They can be readily oxidized and may act as reducing agents. While L-cysteine itself has low toxicity, the reactivity of the thiol group is a key consideration for chemical compatibility and waste segregation.[1][2] Small quantities of thiols can be chemically deactivated through oxidation.[3][4]

• Cyclohexyl Moiety : This non-polar, cyclic alkane structure suggests that Cyclohexyl Cysteinate is an organic compound with limited water solubility. Related compounds like cyclohexane are flammable and classified as hazardous to the aquatic environment.[5][6][7][8] Therefore, waste containing this moiety should be treated as organic solvent waste.

Based on this analysis, Cyclohexyl Cysteinate waste should be handled as potentially hazardous chemical waste , with particular attention to its reactivity and organic nature.

Core Safety Directives:

• Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound and its waste within a certified chemical fume hood to minimize inhalation exposure, particularly due to the potential for malodorous thiol vapors.

• Avoid Incompatibilities: Keep Cyclohexyl Cysteinate waste segregated from strong oxidizing agents, acids, and bases to prevent unintended reactions.[1][9]

Waste Characterization and Segregation: The Foundation of Safe Disposal

Proper disposal begins with accurate waste characterization. It is the responsibility of the waste generator to correctly identify and segregate all chemical waste.[10]

Waste Stream Component	Primary Hazard(s)	Required Waste Segregation
Cyclohexyl Cysteinate (Solid)	Organic, Potential Reactivity (Thiol)	Solid Organic Hazardous Waste
Solutions in Organic Solvents	Flammable, Organic, Potential Reactivity	Non-halogenated or Halogenated Organic Solvent Waste
Aqueous Solutions	Potential Reactivity (Thiol), Aquatic Toxicity	Aqueous Hazardous Waste
Contaminated Labware	Residual Chemical Hazard	Solid Hazardous Waste (Contaminated Debris)

Logical Workflow for Waste Segregation

The following diagram outlines the critical decision points for segregating Cyclohexyl Cysteinate waste.

Caption: Decision workflow for segregating Cyclohexyl Cysteinate waste.

Step-by-Step Disposal Protocols

Never dispose of Cyclohexyl Cysteinate down the drain or in the regular trash.[11] All waste streams must be collected for disposal by your institution's Environmental Health & Safety (EHS) department or a licensed waste contractor.

Protocol 1: Disposal of Bulk Solids and Solutions in Organic Solvents

This is the primary disposal route for most Cyclohexyl Cysteinate waste.

• Container Selection : Choose a chemically compatible waste container with a secure, vapor-tight lid. The original product container is often suitable if it is in good condition.[9] Do not use foodstuff containers.

• Waste Collection :

  • For solid waste , transfer directly into a designated "Solid Organic Hazardous Waste" container.

  • For solutions in organic solvents , pour the waste via a funnel into the appropriate liquid waste container (Halogenated or Non-Halogenated).

• Labeling : Immediately label the container with a hazardous waste tag. The label must include:

  • The words "Hazardous Waste".[12]

  • The full chemical name: "Cyclohexyl Cysteinate" and all other components of the mixture, including solvents with their approximate percentages.[9] Do not use abbreviations or chemical formulas.

  • The associated hazards (e.g., "Flammable," "Organic," "Toxic").[12]

• Storage : Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which is typically within a fume hood or a secondary containment bin.[9][13] Ensure segregation from incompatible chemicals like acids and oxidizers.

• Pickup Request : Once the container is full, or before the accumulation time limit set by your institution and regulations (e.g., 12 months for partially filled containers), submit a waste collection request to your EHS department.[9][14]

Protocol 2: Deactivation and Disposal of Small-Volume, Dilute Aqueous Waste

For very small quantities (<100 mL) of dilute (<1%) aqueous solutions of Cyclohexyl Cysteinate, in-lab deactivation of the reactive thiol group may be permissible before collection as aqueous hazardous waste. This procedure does not render the waste safe for drain disposal. Always consult your institution's EHS for approval before performing any in-lab waste treatment.

Causality: This protocol utilizes sodium hypochlorite (bleach) to oxidize the malodorous and reactive thiol group to a more stable and less hazardous sulfonic acid.[3][4] This reduces the reactivity hazard of the accumulated aqueous waste.

• Preparation : Perform this procedure in a chemical fume hood. Prepare a 10% solution of household bleach (approx. 5-6% sodium hypochlorite) in water.

• Cooling : Place the beaker containing the dilute Cyclohexyl Cysteinate waste in an ice bath. The oxidation reaction can be exothermic.

• Deactivation : Slowly, with stirring, add the 10% bleach solution to the aqueous waste. A general rule is to add approximately 10-15 mL of bleach solution for every 1 mL of a 1% thiol solution.

• Reaction Time : Stir the mixture in the ice bath for 30 minutes, then remove it from the bath and let it stir at room temperature for at least 2 hours (or overnight) to ensure the reaction is complete.[3]

• Collection and Disposal : The treated solution must still be collected as hazardous waste. Transfer the solution to a compatible, labeled "Aqueous Hazardous Waste" container. List all components on the label, including the final reaction products (e.g., "Water, sodium chloride, oxidized cyclohexyl cysteinate (sulfonic acid salt)").

• Storage and Pickup : Store the container in your SAA and request a pickup from EHS as described in Protocol 1.

Contingency Planning: Spill Management

In the event of a spill, the resulting waste must be managed as hazardous.

• Alert and Evacuate : Alert personnel in the immediate area. If the spill is large or involves highly concentrated material, evacuate the lab.

• Containment : For a small, manageable spill, contain the liquid with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit). For solids, gently cover with absorbent pads to prevent aerosolization.

• Cleanup : Wearing appropriate PPE, carefully collect the absorbent material and contaminated debris using non-sparking tools.

• Disposal : Place all contaminated materials into a sealed, heavy-duty plastic bag or a compatible container. Label it as "Hazardous Waste - Spill Debris" and list the absorbed chemical (Cyclohexyl Cysteinate and any solvent). Arrange for EHS pickup.

• Decontamination : Clean the spill area with an appropriate solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

By adhering to these scientifically grounded and safety-focused procedures, you contribute to a culture of responsibility, ensuring that the final chapter of your research is as meticulous and safe as the first.

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• Standard Operation Procedure for Disposal of Unknown Thiols. (2008, May 13).
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Cyclohexyl Cysteinate

In the landscape of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. Among these is Cyclohexyl Cysteinate, a compound whose safe handling is paramount to both scientific integrity and personal safety. This guide moves beyond a simple checklist, providing a deep, procedural framework for the selection, use, and disposal of Personal Protective Equipment (PPE). Our goal is to empower you, our fellow scientists, with the knowledge to create a self-validating system of safety in your laboratory.

The Foundational Principle: A Proactive Hazard Assessment

Before a single container is opened, a thorough understanding of the compound is critical. While comprehensive toxicological data for every new compound is not always available, we can extrapolate from its structural components and available safety data to build a robust safety profile.

Cyclohexyl Cysteinate is a derivative of L-Cysteine, an amino acid known to be a skin and eye irritant.[1][2] The compound itself is a solid at room temperature, which presents a risk of dust formation and inhalation.[3] A review of its Safety Data Sheet (SDS) indicates that contact with skin and eyes should be avoided, as should the inhalation of any mists, gases, or vapors.[3]

Table 1: Key Hazard Profile of Cyclohexyl Cysteinate

Property	Value/Information	Implication for Handling
Physical State	Solid[3]	Potential for airborne dust generation during handling.
Boiling Point	295°C at 760 mmHg[3]	Low volatility at standard lab temperatures, but aerosolization is possible.
Flash Point	132.2°C[3]	Not highly flammable, but sources of ignition should still be managed.
Known Hazards	Avoid contact with skin and eyes; avoid breathing dust/vapors.[3]	Direct contact can cause irritation. Inhalation is a primary route of exposure.

This initial assessment dictates that our primary goals are to prevent skin/eye contact and to mitigate the risk of inhalation. PPE is the final and most personal line of defense in achieving this, complementing broader safety measures like engineering controls (e.g., fume hoods).

The Core Directive: A Multi-Layered PPE Strategy

A one-size-fits-all approach to PPE is insufficient. The specific tasks you are performing—from weighing a few milligrams to preparing a stock solution—will determine the necessary level of protection.

Eye and Face Protection: The Non-Negotiable First Line

Any procedure involving Cyclohexyl Cysteinate requires, at a minimum, chemical safety goggles that provide a seal around the eyes. Standard safety glasses are inadequate as they do not protect from splashes or airborne particles that can travel around the lenses.

• Causality : The primary risk to the eyes is from airborne solid particles during weighing or accidental splashes when working with solutions.[2] Should direct eye contact occur, it is critical to rinse with pure water for at least 15 minutes and seek immediate medical consultation.[3]

• Protocol Escalation : When handling larger quantities or performing operations with a higher risk of splashing (e.g., vigorous mixing), a full-face shield should be worn in addition to safety goggles.[2][4] This provides a secondary barrier, protecting the entire face from direct contact.

Skin and Body Protection: An Impermeable Barrier

Protecting the skin requires a two-pronged approach: appropriate gloves and a laboratory coat.

• Laboratory Coat : A clean, fully-buttoned lab coat is mandatory to protect personal clothing and the skin underneath from contamination.[2]

• Glove Selection : The choice of glove is critical. Not all materials offer the same level of protection against all chemicals.[4] For Cyclohexyl Cysteinate, chemical-resistant gloves are required.[3]

  • The Causality of Glove Integrity : Gloves should be inspected for any signs of degradation or punctures before each use.[1] It is crucial to understand that gloves provide a temporary barrier. It is best practice to change them frequently, and immediately after any known contact with the chemical, to prevent permeation. After removing gloves, hands should always be washed thoroughly.[4][5]

Respiratory Protection: Managing Inhalation Risks

Given that Cyclohexyl Cysteinate is a solid, the primary respiratory hazard comes from inhaling airborne dust, especially during weighing and transfer operations.[1][3]

• Primary Engineering Control : All handling of solid Cyclohexyl Cysteinate that could generate dust must be performed within a certified chemical fume hood.[2] This is the most effective way to control and contain airborne particles.

• When Respirators are Necessary : In situations where a fume hood is not available or as a supplementary measure for handling very large quantities, a respirator may be required.[2] A NIOSH-approved N95 dust mask can provide protection against solid particulates. For higher-risk procedures or in the event of a spill, a respirator with an appropriate organic vapor cartridge may be necessary.[4]

Operational Plan: From Bench to Disposal

The following workflow integrates the PPE strategy into a standard laboratory procedure.

Experimental Workflow: Safe Handling of Cyclohexyl Cysteinate

• Preparation : Before starting, ensure your designated work area, preferably a chemical fume hood, is clean and uncluttered.[2] Confirm that all required PPE is available and in good condition.[4]

• Donning PPE :

  • Put on your lab coat, ensuring it is fully buttoned.

  • Don chemical safety goggles.

  • Wash and dry your hands, then don the appropriate chemical-resistant gloves (e.g., nitrile).

• Handling the Compound :

  • Weighing : Carefully weigh the solid Cyclohexyl Cysteinate in the fume hood to minimize dust generation.[2] Use non-sparking tools.[3]

  • Solution Preparation : Slowly add the compound to the solvent. Keep containers closed when not in use.

• Post-Handling :

  • Clean all equipment thoroughly after use.

  • Wipe down the work surface in the fume hood.

• Doffing PPE :

  • Remove gloves using a technique that avoids touching the outside of the glove with your bare hands.

  • Immediately dispose of the gloves in a designated hazardous waste container.[6]

  • Remove your lab coat and safety goggles.

  • Wash your hands and face thoroughly with soap and water.[4][5]

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Cyclohexyl Cysteinate.

Emergency and Disposal Plans

In Case of Exposure

• Skin Contact : Immediately remove all contaminated clothing.[3] Wash the affected area with soap and plenty of water.[3][7] Seek medical attention.

• Eye Contact : Rinse cautiously with pure water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• Inhalation : Move the victim to fresh air.[3] If breathing is difficult, provide oxygen.[3] Seek immediate medical attention.

• Ingestion : Rinse the mouth with water. Do not induce vomiting.[3][7] Call a poison control center or doctor immediately.[3]

Disposal of Contaminated PPE and Chemical Waste

All materials contaminated with Cyclohexyl Cysteinate, including used gloves, weigh boats, and empty containers, must be treated as hazardous waste.[6]

• Segregation : Collect all contaminated solid waste in a clearly labeled, sealed container. The label should read "Hazardous Waste" and include the full chemical name.[6]

• Storage : Store the waste container in a designated, secure, and well-ventilated area, preferably with secondary containment.[6]

• Disposal : Arrange for pickup and disposal by a licensed hazardous waste management company.[6] Do not discharge the chemical or contaminated materials into drains or the general environment.[3][5]

By integrating this comprehensive PPE strategy into your daily laboratory operations, you build a robust and self-validating system of safety. This approach not only protects you and your colleagues but also ensures the integrity and reproducibility of your valuable research.

References

• Safety Data Sheet - Cyclohexyl cysteinate. TargetMol. [URL: provided in search results]
• L-Cysteine - Safety Information. Apollo Scientific. [URL: provided in search results]
• EC safety data sheet. European Chemicals Agency (ECHA) - Placeholder for a typical SDS structure. [URL: provided in search results]
• PPE and Safety Equipment When Using Chemicals. Compliance Partners. [URL: provided in search results]
• Personal Protective Equipment. Organisation for the Prohibition of Chemical Weapons (OPCW). [URL: provided in search results]
• SAFETY DATA SHEET - General Handling. TCI Chemicals. [URL: provided in search results]
• Comprehensive Safety and Handling Protocols for Cys-C-cGMP. Benchchem. [URL: provided in search results]
• SAFETY DATA SHEET - General Information. Fisher Scientific. [URL: provided in search results]
• Cyclohexyl acetate - Safety Data Sheet. ChemicalBook. [URL: provided in search results]
• ICSC 0426 - CYCLOHEXYL ACETATE. International Labour Organization (ILO) and World Health Organization (WHO). [URL: provided in search results]
• SAFETY DATA SHEET - General Hazard Information. Sigma-Aldrich. [URL: provided in search results]
• SAFETY DATA SHEET - Cyclohexane. Fisher Scientific. [URL: provided in search results]
• SAFETY DATA SHEET - Cyclohexyl Isothiocyanate. Tokyo Chemical Industry. [URL: provided in search results]
• SAFETY DATA SHEET - Cyclohexyl Acetate. TCI Chemicals. [URL: provided in search results]
• Procedures for the disposal of liquid chemical residues and aqueous solutions. Stockholm University. [URL: provided in search results]
• Chemical Waste Disposal Guidelines. Emory University. [URL: provided in search results]
• 2-[1-(2-aminoethyl)cyclohexyl]acetic acid Chemical Properties. EvitaChem. [URL: provided in search results]
• cis- 4-(Boc-amino)cyclohexyl acetic acid Safety Information. Sigma-Aldrich. [URL: provided in search results]
• Proper Disposal of Cyclohex-2-ene-1-carboxylic Acid: A Step-by-Step Guide for Laboratory Professionals. Benchchem. [URL: provided in search results]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. targetmol.com [targetmol.com]
• 4. cp.org.nz [cp.org.nz]
• 5. sysmex-fcm.jp [sysmex-fcm.jp]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]